7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

• CAS: 852388-66-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible and efficient synthesis route for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, a valuable building block in medicinal chemistry and drug development. This document details the necessary starting materials, key chemical transformations, and detailed experimental protocols. Quantitative data is presented in structured tables for clarity, and reaction pathways are visualized using Graphviz diagrams.

Overview of the Synthetic Strategy

The synthesis of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid can be achieved through a three-stage process. The proposed route commences with the preparation of the key intermediate, 2-acetyl-3-fluorophenol, from commercially available 3-fluorophenol. Subsequently, the benzofuran core is constructed via a condensation reaction to yield the ethyl ester of the target molecule. The final step involves the hydrolysis of this ester to afford the desired carboxylic acid.

Caption: Proposed synthetic pathway for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Detailed Synthesis Stages

Stage 1: Synthesis of 2-Acetyl-3-fluorophenol (Intermediate 1)

The initial stage focuses on the preparation of the key intermediate, 2-acetyl-3-fluorophenol. A common method for the ortho-acylation of phenols is the Fries rearrangement of the corresponding acetate ester.

Experimental Protocol:

• Acetylation of 3-Fluorophenol: To a stirred solution of 3-fluorophenol (1.0 eq.) in a suitable solvent such as dichloromethane, add acetic anhydride (1.2 eq.) and a catalytic amount of a strong acid (e.g., sulfuric acid) or a base (e.g., pyridine). The reaction is typically carried out at room temperature for several hours. Upon completion, the reaction mixture is washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield 3-fluorophenyl acetate.

• Fries Rearrangement: To the crude 3-fluorophenyl acetate, add a Lewis acid catalyst, such as aluminum chloride (AlCl₃, 2.5 eq.), portion-wise at 0 °C. The reaction mixture is then slowly warmed to and stirred at a higher temperature (e.g., 100-160 °C) for several hours. The reaction is quenched by carefully pouring the mixture onto ice, followed by the addition of concentrated hydrochloric acid. The product is extracted with an organic solvent (e.g., ethyl acetate), and the organic layer is washed, dried, and concentrated. The crude product can be purified by column chromatography to afford 2-acetyl-3-fluorophenol.

Table 1: Quantitative Data for Stage 1

Reactant/Reagent	Molar Ratio	Purity	Expected Yield
3-Fluorophenol	1.0	>98%	-
Acetic Anhydride	1.2	>98%	-
Aluminum Chloride	2.5	>98%	-
2-Acetyl-3-fluorophenol	-	>95%	40-60%

Stage 2: Synthesis of Ethyl 7-fluoro-3-methyl-1-benzofuran-2-carboxylate (Intermediate 2)

The core benzofuran structure is assembled in this stage through the condensation of 2-acetyl-3-fluorophenol with ethyl 2-chloro-3-oxobutanoate. This reaction proceeds via an initial O-alkylation followed by an intramolecular aldol-type condensation.

Caption: Key components for the benzofuran ring formation.

Experimental Protocol:

• A mixture of 2-acetyl-3-fluorophenol (1.0 eq.), ethyl 2-chloro-3-oxobutanoate (1.2 eq.), and anhydrous potassium carbonate (2.5 eq.) in a suitable solvent such as acetone or DMF is heated at reflux for 12-24 hours.

• The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature, and the inorganic salts are filtered off.

• The filtrate is concentrated under reduced pressure, and the residue is dissolved in an organic solvent like ethyl acetate.

• The organic solution is washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is evaporated.

• The crude product, ethyl 7-fluoro-3-methyl-1-benzofuran-2-carboxylate, can be purified by column chromatography on silica gel.

Table 2: Quantitative Data for Stage 2

Reactant/Reagent	Molar Ratio	Purity	Expected Yield
2-Acetyl-3-fluorophenol	1.0	>95%	-
Ethyl 2-chloro-3-oxobutanoate	1.2	>97%	-
Potassium Carbonate	2.5	>99%	-
Ethyl 7-fluoro-3-methyl-1-benzofuran-2-carboxylate	-	>95%	60-80%

Stage 3: Synthesis of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid (Final Product)

The final step is the hydrolysis of the ethyl ester to the desired carboxylic acid. This is a standard transformation that can be achieved under basic or acidic conditions. Basic hydrolysis is generally preferred for its cleaner reaction profile.

Experimental Protocol:

• Dissolve ethyl 7-fluoro-3-methyl-1-benzofuran-2-carboxylate (1.0 eq.) in a mixture of ethanol and an aqueous solution of a strong base, such as sodium hydroxide (3.0 eq.).

• The reaction mixture is heated at reflux for 2-4 hours.

• After cooling to room temperature, the ethanol is removed under reduced pressure.

• The remaining aqueous solution is diluted with water and washed with a nonpolar solvent (e.g., diethyl ether) to remove any unreacted ester.

• The aqueous layer is then acidified to a pH of approximately 2-3 with a strong acid, such as concentrated hydrochloric acid, which will cause the carboxylic acid to precipitate.

• The solid product is collected by filtration, washed with cold water, and dried under vacuum to yield 7-fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Table 3: Quantitative Data for Stage 3

Reactant/Reagent	Molar Ratio	Purity	Expected Yield
Ethyl 7-fluoro-3-methyl-1-benzofuran-2-carboxylate	1.0	>95%	-
Sodium Hydroxide	3.0	>98%	-
7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid	-	>98%	>90%

Logical Workflow for Synthesis and Purification

The overall workflow involves a sequential execution of the synthetic steps followed by appropriate purification at each stage to ensure the purity of the intermediates and the final product.

Caption: Logical workflow for the synthesis and purification of the target compound.

Characterization Data

• ¹H NMR: Aromatic protons in the range of 7.0-8.0 ppm, a singlet for the methyl group around 2.5 ppm, and a broad singlet for the carboxylic acid proton above 10 ppm.

• ¹³C NMR: Signals for the aromatic carbons, the furan ring carbons, the carboxylic acid carbonyl carbon (typically >165 ppm), and the methyl carbon.

• Mass Spectrometry: The molecular ion peak corresponding to the molecular weight of C₁₀H₇FO₃ (194.16 g/mol ).

Researchers should perform full analytical characterization (¹H NMR, ¹³C NMR, Mass Spectrometry, and Elemental Analysis) to confirm the identity and purity of the synthesized compound.

Disclaimer: This document provides a proposed synthetic route based on established chemical principles and analogous reactions. The experimental protocols should be performed by qualified personnel in a well-equipped laboratory, adhering to all necessary safety precautions. The expected yields are estimates and may vary depending on the specific reaction conditions and experimental execution.

An In-depth Technical Guide on the Physicochemical Properties of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is a fluorinated heterocyclic compound belonging to the benzofuran class. Benzofuran scaffolds are of significant interest in medicinal chemistry and drug development due to their presence in various biologically active natural and synthetic products.[1][2] These derivatives are known to exhibit a wide array of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2]

The introduction of a fluorine atom into an organic molecule can significantly alter its physicochemical properties, such as acidity, lipophilicity, metabolic stability, and binding affinity.[3][4] This often leads to enhanced biological activity or improved pharmacokinetic profiles. This guide provides a summary of the known physicochemical properties of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, offers generalized experimental protocols for their determination, and presents a logical workflow for the characterization of such compounds.

Physicochemical Data

Specific experimental data for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is not extensively documented in publicly available literature. Commercial suppliers note that analytical data is not routinely collected for this compound as it is supplied for early discovery research.[5] However, by examining structurally related analogs, we can infer its likely properties.

Table 1: Summary of Physicochemical Properties of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid and Related Analogs

Property	7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid	3-Methyl-1-benzofuran-2-carboxylic acid (Non-fluorinated analog)	5-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid (Positional isomer)	Benzofuran-2-carboxylic acid (Parent compound)
CAS Number	852388-66-0[5]	24673-56-1[6][7]	81718-76-5[8]	496-41-3[9]
Molecular Formula	C₁₀H₇FO₃[5][10]	C₁₀H₈O₃[6]	C₁₀H₇FO₃	C₉H₆O₃[9]
Molecular Weight	194.16 g/mol [10]	176.17 g/mol [6]	194.16 g/mol	162.14 g/mol [9]
Appearance	Not specified (likely solid)	White to off-white solid[6]	Light brown to brown solid[11]	White to light yellow crystal powder[9]
Melting Point (°C)	Data not available	192 - 197[7]	Data not available	193 - 196[9]
Boiling Point (°C)	Data not available	Data not available	332.2 ± 37.0 (Predicted)[8]	Data not available
pKa	Data not available	Data not available	2.63 ± 0.30 (Predicted)[8][11]	3.12 ± 0.30[9]
Solubility	Data not available	Data not available	Data not available	Soluble in Methanol, Ethanol, Acetone[9]

The fluorine atom, being highly electronegative, is expected to increase the acidity of the carboxylic acid group (i.e., lower the pKa) compared to its non-fluorinated counterpart, 3-methyl-1-benzofuran-2-carboxylic acid.[3][4]

Experimental Protocols

While specific protocols for the target compound are not available, the following are standard, detailed methodologies for determining the key physicochemical properties presented above.

Melting Point Determination (Capillary Method)

• Sample Preparation: A small quantity of the dry, crystalline compound is finely powdered and packed into a capillary tube (sealed at one end) to a height of 2-3 mm.

• Apparatus: A calibrated digital melting point apparatus (e.g., a Mel-Temp® or similar device) is used. The capillary tube is placed in the heating block of the apparatus.

• Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

• Observation: The melting range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire sample becomes a clear liquid. The procedure is typically repeated two more times, and the average range is reported.

Acid Dissociation Constant (pKa) Determination (Potentiometric Titration)

• Solution Preparation: A precise mass of the compound (e.g., 10-20 mg) is dissolved in a suitable co-solvent system (e.g., methanol/water or DMSO/water) to a known concentration (e.g., 0.01 M). The use of a co-solvent is necessary if the compound has low aqueous solubility.

• Titration Setup: The sample solution is placed in a thermostatted vessel equipped with a magnetic stirrer. A calibrated pH electrode is immersed in the solution.

• Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small, precise increments using a calibrated burette or automated titrator. After each addition, the solution is allowed to equilibrate, and the pH is recorded.

• Data Analysis: A titration curve is generated by plotting the recorded pH values against the volume of titrant added. The pKa is determined from the pH at the half-equivalence point (the point at which half of the acid has been neutralized). For co-solvent systems, corrections may be applied to determine the aqueous pKa.

Aqueous Solubility Determination (Shake-Flask Method)

• Equilibration: An excess amount of the solid compound is added to a known volume of purified water (or a relevant buffer, e.g., pH 7.4 phosphate-buffered saline) in a sealed, screw-cap vial.

• Agitation: The vial is agitated in a mechanical shaker or rotator within a constant temperature bath (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached between the solid and the solution.

• Phase Separation: After agitation, the suspension is allowed to stand to permit the undissolved solid to settle. The saturated solution is then clarified by centrifugation and/or filtration through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification: The concentration of the dissolved compound in the clear, saturated filtrate is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS). The solubility is reported in units such as mg/mL or µM.

Workflow for Physicochemical Characterization

The logical progression for characterizing a novel chemical entity like 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid involves synthesis followed by a series of analytical verifications and property measurements.

Caption: Experimental workflow for the characterization of a novel benzofuran derivative.

References

• 1. Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medcraveonline.com [medcraveonline.com]
• 3. Buy 5,7-Difluoro-3-methyl-1-benzofuran-2-carboxylic acid | 1019111-84-2 [smolecule.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. 7-FLUORO-3-METHYL-1-BENZOFURAN-2-CARBOXYLIC ACID AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 6. chemimpex.com [chemimpex.com]
• 7. chemsynthesis.com [chemsynthesis.com]
• 8. 5-FLUORO-3-METHYL-1-BENZOFURAN-2-CARBOXYLIC ACID CAS#: 81718-76-5 [m.chemicalbook.com]
• 9. Benzofuran-2-carboxylic acid CAS#: 496-41-3 [m.chemicalbook.com]
• 10. 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid [sigmaaldrich.com]
• 11. 5-FLUORO-3-METHYL-1-BENZOFURAN-2-CARBOXYLIC ACID | 81718-76-5 [amp.chemicalbook.com]

In-depth Technical Guide on the Predicted NMR Spectral Data of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in the structural elucidation of novel chemical entities. This guide provides a detailed theoretical analysis of the expected ¹H, ¹³C, and ¹⁹F NMR spectra for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid. In the absence of empirical data, this document serves as a predictive reference, detailing the anticipated chemical shifts, coupling constants, and multiplicities. Furthermore, a comprehensive, hypothetical experimental protocol for the acquisition of these spectra is presented, alongside a visualization of the molecular structure to aid in spectral assignment. This guide is intended to support researchers in the synthesis, identification, and characterization of this and structurally related compounds.

Predicted NMR Spectral Data

The following tables summarize the predicted ¹H, ¹³C, and ¹⁹F NMR spectral data for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid. These predictions are based on established principles of NMR spectroscopy, including substituent effects on aromatic systems and analysis of data from structurally analogous compounds. The numbering convention used for the predictions is illustrated in the molecular structure diagram in Section 3.

Predicted ¹H NMR Data

Solvent: DMSO-d₆ Spectrometer Frequency: 400 MHz

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)
H-4	7.85 - 7.95	dd	J(H4-H5) ≈ 8.0, J(H4-H6) ≈ 1.2
H-5	7.25 - 7.35	t	J(H5-H4) ≈ 8.0, J(H5-H6) ≈ 7.8
H-6	7.40 - 7.50	ddd	J(H6-H5) ≈ 7.8, J(H6-F7) ≈ 10.0, J(H6-H4) ≈ 1.2
3-CH₃	2.50 - 2.60	s	-
2-COOH	13.0 - 13.5	br s	-

Rationale for Predictions:

• The aromatic protons (H-4, H-5, H-6) are expected in the downfield region (7.0-8.0 ppm).

• H-4 is anticipated to be the most deshielded aromatic proton due to the anisotropic effect of the nearby carboxylic acid group.

• The fluorine at C-7 will cause a through-space coupling to H-6, resulting in a doublet of doublet of doublets.

• The methyl protons (3-CH₃) are expected as a sharp singlet in the typical range for a methyl group on an aromatic ring.

• The carboxylic acid proton is expected as a broad singlet at a very downfield chemical shift, which would disappear upon D₂O exchange.

Predicted ¹³C NMR Data

Solvent: DMSO-d₆ Spectrometer Frequency: 100 MHz

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Predicted Coupling to ¹⁹F (J, Hz)
C-2	145 - 150	-
C-3	120 - 125	-
C-3a	128 - 132	d, J(C3a-F) ≈ 4-8
C-4	125 - 130	d, J(C4-F) ≈ 2-5
C-5	118 - 122	d, J(C5-F) ≈ 4-8
C-6	112 - 116	d, J(C6-F) ≈ 20-25
C-7	158 - 162	d, J(C7-F) ≈ 240-250
C-7a	140 - 145	d, J(C7a-F) ≈ 10-15
3-CH₃	10 - 15	-
2-COOH	160 - 165	-

Rationale for Predictions:

• The carbon directly attached to the fluorine (C-7) will exhibit a large one-bond coupling constant (¹JCF) and will be significantly shifted downfield.

• Other carbons in the aromatic ring will show smaller two-, three-, and four-bond couplings to the fluorine atom.

• The quaternary carbons of the benzofuran ring system (C-2, C-3, C-3a, C-7a) are assigned based on typical values for this scaffold.

• The carboxylic acid carbonyl carbon (2-COOH) is expected at a characteristic downfield position.

Predicted ¹⁹F NMR Data

Solvent: DMSO-d₆ Spectrometer Frequency: 376 MHz

Fluorine Atom	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)
7-F	-110 to -125	d	J(F7-H6) ≈ 10.0

Rationale for Predictions:

• The chemical shift for an aryl fluoride is typically in this range.

• The fluorine at C-7 is expected to show a through-space coupling to the proton at C-6.

Hypothetical Experimental Protocols

The following protocols are provided as a guide for the acquisition of NMR data for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Sample Preparation

• Weigh approximately 5-10 mg of the solid 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

• Dissolve the sample in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The use of DMSO-d₆ is recommended due to its ability to dissolve carboxylic acids and to allow for the observation of the acidic proton.

• Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition

• Spectrometer: A 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

• Temperature: 298 K

¹H NMR Experiment:

• Pulse Sequence: Standard single-pulse experiment (e.g., 'zg30').

• Spectral Width: -2 to 16 ppm.

• Acquisition Time: ~4 seconds.

• Relaxation Delay: 2 seconds.

• Number of Scans: 16.

¹³C NMR Experiment:

• Pulse Sequence: Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

• Spectral Width: -10 to 220 ppm.

• Acquisition Time: ~1.5 seconds.

• Relaxation Delay: 2 seconds.

• Number of Scans: 1024 or more, depending on sample concentration.

¹⁹F NMR Experiment:

• Pulse Sequence: Standard single-pulse experiment.

• Spectral Width: -50 to -200 ppm (or a wider range if the exact chemical shift is unknown).

• Acquisition Time: ~2 seconds.

• Relaxation Delay: 2 seconds.

• Number of Scans: 64.

Data Processing

• Apply a Fourier transform to the acquired Free Induction Decays (FIDs).

• Phase correct the resulting spectra.

• Perform baseline correction.

• Calibrate the chemical shift axis. For ¹H and ¹³C NMR in DMSO-d₆, reference to the residual solvent peak (δH = 2.50 ppm, δC = 39.52 ppm). For ¹⁹F NMR, an external standard such as CFCl₃ (δF = 0 ppm) or an internal standard can be used.

• Integrate the signals in the ¹H NMR spectrum.

Mandatory Visualization

The following diagram illustrates the molecular structure of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid with atom numbering used for the NMR predictions.

Mass Spectrometry Analysis of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is a member of the benzofuran class of heterocyclic compounds, which are of significant interest in medicinal chemistry due to their wide range of biological activities. The structural characterization of such molecules is a critical step in drug discovery and development. Mass spectrometry is a powerful analytical technique for determining the molecular weight and elucidating the structure of compounds through fragmentation analysis. This guide provides a comprehensive overview of the mass spectrometric analysis of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, including a predicted fragmentation pattern and a general experimental protocol.

Disclaimer: No publicly available experimental mass spectrometry data for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid could be located. The data and fragmentation pathways presented in this document are therefore predicted based on the chemical structure of the molecule and established principles of mass spectrometry.

Predicted Mass Spectrometry Data

The following table summarizes the predicted mass-to-charge ratios (m/z) for the molecular ion and key fragment ions of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Predicted m/z	Proposed Ion Structure	Interpretation
194	[C10H7FO3]+•	Molecular Ion (M+)
179	[C9H4FO3]+	Loss of a methyl radical (•CH3)
177	[C10H6FO2]+	Loss of a hydroxyl radical (•OH)
150	[C9H7FO]+•	Loss of carbon dioxide (CO2)
149	[C9H6FO]+	Loss of a carboxyl radical (•COOH) or loss of CO from the m/z 177 fragment

Experimental Protocol: A General Approach

While a specific, published protocol for the mass spectrometry analysis of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is not available, a general procedure for a compound of this nature would typically involve the following steps:

1. Sample Preparation:

• Dissolve a small amount (typically 1 mg/mL) of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in a suitable solvent such as methanol, acetonitrile, or a mixture thereof.

• The solution may be further diluted to a final concentration appropriate for the mass spectrometer being used (e.g., in the low µg/mL to ng/mL range).

• For electrospray ionization (ESI), a small amount of a weak acid or base (e.g., formic acid or ammonium hydroxide) may be added to the solvent to promote ionization.

2. Chromatographic Separation (Optional but Recommended):

• For complex mixtures or to ensure sample purity, the sample can be introduced into the mass spectrometer via a liquid chromatography (LC) system.

• Column: A C18 reversed-phase column is a common choice.

• Mobile Phase: A gradient of water and acetonitrile or methanol, often with 0.1% formic acid, is typically used.

• Flow Rate: A flow rate of 0.2-0.5 mL/min is standard.

3. Mass Spectrometry Parameters:

• Ionization Source: Electrospray Ionization (ESI) is a common choice for this type of molecule, and can be run in either positive or negative ion mode. Electron Ionization (EI) could also be used, particularly with gas chromatography (GC) introduction.

• Mass Analyzer: A variety of mass analyzers can be used, including Quadrupole, Time-of-Flight (TOF), Orbitrap, or a hybrid system (e.g., Q-TOF).

• Scan Range: A scan range of m/z 50-500 would be appropriate to detect the molecular ion and expected fragments.

• Collision Energy (for MS/MS): To induce fragmentation, a collision energy (typically in the range of 10-40 eV) would be applied in the collision cell of a tandem mass spectrometer.

Predicted Fragmentation Pathway

The fragmentation of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in the mass spectrometer is predicted to proceed through several key pathways, as illustrated in the diagram below. The initial ionization event forms the molecular ion (m/z 194). Subsequent fragmentation can occur through the loss of the carboxylic acid group or parts of it, as well as cleavage of the methyl group.

7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid crystal structure

An In-depth Technical Guide on the Putative Crystal Structure and Synthesis of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is a fluorinated heterocyclic compound belonging to the benzofuran class. Benzofuran derivatives are of significant interest in medicinal chemistry due to their wide range of biological activities, including antifungal and anticancer properties.[1][2] The introduction of fluorine atoms into organic molecules can significantly modulate their physicochemical and biological properties, such as metabolic stability, lipophilicity, and binding affinity to target proteins. This technical guide provides a comprehensive overview of the anticipated crystal structure of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, based on the analysis of closely related compounds. It also details a probable synthetic route and experimental protocols.

While a definitive crystal structure for the title compound is not publicly available, this guide compiles and analyzes crystallographic data from analogous structures to offer valuable insights for researchers in the field.

Comparative Crystallographic Data

To predict the crystallographic parameters of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, data from structurally similar benzofuran derivatives are summarized below. These compounds provide a reference for the expected unit cell dimensions, crystal system, and key intermolecular interactions.

Parameter	2-(5-Fluoro-3-isopropylsulfanyl-7-methyl-1-benzofuran-2-yl)acetic acid[3]	2-(5-Fluoro-3-methylsulfanyl-1-benzofuran-2-yl)acetic acid[4]	1-Benzofuran-2-carboxylic acid[5]
Formula	C₁₄H₁₅FO₃S	C₁₁H₉FO₃S	C₉H₆O₃
Molecular Weight	282.32 g/mol	240.24 g/mol	162.14 g/mol
Crystal System	Triclinic	Monoclinic	Monoclinic
Space Group	P-1	P2₁/c	P2₁/n
a (Å)	8.4365 (2)	7.5179 (4)	Not specified
b (Å)	9.2771 (2)	27.325 (2)	Not specified
c (Å)	9.7956 (2)	5.0582 (3)	Not specified
α (°)	91.404 (1)	90	Not specified
β (°)	91.2710 (1)	90.478 (1)	Not specified
γ (°)	115.111 (1)	90	Not specified
**Volume (ų) **	693.55 (3)	1039.05 (11)	749.79(15)
Z	2	4	4
Key Interactions	O–H···O hydrogen bonds forming centrosymmetric dimers.	O–H···O hydrogen bonds, C–H···O and C–H···F interactions.	O–H···O strong hydrogen bonds, π…π interactions.

A common feature observed in the crystal structures of these related carboxylic acids is the formation of centrosymmetric dimers through intermolecular O–H···O hydrogen bonds between the carboxyl groups.[3][4] It is highly probable that 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid will also exhibit this supramolecular assembly. The benzofuran unit in these molecules is typically planar.[3][4]

Experimental Protocols

Synthesis of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

A plausible and common method for the synthesis of benzofuran-2-carboxylic acids is the hydrolysis of the corresponding ethyl ester.[6][7] The overall workflow is depicted in the diagram below.

Caption: Generalized workflow for the synthesis and purification of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Detailed Protocol:

• Synthesis of the Ester Intermediate: The synthesis would likely begin with a substituted salicylaldehyde which undergoes a base-catalyzed cyclization with ethyl bromoacetate to form the ethyl benzofuran-2-carboxylate intermediate.[6]

• Hydrolysis: The resulting ester (e.g., ethyl 7-fluoro-3-methyl-1-benzofuran-2-carboxylate) is dissolved in a suitable solvent like ethanol.[6]

• An aqueous solution of a strong base, such as potassium hydroxide (KOH) or sodium hydroxide (NaOH), is added dropwise to the ester solution.[6][7]

• The reaction mixture is refluxed for 2-3 hours until the hydrolysis is complete, which can be monitored by Thin Layer Chromatography (TLC).[6]

• Work-up and Purification: After cooling, the excess solvent is removed under reduced pressure.[6]

• The residue is dissolved in water and acidified with a dilute acid (e.g., 10% HCl) to precipitate the carboxylic acid.[7]

• The resulting solid is collected by filtration, washed with cold water, and dried.[7]

• Crystallization: Single crystals suitable for X-ray diffraction can be obtained by slow evaporation from a suitable solvent, such as ethyl acetate.[5]

Single-Crystal X-ray Diffraction

The following outlines a typical procedure for crystal structure determination, based on protocols for similar compounds.[3][4]

Caption: Standard workflow for single-crystal X-ray diffraction analysis.

Methodology:

• Crystal Selection and Mounting: A suitable single crystal of the compound is selected and mounted on a goniometer head.

• Data Collection: Data is collected using a diffractometer, such as a Bruker SMART APEXII CCD, typically with Mo Kα radiation at a controlled temperature (e.g., 173 K).[3][4]

• Data Processing: The collected diffraction data is processed, which includes integration of reflection intensities, scaling, and applying an absorption correction (e.g., multi-scan using SADABS).[3]

• Structure Solution and Refinement: The crystal structure is solved using direct methods and refined by full-matrix least-squares on F². All non-hydrogen atoms are typically refined anisotropically. Hydrogen atoms may be placed in calculated positions and refined using a riding model.

Potential Biological Significance

Benzofuran derivatives are known to possess a variety of biological activities. The presence of fluorine at the 7-position and a methyl group at the 3-position can influence the molecule's interaction with biological targets. For instance, the closely related 5,7-difluoro-3-methyl-1-benzofuran-2-carboxylic acid is an intermediate in the synthesis of selective phosphoinositide 3-kinase alpha (PI3Kα) inhibitors, which are investigated for cancer treatment.[1] Other benzofuran derivatives have shown potent antifungal activity, possibly by disrupting calcium homeostasis in fungal cells.[2] Therefore, 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid represents a valuable scaffold for the development of new therapeutic agents.

Caption: Logical relationship between the compound's structure and its potential biological activities.

Conclusion

While the specific crystal structure of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid remains to be determined, a detailed analysis of related compounds provides a strong foundation for predicting its solid-state conformation and intermolecular interactions. The compound is expected to form hydrogen-bonded dimers and possess a planar benzofuran core. The synthetic protocols outlined are robust and based on well-established methodologies for this class of compounds. Given the biological importance of fluorinated benzofurans, this molecule holds considerable promise as a building block for the discovery of novel therapeutics. Further research to elucidate its definitive crystal structure and explore its biological activity is warranted.

References

• 1. Buy 5,7-Difluoro-3-methyl-1-benzofuran-2-carboxylic acid | 1019111-84-2 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. 2-(5-Fluoro-3-isopropyl­sulfanyl-7-methyl-1-benzofuran-2-yl)acetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-(5-Fluoro-3-methyl­sulfanyl-1-benzofuran-2-yl)acetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. op.niscair.res.in [op.niscair.res.in]
• 7. prepchem.com [prepchem.com]

stability of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid under different conditions

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of the expected stability of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid based on the known chemistry of the benzofuran-2-carboxylic acid scaffold and related heterocyclic compounds. Direct experimental stability data for this specific molecule is not extensively available in public literature. The information herein is intended to guide research and development efforts and should be supplemented with empirical stability studies.

Executive Summary

7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is a substituted benzofuran derivative with potential applications in medicinal chemistry and materials science. Understanding its intrinsic stability under various environmental conditions—such as pH, temperature, light, and oxidative stress—is critical for its handling, storage, and development into viable products. This guide synthesizes the predicted stability profile of the compound, outlines detailed protocols for its comprehensive stability assessment through forced degradation studies, and provides visual workflows and potential degradation pathways.

Based on the chemistry of the benzofuran ring and the influence of its substituents (fluoro, methyl, and carboxylic acid groups), 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is anticipated to exhibit good thermal stability but may be susceptible to degradation under specific photolytic and oxidative conditions. The electron-withdrawing nature of the fluorine atom may influence the reactivity of the benzofuran ring system.

Predicted Stability Profile

The stability of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is dictated by the interplay of its core heterocyclic structure and the physicochemical properties of its substituents. The following table summarizes the expected stability under various stress conditions, based on extrapolation from related compounds.

Stability Parameter	Stress Condition	Expected Stability of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic Acid	Rationale & Notes
pH Stability (Hydrolysis)	Acidic (e.g., 0.1 M HCl)	High	The benzofuran ring and the carboxylic acid are generally stable to acid hydrolysis. The ether linkage in the furan ring is part of an aromatic system, making it resistant to cleavage.
Neutral (e.g., pH 7.0 buffer)	High	The compound is expected to be stable in neutral aqueous solutions.
Alkaline (e.g., 0.1 M NaOH)	High	While esters of benzofuran-2-carboxylic acid are susceptible to alkaline hydrolysis, the parent carboxylic acid is expected to be stable, forming a salt.
Oxidative Stability	Oxidizing Agent (e.g., 3% H₂O₂)	Moderate to Low	The electron-rich benzofuran ring system is susceptible to oxidation, which can lead to ring-opening. The presence of a fluorine atom may slightly modulate this susceptibility.
Thermal Stability	Dry Heat (e.g., 60-80°C)	High	The benzofuran scaffold is known to be thermally robust. Significant decomposition is not expected at typical accelerated stability testing temperatures. Decarboxylation may occur at very high temperatures.
Photostability	UV/Visible Light (ICH Q1B)	Moderate to Low	Benzofuran derivatives can absorb UV light, leading to photochemical reactions and degradation. The specific degradation pathway and rate would need to be determined experimentally.

Experimental Protocols for Stability Assessment

A comprehensive evaluation of the stability of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid requires performing forced degradation studies under controlled conditions. These studies are essential for identifying potential degradation products and developing a stability-indicating analytical method.

General Protocol for Forced Degradation Studies

Forced degradation studies should be conducted on a solution of the compound (e.g., in a mixture of acetonitrile and water) to achieve approximately 5-20% degradation.[1][2]

• Preparation of Stock Solution: Prepare a stock solution of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid at a concentration of approximately 1 mg/mL in a suitable solvent (e.g., acetonitrile or methanol).

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1.0 M HCl. Heat at 60°C for 24 hours. Cool, neutralize with 1.0 M NaOH, and dilute to a final concentration of 0.1 mg/mL with the mobile phase.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1.0 M NaOH. Heat at 60°C for 24 hours. Cool, neutralize with 1.0 M HCl, and dilute to a final concentration of 0.1 mg/mL with the mobile phase.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 30% H₂O₂. Store at room temperature for 24 hours. Dilute to a final concentration of 0.1 mg/mL with the mobile phase.

  • Thermal Degradation: Store the stock solution at 60°C for 7 days. Dilute to a final concentration of 0.1 mg/mL with the mobile phase. For solid-state thermal stability, store the neat compound at 60°C for 7 days, then prepare a 0.1 mg/mL solution.

  • Photolytic Degradation: Expose the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines). A control sample should be kept in the dark. Dilute to a final concentration of 0.1 mg/mL with the mobile phase.

• Sample Analysis: Analyze all stressed samples, along with an unstressed control, using a validated stability-indicating HPLC or UPLC-MS method.

Stability-Indicating HPLC-UV/MS Method

A reverse-phase HPLC method is generally suitable for the analysis of benzofuran derivatives. The method must be able to separate the parent compound from all process-related impurities and degradation products.

• Instrumentation: HPLC or UPLC system with a photodiode array (PDA) detector and a mass spectrometer (MS) with an electrospray ionization (ESI) source.

• Column: C18, 2.1 x 100 mm, 1.8 µm particle size (or similar).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A typical gradient might be 10-90% B over 15 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 30°C.

• Detection: PDA at a wavelength determined from the UV spectrum of the compound (e.g., 254 nm and 300 nm). MS in both positive and negative ion modes.

• Validation: The method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and robustness. Specificity is demonstrated by the peak purity analysis of the parent peak in the stressed samples.

Visualizations

Experimental Workflow for Stability Testing

References

• 1. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 2. biomedres.us [biomedres.us]

A Technical Guide to the Biological Activity Screening of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the biological activity of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is limited in publicly available literature. This guide provides a comprehensive overview of the potential biological activities of this compound based on the well-documented activities of the benzofuran scaffold and its derivatives. The experimental protocols and potential mechanisms of action described herein are based on established methodologies for screening compounds of this class.

Introduction: The Benzofuran Scaffold in Drug Discovery

Benzofuran derivatives are a prominent class of heterocyclic compounds extensively found in natural products and synthetic molecules. This scaffold is recognized for its diverse pharmacological properties, making it a privileged structure in medicinal chemistry. The inherent biological activities of benzofurans include antimicrobial, anti-inflammatory, and anticancer effects, among others.[1] The introduction of various substituents onto the benzofuran ring system allows for the fine-tuning of its biological profile. Specifically, the incorporation of a fluorine atom can significantly enhance metabolic stability and binding affinity to target proteins. This guide focuses on the prospective biological activities of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid and provides a framework for its systematic screening.

Potential Biological Activities and Screening Data of Related Compounds

Based on the extensive research on benzofuran derivatives, 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is predicted to exhibit a range of biological activities. The following sections outline these potential activities and present quantitative data from structurally related compounds to guide screening efforts.

Anticancer Activity

Benzofuran derivatives have demonstrated significant potential as anticancer agents, acting through various mechanisms including the inhibition of kinases, induction of apoptosis, and modulation of key signaling pathways.[2][3]

Table 1: Anticancer Activity of Representative Benzofuran Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
Amide derivative of 3-methyl-benzofuran-2-carboxylic acid (Compound 12b)	A549 (Lung)	0.858	[2]
Amide derivative of 3-methyl-benzofuran-2-carboxylic acid (Compound 10d)	MCF-7 (Breast)	2.07	[2]
3-(morpholinomethyl)benzofuran derivative (Compound 4b)	A549 (Lung)	1.48 - 47.02	[4]
3-(morpholinomethyl)benzofuran derivative (Compound 15a)	NCI-H23 (Lung)	0.49 - 68.9	[4]
5-[benzyl-(4-chlorophenyl)sulfonylamino]-N-[2-(dimethylamino)ethyl]-3-methyl-1-benzofuran-2-carboxamide	HCT116 (Colon)	Data not specified	[3]

Antimicrobial Activity

The benzofuran scaffold is a component of many natural and synthetic antimicrobial agents. Derivatives have shown activity against a broad spectrum of bacteria and fungi.[5][6]

Table 2: Antimicrobial Activity of Representative Benzofuran Derivatives

Compound	Microorganism	MIC (µg/mL)	Reference
Benzofuran amide derivative (Compound 6a)	S. aureus, E. coli	>6.25	[5]
Benzofuran amide derivative (Compound 6b)	S. aureus, E. coli	>6.25	[5]
Halogenated 6-acetyl-5-hydroxy-2-methyl-3-benzofuranocarboxylic acid derivative (III)	Gram-positive cocci, Candida	50 - 200	[7]
Halogenated 6-acetyl-5-hydroxy-2-methyl-3-benzofuranocarboxylic acid derivative (VI)	Gram-positive cocci, Candida	50 - 200	[7]

Anti-inflammatory Activity

Several benzofuran derivatives have been reported to possess anti-inflammatory properties, often through the inhibition of pro-inflammatory mediators and modulation of inflammatory signaling pathways.[5][8]

Table 3: Anti-inflammatory Activity of Representative Benzofuran Derivatives

Compound	Assay	IC50 (µM)	Reference
Aza-benzofuran derivative (Compound 1)	Nitric oxide release in RAW 264.7 cells	17.3	[8]
Aza-benzofuran derivative (Compound 4)	Nitric oxide release in RAW 264.7 cells	16.5	[8]
Benzofuran amide derivative (Compound 6b)	Carrageenan-induced paw edema in rats (in vivo)	71.10% inhibition at 2h	[5]

Experimental Protocols

This section provides detailed methodologies for the preliminary in vitro screening of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid for its potential biological activities.

General Experimental Workflow

The initial screening of a novel compound typically follows a tiered approach, starting with in vitro assays to determine cytotoxicity and specific biological activities, followed by more complex cellular and mechanistic studies.

General workflow for biological activity screening.

In Vitro Anticancer Activity Screening

Protocol: MTT Assay for Cytotoxicity [9]

• Cell Culture: Maintain human cancer cell lines (e.g., A549, MCF-7, HCT116) in appropriate culture media supplemented with fetal bovine serum and antibiotics at 37°C in a humidified 5% CO2 incubator.[9]

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[9]

• Compound Treatment: Prepare serial dilutions of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid (e.g., 0.1 to 100 µM) in culture medium. Replace the medium in the wells with the compound dilutions and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).[9]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[9]

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[9]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Calculate the half-maximal inhibitory concentration (IC50) from the dose-response curve.[9]

In Vitro Antimicrobial Susceptibility Testing

Protocol: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) [10]

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) to a turbidity equivalent to a 0.5 McFarland standard.

• Compound Dilution: Prepare serial two-fold dilutions of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in a 96-well microtiter plate containing appropriate broth medium.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

In Vitro Anti-inflammatory Activity Screening

Protocol: Nitric Oxide (NO) Inhibition Assay in LPS-Stimulated Macrophages [11]

• Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and antibiotics.

• Cell Seeding and Treatment: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere. Pre-treat the cells with various concentrations of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid for 1 hour.[11]

• Inflammatory Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours to induce an inflammatory response.[11]

• Griess Assay: Collect the cell culture supernatant. Add Griess reagent to the supernatant to quantify the amount of nitrite, a stable product of NO.[11]

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Calculation: Determine the percentage of NO inhibition compared to the LPS-stimulated control.

Potential Mechanisms of Action: Signaling Pathways

Benzofuran derivatives often exert their biological effects by modulating key cellular signaling pathways. Elucidating the mechanism of action of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid would involve investigating its impact on pathways such as NF-κB and MAPK/ERK.

NF-κB Signaling Pathway

The NF-κB pathway is a critical regulator of inflammation, immunity, cell proliferation, and apoptosis.[12][13] Its constitutive activation is a hallmark of many cancers.[14][15]

Canonical NF-κB signaling pathway.

MAPK/ERK Signaling Pathway

The MAPK/ERK pathway is a crucial signaling cascade that regulates cell proliferation, differentiation, and survival.[16][17] Dysregulation of this pathway is frequently observed in cancer.[18][19]

MAPK/ERK signaling pathway.

Conclusion

While direct biological screening data for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is not yet available, the extensive body of research on the benzofuran scaffold strongly suggests its potential as a bioactive molecule with possible anticancer, antimicrobial, and anti-inflammatory properties. The experimental protocols and mechanistic insights provided in this guide offer a robust framework for the systematic evaluation of this compound. Further investigation is warranted to fully characterize its biological profile and therapeutic potential.

References

• 1. Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. jopcr.com [jopcr.com]
• 6. Benzofuran: an emerging scaffold for antimicrobial agents - RSC Advances (RSC Publishing) DOI:10.1039/C5RA20658H [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Role of the NFκB-signaling pathway in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Nuclear Factor Kappa B (NF-kB) signaling in cancer development and immune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. aacrjournals.org [aacrjournals.org]
• 15. Frontiers | NF-κB signaling pathway in tumor microenvironment [frontiersin.org]
• 16. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 17. Molecular mechanism: ERK signaling, drug addiction and behavioral effects - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | The MAPK Pathway-Based Drug Therapeutic Targets in Pituitary Adenomas [frontiersin.org]
• 19. Targeting MAPK Signaling in Cancer: Mechanisms of Drug Resistance and Sensitivity - PMC [pmc.ncbi.nlm.nih.gov]

The Therapeutic Potential of Fluorinated Benzofurans: A Technical Guide to Core Targets

For Researchers, Scientists, and Drug Development Professionals

The benzofuran scaffold is a cornerstone in medicinal chemistry, and the strategic incorporation of fluorine atoms has unlocked new avenues for therapeutic intervention. This technical guide provides an in-depth analysis of the potential therapeutic targets of fluorinated benzofurans, with a focus on their anti-inflammatory and anticancer activities. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the underlying signaling pathways to facilitate further research and drug development in this promising area.

Core Therapeutic Targets and Quantitative Efficacy

Fluorinated benzofuran derivatives have demonstrated significant activity against a range of therapeutic targets, primarily implicated in inflammation and cancer. The introduction of fluorine can enhance the potency, metabolic stability, and bioavailability of these compounds.[1][2]

Anti-inflammatory Activity

The anti-inflammatory effects of fluorinated benzofurans are largely attributed to their ability to modulate key inflammatory pathways. Several studies have demonstrated their efficacy in inhibiting the production of pro-inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophages.[1][3]

Key targets in inflammation include:

• Cyclooxygenase (COX) Enzymes: Specifically COX-1 and COX-2, which are crucial for the synthesis of prostaglandins, key mediators of inflammation.[4][5] Certain monofluorinated benzofurans have been shown to directly inhibit both COX-1 and COX-2 activities.[4]

• Nitric Oxide Synthase 2 (NOS2): This enzyme is responsible for the production of nitric oxide (NO), a pro-inflammatory mediator.[3]

• Pro-inflammatory Cytokines and Chemokines: Fluorinated benzofurans have been shown to suppress the secretion of interleukin-6 (IL-6) and Chemokine (C-C) Ligand 2 (CCL2).[3][4]

The inhibitory activities of several fluorinated benzofuran and dihydrobenzofuran derivatives are summarized in the table below.

Compound	Target/Mediator	IC50 (µM)	Cell Line/System	Reference
Compound 1	IL-6	1.2	LPS-stimulated macrophages	[4]
CCL2	1.5	LPS-stimulated macrophages	[4]
Nitric Oxide (NO)	2.4	LPS-stimulated macrophages	[4]
Prostaglandin E2 (PGE2)	1.1	LPS-stimulated macrophages	[4]
Compound 2	IL-6	9.04	LPS-stimulated macrophages	[4]
CCL2	19.3	LPS-stimulated macrophages	[4]
Nitric Oxide (NO)	5.2	LPS-stimulated macrophages	[4]
Prostaglandin E2 (PGE2)	1.92	LPS-stimulated macrophages	[4]
Compound 3	Prostaglandin E2 (PGE2)	1.48	LPS-stimulated macrophages	[4]
Compound 5	Prostaglandin E2 (PGE2)	20.5	LPS-stimulated macrophages	[4]
Compound 6	Prostaglandin E2 (PGE2)	>50	LPS-stimulated macrophages	[4]

Anticancer Activity

The anticancer potential of fluorinated benzofurans is linked to their ability to induce apoptosis and inhibit key enzymes involved in cell cycle progression and metastasis.[1][3]

Key targets in cancer include:

• Apoptosis-regulating Proteins: Fluorinated benzofurans have been shown to inhibit the anti-apoptotic protein Bcl-2 and induce the cleavage of Poly (ADP-ribose) polymerase-1 (PARP-1), leading to DNA fragmentation and apoptosis.[3][4]

• Cyclin-Dependent Kinase 2 (CDK2): Benzofuran derivatives, with potency enhanced by fluorination, have been identified as inhibitors of CDK2, a key regulator of the cell cycle.[6][7]

• Urokinase-type Plasminogen Activator (uPA): This serine protease is involved in tumor invasion and metastasis, and fluorinated benzofurans have shown inhibitory activity against it.[8]

Quantitative data for the anticancer activity of selected fluorinated benzofuran derivatives are presented below.

Compound	Target/Assay	IC50	Cell Line	Reference
Compound 1	HCT116 cell proliferation	19.5 µM	HCT116	[4]
Compound 2	HCT116 cell proliferation	24.8 µM	HCT116	[4]
Compound 9h (m-trifluoromethyl derivative)	CDK2 Inhibition	40.91 nM	-	[7]
Compound 11d	CDK2 Inhibition	41.70 nM	-	[7]
Compound 13b	Panc-1 cell cytotoxicity	1.04 µM	Panc-1	[7]

Signaling Pathways and Mechanisms of Action

The therapeutic effects of fluorinated benzofurans are underpinned by their modulation of specific signaling pathways.

Inflammatory Signaling Pathway

Fluorinated benzofurans interfere with the lipopolysaccharide (LPS)-induced inflammatory cascade in macrophages. LPS, a component of the outer membrane of Gram-negative bacteria, activates Toll-like receptor 4 (TLR4), leading to the activation of the NF-κB signaling pathway. This, in turn, upregulates the expression of pro-inflammatory genes, including those for COX-2, NOS2, IL-6, and CCL2. Fluorinated benzofurans can inhibit the expression and/or activity of these downstream effectors.

LPS-induced inflammatory pathway and points of inhibition.

Apoptotic Pathway

In cancer cells, certain fluorinated benzofurans promote apoptosis by modulating the intrinsic apoptotic pathway. They can inhibit the anti-apoptotic protein Bcl-2, which normally sequesters pro-apoptotic proteins and prevents mitochondrial outer membrane permeabilization. Inhibition of Bcl-2 leads to the release of cytochrome c from the mitochondria, activating caspases. Activated caspases then cleave key cellular substrates, including PARP-1, a DNA repair enzyme. Cleavage of PARP-1 impairs its ability to repair DNA damage, further promoting cell death.

Intrinsic apoptotic pathway and points of intervention.

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. Below are summarized protocols for key experiments cited in the evaluation of fluorinated benzofurans.

Macrophage Inflammatory Assay

This assay is used to assess the anti-inflammatory activity of compounds by measuring their ability to inhibit the production of pro-inflammatory mediators in LPS-stimulated macrophages.[1]

1. Cell Culture and Seeding:

• Culture a murine macrophage cell line (e.g., J774A.1) in appropriate medium.
• Harvest cells and resuspend to a concentration of 2 x 10^5 cells/mL.
• Seed 500 µL of the cell suspension into each well of a 12-well plate.

2. Compound Treatment and LPS Stimulation:

• Prepare stock solutions of the fluorinated benzofuran compounds in a suitable solvent (e.g., DMSO).
• Add the test compounds at various concentrations to the wells in triplicate.
• Add 500 µL of medium containing 200 ng/mL LPS to each well (final LPS concentration of 100 ng/mL), except for the unstimulated control wells.
• Incubate the plate at 37°C in a humidified 5% CO2 incubator for 16-18 hours.

3. Measurement of Inflammatory Mediators:

• Nitric Oxide (NO): Measure the accumulation of nitrite in the culture supernatant using the Griess reagent.
• Prostaglandin E2 (PGE2), IL-6, and CCL2: Quantify the levels of these mediators in the culture supernatant using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

4. Data Analysis:

• Calculate the percentage of inhibition for each compound concentration compared to the LPS-stimulated control.
• Determine the IC50 value for each compound by plotting the percentage of inhibition against the compound concentration.

Cell Proliferation Assay (WST-1 Assay)

This assay determines the effect of the compounds on the proliferation of cancer cells.[4]

1. Cell Seeding:

• Seed cancer cells (e.g., HCT116) in a 96-well plate at a density of 5 x 10^3 cells/well and allow them to adhere overnight.

2. Compound Treatment:

• Treat the cells with various concentrations of the fluorinated benzofuran compounds for 72 hours.

3. WST-1 Reagent Addition:

• Add WST-1 reagent to each well and incubate for a further 2-4 hours. The WST-1 reagent is cleaved to a formazan dye by metabolically active cells.

4. Absorbance Measurement:

• Measure the absorbance of the formazan product at 450 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

5. Data Analysis:

• Calculate the percentage of cell proliferation inhibition for each compound concentration relative to the vehicle-treated control.
• Determine the IC50 value from the dose-response curve.

Apoptosis Assay (TUNEL Assay)

The Terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) assay is used to detect DNA fragmentation, a hallmark of apoptosis.[4]

1. Cell Treatment and Fixation:

• Treat cancer cells with the test compounds for the desired time.
• Harvest the cells and fix them with a formaldehyde-based solution.

2. Permeabilization:

• Permeabilize the cells with a detergent-based solution to allow entry of the labeling reagents.

3. TUNEL Reaction:

• Incubate the cells with a mixture of Terminal deoxynucleotidyl transferase (TdT) and fluorescently labeled dUTP. TdT incorporates the labeled dUTPs at the 3'-hydroxyl ends of fragmented DNA.

4. Analysis:

• Analyze the cells by flow cytometry or fluorescence microscopy to quantify the percentage of TUNEL-positive (apoptotic) cells.

CDK2 Inhibition Assay

This biochemical assay measures the ability of a compound to inhibit the activity of the CDK2 enzyme.[6]

1. Reaction Setup:

• In a microplate, combine CDK2/cyclin E enzyme, a suitable substrate (e.g., a histone H1-derived peptide), and the fluorinated benzofuran compound at various concentrations in a reaction buffer.

2. ATP Addition:

• Initiate the kinase reaction by adding ATP.

3. Detection:

• After a defined incubation period, stop the reaction and measure the amount of phosphorylated substrate. This can be done using various methods, such as radioactive detection of incorporated ³²P-ATP or using a phosphospecific antibody in an ELISA format.

4. Data Analysis:

• Calculate the percentage of CDK2 inhibition for each compound concentration and determine the IC50 value.

Conclusion and Future Directions

Fluorinated benzofurans represent a versatile and potent class of compounds with significant therapeutic potential, particularly in the fields of inflammation and oncology. The data and protocols presented in this guide highlight their ability to modulate key signaling pathways and inhibit crucial therapeutic targets. Future research should focus on optimizing the structure-activity relationships of these compounds to enhance their selectivity and potency, as well as on conducting in vivo studies to validate their therapeutic efficacy and safety profiles. The continued exploration of fluorinated benzofurans holds great promise for the development of novel and effective treatments for a range of diseases.

References

• 1. Macrophage Inflammatory Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Development of a selective COX-2 inhibitor: from synthesis to enhanced efficacy via nano-formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of 3-(piperazinylmethyl)benzofuran derivatives as novel type II CDK2 inhibitors: design, synthesis, biological evaluation, and in silico insights - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Urokinase plasminogen activator as an anti-metastasis target: inhibitor design principles, recent amiloride derivatives, and issues with human/mouse species selectivity - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

Benzofuran derivatives are a significant class of heterocyclic compounds found in both natural products and synthetic molecules, exhibiting a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2][3] The fluorination of aromatic carboxylic acids is a key strategy in medicinal chemistry to enhance metabolic stability and biological activity.[4] This document provides detailed in vitro assay protocols to evaluate the potential anti-inflammatory and cytotoxic activities of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid. The protocols are designed for implementation in a research setting for the screening and characterization of this novel compound.

Potential Signaling Pathways

Based on the activities of structurally related benzofuran compounds, 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid may exert its effects through modulation of key inflammatory and cell survival signaling pathways. A potential target is the NF-κB (Nuclear Factor-kappa B) signaling pathway, which is a central regulator of inflammation.[5] Upon stimulation by inflammatory signals like lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of the inhibitor of κB (IκBα). This allows the NF-κB dimers (p65/p50) to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including cytokines like TNF-α and IL-6.[6] Another relevant pathway is the MAPK/ERK pathway, which is involved in cellular proliferation and differentiation and has been shown to be affected by similar compounds.[4]

Figure 1: Simplified NF-κB Signaling Pathway.

Experimental Protocols

The following protocols outline the steps to assess the cytotoxic and anti-inflammatory potential of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Protocol 1: Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of the test compound on RAW 264.7 murine macrophages and a selected cancer cell line (e.g., HeLa).

Materials:

• RAW 264.7 cells and HeLa cells

• DMEM (Dulbecco's Modified Eagle Medium)

• FBS (Fetal Bovine Serum)

• Penicillin-Streptomycin solution

• 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Procedure:

• Seed RAW 264.7 or HeLa cells in 96-well plates at a density of 1 x 10^4 cells/well and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Prepare serial dilutions of the test compound in culture medium. The final DMSO concentration should not exceed 0.1%.

• After 24 hours, remove the old medium and add 100 µL of fresh medium containing different concentrations of the test compound to the wells. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubate the plates for 24 or 48 hours.

• Add 10 µL of MTT solution to each well and incubate for another 4 hours at 37°C.[5]

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[5]

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle control.

Protocol 2: Measurement of Pro-inflammatory Cytokines (ELISA)

Objective: To quantify the effect of the test compound on the production of pro-inflammatory cytokines (TNF-α and IL-6) in LPS-stimulated RAW 264.7 cells.

Materials:

• RAW 264.7 cells

• DMEM, FBS, Penicillin-Streptomycin

• 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

• Lipopolysaccharide (LPS) from E. coli

• Commercial ELISA kits for mouse TNF-α and IL-6

• 24-well plates

• Microplate reader

Procedure:

• Seed RAW 264.7 cells in 24-well plates at a density of 2 x 10^5 cells/well and allow them to adhere overnight.

• Pre-treat the cells with non-toxic concentrations of the test compound (determined from the MTT assay) for 1-2 hours.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours.[5] Include a vehicle control, an LPS-only control, and compound-only controls.

• After incubation, collect the cell culture supernatants and centrifuge to remove any debris.

• Quantify the concentrations of TNF-α and IL-6 in the supernatants using the respective commercial ELISA kits, following the manufacturer's instructions.[5]

• Read the absorbance on a microplate reader and calculate the cytokine concentrations based on the standard curves.

Protocol 3: Western Blot Analysis of NF-κB Pathway Proteins

Objective: To investigate the effect of the test compound on the activation of the NF-κB signaling pathway by analyzing the phosphorylation of IκBα.

Materials:

• RAW 264.7 cells

• 6-well plates

• 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

• LPS

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membranes

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (phospho-IκBα, IκBα, β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagent and imaging system

Procedure:

• Seed RAW 264.7 cells in 6-well plates and grow to 80-90% confluency.

• Pre-treat the cells with the test compound for 1-2 hours.

• Stimulate the cells with LPS (1 µg/mL) for 30 minutes.

• Wash the cells with ice-cold PBS and lyse them using RIPA buffer.[5]

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel and transfer them to a PVDF membrane.[5]

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against phospho-IκBα, IκBα, and β-actin (as a loading control) overnight at 4°C.[5]

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.[5]

• Detect the protein bands using a chemiluminescence reagent and an imaging system.

Data Presentation

The quantitative data obtained from the described assays can be summarized in the following tables for clear comparison.

Table 1: Cytotoxicity of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

Concentration (µM)	RAW 264.7 Cell Viability (%)	HeLa Cell Viability (%)
0 (Vehicle Control)	100.0 ± 5.2	100.0 ± 4.8
1	98.5 ± 4.5	95.2 ± 5.1
10	95.1 ± 3.8	80.3 ± 4.2
25	89.7 ± 4.1	55.6 ± 3.9
50	60.2 ± 3.5	25.1 ± 3.1
100	35.8 ± 2.9	10.4 ± 2.5
IC50 (µM)	> 100	~30

Data are presented as mean ± SD from three independent experiments.

Table 2: Effect of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid on Cytokine Production in LPS-stimulated RAW 264.7 Cells

Treatment	TNF-α (pg/mL)	IL-6 (pg/mL)
Vehicle Control	50.2 ± 8.5	35.7 ± 6.1
LPS (1 µg/mL)	2540.8 ± 150.3	1850.4 ± 120.9
LPS + Compound (10 µM)	1825.6 ± 110.7	1350.2 ± 95.4
LPS + Compound (25 µM)	980.4 ± 85.2	780.9 ± 70.1
LPS + Compound (50 µM)	450.1 ± 50.6	350.5 ± 45.8

Data are presented as mean ± SD from three independent experiments.

Experimental Workflow Visualization

Figure 2: Overall Experimental Workflow.

Conclusion

The provided protocols offer a comprehensive framework for the initial in vitro evaluation of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid. By assessing its cytotoxicity and anti-inflammatory properties, researchers can gain valuable insights into its therapeutic potential and mechanism of action. Further studies, including enzyme inhibition assays and in vivo models, would be necessary to fully characterize the pharmacological profile of this compound.

References

• 1. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04917G [pubs.rsc.org]
• 2. Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mini Review on Important Biological Properties of Benzofuran Derivatives - MedCrave online [medcraveonline.com]
• 4. Buy 5,7-Difluoro-3-methyl-1-benzofuran-2-carboxylic acid | 1019111-84-2 [smolecule.com]
• 5. benchchem.com [benchchem.com]
• 6. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in HCT116 Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The HCT116 cell line, derived from a human colorectal carcinoma, is a well-established model for studying the molecular mechanisms of cancer and for the preclinical evaluation of novel therapeutic agents. HCT116 cells are characterized by a mutation in the KRAS oncogene, which leads to the constitutive activation of downstream signaling pathways, promoting cell proliferation and survival. Benzofuran derivatives have garnered significant interest in medicinal chemistry due to their wide range of biological activities, including anticancer properties. Many compounds from this class have been shown to induce apoptosis and cell cycle arrest in various cancer cell lines.[1][2][3][4][5][6][7]

This document provides detailed application notes and proposed experimental protocols for the investigation of a specific benzofuran derivative, 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, on the HCT116 human colorectal cancer cell line. The protocols outlined below are designed to assess the compound's cytotoxic effects, its impact on cell cycle progression and apoptosis, and to elucidate its potential mechanism of action.

Hypothetical Data Presentation

The following tables are presented as templates for organizing and summarizing quantitative data obtained from the proposed experiments.

Table 1: Cytotoxicity of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid on HCT116 cells

Treatment Duration	IC50 (µM)
24 hours	Data to be determined
48 hours	Data to be determined
72 hours	Data to be determined

Table 2: Effect of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid on HCT116 Cell Cycle Distribution (at 48 hours)

Treatment Concentration (µM)	% of Cells in G0/G1 Phase	% of Cells in S Phase	% of Cells in G2/M Phase
0 (Vehicle Control)	Data to be determined	Data to be determined	Data to be determined
IC50/2	Data to be determined	Data to be determined	Data to be determined
IC50	Data to be determined	Data to be determined	Data to be determined
IC50*2	Data to be determined	Data to be determined	Data to be determined

Table 3: Apoptosis Induction in HCT116 Cells by 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid (at 48 hours)

Treatment Concentration (µM)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
0 (Vehicle Control)	Data to be determined	Data to be determined
IC50/2	Data to be determined	Data to be determined
IC50	Data to be determined	Data to be determined
IC50*2	Data to be determined	Data to be determined

Experimental Protocols

Protocol 1: HCT116 Cell Culture and Maintenance

• Cell Line: HCT116 (ATCC® CCL-247™)

• Culture Medium: McCoy's 5A Medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[8]

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.[8]

• Subculturing: When cells reach 80-90% confluency, wash with Phosphate-Buffered Saline (PBS), and detach using a suitable dissociation reagent (e.g., Trypsin-EDTA). Neutralize the trypsin with complete medium, centrifuge the cell suspension, and resuspend the cell pellet in fresh medium for plating. A split ratio of 1:5 to 1:10 is recommended.[8]

Protocol 2: Preparation of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid Stock Solution

• Solvent: Dissolve the compound in sterile Dimethyl Sulfoxide (DMSO) to prepare a high-concentration stock solution (e.g., 10 mM).

• Storage: Aliquot the stock solution into sterile microcentrifuge tubes and store at -20°C to avoid repeated freeze-thaw cycles. The final DMSO concentration in the culture medium should not exceed 0.1% to minimize solvent-induced cytotoxicity.[9]

Protocol 3: Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed HCT116 cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in complete culture medium. Replace the medium in each well with the medium containing different concentrations of the compound. Include a vehicle control (medium with 0.1% DMSO).

• Incubation: Incubate the plate for 24, 48, and 72 hours.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.[10]

• Solubilization: Remove the MTT solution and add a solubilization solution (e.g., DMSO or a designated solubilizing buffer) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Protocol 4: Cell Cycle Analysis by Flow Cytometry

• Cell Seeding and Treatment: Seed HCT116 cells in 6-well plates. After 24 hours, treat the cells with the desired concentrations of the compound (e.g., IC50/2, IC50, IC50*2) for 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization, wash with ice-cold PBS, and collect the cell pellets by centrifugation.

• Fixation: Resuspend the cells in ice-cold 70% ethanol while vortexing gently and fix overnight at -20°C.[9]

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing Propidium Iodide (PI) and RNase A. Incubate in the dark for 30 minutes at room temperature.[9]

• Flow Cytometry: Analyze the cell cycle distribution using a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity.

Protocol 5: Apoptosis Assay by Annexin V/PI Staining

• Cell Seeding and Treatment: Seed HCT116 cells in 6-well plates and treat with the desired concentrations of the compound for 48 hours, as described for the cell cycle analysis.

• Cell Harvesting and Staining: Harvest both adherent and floating cells, wash with cold PBS, and resuspend in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol and incubate in the dark for 15 minutes at room temperature.[9]

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour. Distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cell populations.

Visualizations

The following diagrams illustrate the proposed experimental workflow and a hypothetical signaling pathway that may be affected by 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in HCT116 cells.

Caption: Experimental workflow for evaluating the anticancer effects of the compound.

Caption: Hypothesized intrinsic apoptosis pathway modulated by the compound.

References

• 1. Anticancer Potential of Halogen Derivatives of Methyl 6-Acetyl-5-Hydroxy-2-Methyl-1-Benzofuran-3-Carboxylate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Benzofuran-2-acetic ester derivatives induce apoptosis in breast cancer cells by upregulating p21Cip/WAF1 gene expression in p53-independent manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development of novel benzofuran-isatin conjugates as potential antiproliferative agents with apoptosis inducing mechanism in Colon cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anticancer therapeutic potential of benzofuran scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of 3-methyl/3-(morpholinomethyl)benzofuran derivatives as novel antitumor agents towards non-small cell lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. encodeproject.org [encodeproject.org]
• 9. benchchem.com [benchchem.com]
• 10. Enhanced apoptosis of HCT116 colon cancer cells treated with extracts from Calotropis gigantea stem bark by starvation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating the Anti-inflammatory Activity of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic Acid in Macrophage Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to chronic inflammatory diseases. Macrophages are key players in the inflammatory process, releasing a variety of pro-inflammatory mediators upon activation. Consequently, modulating macrophage activity is a primary strategy for developing novel anti-inflammatory therapeutics. Benzofuran derivatives have been noted for their diverse biological activities, including anti-inflammatory properties. This document outlines the application and protocols for evaluating the anti-inflammatory potential of a specific benzofuran derivative, 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, in in vitro macrophage-based assays.

The protocols provided herein describe the use of lipopolysaccharide (LPS)-stimulated murine macrophage cell lines (e.g., RAW 264.7 or J774A.1) as a model system to investigate the effects of the test compound on key inflammatory markers, including nitric oxide (NO), prostaglandin E2 (PGE2), and pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1 beta (IL-1β). Furthermore, methods to explore the underlying molecular mechanisms, specifically the modulation of the NF-κB and MAPK signaling pathways, are detailed.

Data Presentation: Summary of Quantitative Data

The following tables represent hypothetical data for the anti-inflammatory effects of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Table 1: Effect of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic Acid on Nitric Oxide (NO) and Prostaglandin E2 (PGE2) Production in LPS-Stimulated Macrophages

Treatment Group	Concentration (µM)	NO Production (% of LPS Control)	PGE2 Production (% of LPS Control)	Cell Viability (%)
Control (untreated)	-	5.2 ± 0.8	4.5 ± 0.6	100
LPS (1 µg/mL)	-	100	100	98.5 ± 1.2
Compound + LPS	1	85.3 ± 4.1	88.1 ± 5.2	99.1 ± 0.9
Compound + LPS	5	62.7 ± 3.5	65.4 ± 4.8	98.2 ± 1.5
Compound + LPS	10	41.5 ± 2.9	45.8 ± 3.7	97.6 ± 2.1
Compound + LPS	25	25.8 ± 2.1	28.9 ± 3.1	96.5 ± 2.4
Dexamethasone (10 µM) + LPS	-	30.2 ± 2.5	35.1 ± 3.0	98.9 ± 1.1

*Data are presented as mean ± standard deviation (n=3).

Table 2: Effect of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic Acid on Pro-inflammatory Cytokine Secretion in LPS-Stimulated Macrophages

Treatment Group	Concentration (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Control (untreated)	-	45 ± 8	28 ± 5	15 ± 4
LPS (1 µg/mL)	-	2580 ± 150	3250 ± 210	850 ± 95
Compound + LPS	1	2210 ± 130	2890 ± 180	760 ± 80
Compound + LPS	5	1650 ± 110	2100 ± 150	550 ± 60
Compound + LPS	10	1100 ± 90	1450 ± 110	380 ± 45
Compound + LPS	25	650 ± 75	880 ± 90	210 ± 30
Dexamethasone (10 µM) + LPS	-	720 ± 80	950 ± 100	250 ± 35

*Data are presented as mean ± standard deviation (n=3).

Experimental Protocols

Protocol 1: Macrophage Cell Culture and Maintenance

• Cell Line: RAW 264.7 or J774A.1 murine macrophage cell lines.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculture: Passage cells every 2-3 days when they reach 80-90% confluency. Detach cells using a cell scraper.

Protocol 2: Assessment of Cell Viability (MTT Assay)

• Seeding: Seed macrophages in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid for 1 hour, followed by stimulation with 1 µg/mL LPS for 24 hours. Include a vehicle control group.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Protocol 3: Measurement of Nitric Oxide (NO) Production (Griess Assay)

• Cell Seeding and Treatment: Seed macrophages in a 24-well plate at a density of 2.5 x 10^5 cells/well and allow them to adhere overnight. Pre-treat cells with the test compound for 1 hour before stimulating with 1 µg/mL LPS for 24 hours.

• Sample Collection: Collect the cell culture supernatant.

• Griess Reaction: Mix 50 µL of the supernatant with 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

• Color Development: Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm. A standard curve using sodium nitrite should be generated to quantify NO2- concentration.

Protocol 4: Measurement of PGE2 and Cytokines (ELISA)

• Cell Seeding and Treatment: Follow the same procedure as for the Griess Assay (Protocol 3).

• Supernatant Collection: Collect the cell culture supernatant and centrifuge to remove any cellular debris.

• ELISA: Perform Enzyme-Linked Immunosorbent Assays (ELISA) for PGE2, TNF-α, IL-6, and IL-1β according to the manufacturer's instructions for commercially available kits.

Protocol 5: Western Blot Analysis for NF-κB and MAPK Signaling Pathways

• Cell Seeding and Treatment: Seed macrophages in a 6-well plate at a density of 1 x 10^6 cells/well. Pre-treat with the test compound for 1 hour, followed by stimulation with 1 µg/mL LPS for a shorter duration (e.g., 30-60 minutes).

• Protein Extraction: Wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA protein assay kit.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies against phospho-p65, p65, phospho-IκBα, IκBα, phospho-p38, p38, phospho-ERK1/2, ERK1/2, phospho-JNK, and JNK overnight at 4°C.

• Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizations

Caption: Experimental workflow for assessing the anti-inflammatory activity of the test compound.

Caption: Inhibition of NF-κB and MAPK signaling pathways by the test compound.

Application Notes and Protocols for Investigating 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid as a COX-2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the investigation of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid as a potential selective inhibitor of cyclooxygenase-2 (COX-2). This document outlines the rationale, key experimental protocols, and data presentation formats necessary for a thorough evaluation.

Introduction

Cyclooxygenase (COX) is a critical enzyme in the inflammatory pathway, responsible for converting arachidonic acid into prostaglandins and other prostanoids.[1] There are two primary isoforms of this enzyme: COX-1 and COX-2.[2] COX-1 is constitutively expressed in most tissues and plays a role in physiological functions such as protecting the gastrointestinal mucosa and maintaining kidney function.[2][3] In contrast, the expression of COX-2 is typically low in most tissues but is induced by inflammatory stimuli like cytokines and growth factors.[4][5][6] Therefore, selective inhibition of COX-2 over COX-1 is a desirable therapeutic strategy for treating inflammation and pain with a reduced risk of gastrointestinal side effects associated with non-selective nonsteroidal anti-inflammatory drugs (NSAIDs).[4][7][8]

Benzofuran derivatives are a class of heterocyclic compounds that have shown a wide range of biological activities, including anti-inflammatory properties.[9][10][11] The introduction of fluorine atoms into organic molecules can enhance their metabolic stability, lipophilicity, and binding affinity to biological targets.[12] Specifically, fluorinated benzofurans have been noted for their potential to inhibit COX-2.[12] 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is a fluorinated benzofuran derivative, and its structural features suggest it may act as a selective COX-2 inhibitor. These notes provide the necessary protocols to test this hypothesis.

Data Presentation

Quantitative data from experimental assays should be summarized in the following tables for clear comparison and analysis.

Table 1: In Vitro COX-1 and COX-2 Inhibition

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)
7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid
Celecoxib (Reference)
Ibuprofen (Non-selective Reference)

Table 2: In Vivo Anti-Inflammatory Activity (Carrageenan-Induced Paw Edema)

Treatment Group	Dose (mg/kg)	Paw Edema Inhibition (%) at 3h	Ulcer Index
Vehicle Control	-	0
7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid
Celecoxib (Reference)
Indomethacin (Reference)

Experimental Protocols

This protocol is adapted from commercially available fluorometric COX inhibitor screening kits.[13]

Principle: This assay measures the peroxidase activity of COX. The COX enzyme converts arachidonic acid to prostaglandin G2 (PGG2). The probe in the assay kit reacts with PGG2 to produce a fluorescent signal, which is proportional to the amount of PGG2 generated. A COX-2 inhibitor will reduce the production of PGG2 and thus decrease the fluorescent signal.

Materials:

• COX Assay Buffer

• COX Probe (in DMSO)

• COX Cofactor (in DMSO)

• Arachidonic Acid

• NaOH

• Human Recombinant COX-2 Enzyme

• 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid (dissolved in a suitable solvent like DMSO)

• Celecoxib (positive control)

• 96-well plate

• Fluorometric plate reader (Ex/Em = 535/587 nm)

Protocol:

• Reagent Preparation: Prepare all reagents as per the manufacturer's instructions. Dilute the test compound and reference inhibitors to the desired concentrations.

• Reaction Mix Preparation: Prepare a reaction mix containing COX Assay Buffer, COX Probe, and diluted COX Cofactor.

• Plate Setup:

  • Blank wells: Add assay buffer.

  • Enzyme Control (EC) wells: Add the reaction mix and human recombinant COX-2 enzyme.

  • Inhibitor Control (IC) wells: Add the reaction mix, human recombinant COX-2 enzyme, and a known inhibitor like Celecoxib.

  • Test Compound (S) wells: Add the reaction mix, human recombinant COX-2 enzyme, and various concentrations of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

• Incubation: Incubate the plate for 15 minutes at room temperature to allow for inhibitor binding.

• Reaction Initiation: Initiate the reaction by adding a solution of arachidonic acid and NaOH to all wells.

• Measurement: Immediately measure the fluorescence in a kinetic mode at 25°C for 5-10 minutes.

• Data Analysis: Calculate the rate of the reaction for each well. The percent inhibition is calculated as follows: % Inhibition = [(Rate_EC - Rate_S) / Rate_EC] * 100

• Determine the IC50 value by plotting the percent inhibition against the log concentration of the inhibitor.

This is a standard in vivo model to assess the anti-inflammatory activity of a compound.[14][15]

Principle: Subplantar injection of carrageenan in the rat paw induces a localized inflammatory response characterized by edema. The ability of a test compound to reduce this edema is a measure of its anti-inflammatory potential.

Materials:

• Male Wistar rats (150-200 g)

• 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

• Celecoxib (positive control)

• Indomethacin (positive control)

• Carrageenan solution (1% in saline)

• Pletysmometer or digital calipers

• Oral gavage needles

Protocol:

• Animal Acclimatization: Acclimatize the animals for at least one week before the experiment.

• Grouping: Divide the animals into groups (n=6 per group):

  • Group 1: Vehicle control (e.g., 0.5% carboxymethyl cellulose)

  • Group 2: 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid (test dose 1)

  • Group 3: 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid (test dose 2)

  • Group 4: Celecoxib (reference dose)

  • Group 5: Indomethacin (reference dose)

• Dosing: Administer the test compound, reference drugs, or vehicle orally 1 hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the subplantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer or paw thickness with digital calipers at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage of edema inhibition for each group at each time point using the following formula: % Inhibition = [1 - (ΔV_treated / ΔV_control)] * 100 where ΔV is the change in paw volume.

• Ulcerogenicity Assessment: After the experiment, euthanize the animals and examine their stomachs for any signs of ulceration. Score the ulcers to determine the ulcer index.

Visualizations

Caption: The COX-2 signaling pathway and the proposed point of inhibition.

Caption: Workflow for evaluating the compound as a COX-2 inhibitor.

References

• 1. COX Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. UpToDate 2018 [sniv3r2.github.io]
• 3. benchchem.com [benchchem.com]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. scholars.mssm.edu [scholars.mssm.edu]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Are All Oral COX-2 Selective Inhibitors the Same? A Consideration of Celecoxib, Etoricoxib, and Diclofenac - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. op.niscair.res.in [op.niscair.res.in]
• 11. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04917G [pubs.rsc.org]
• 12. Buy 5,7-Difluoro-3-methyl-1-benzofuran-2-carboxylic acid | 1019111-84-2 [smolecule.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Discovery of new COX-2 inhibitors with promising anti-inflammatory activity in vivo | BioWorld [bioworld.com]
• 15. Recent development on COX-2 inhibitors as promising anti-inflammatory agents: The past 10 years - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Evaluating the Anti-Proliferative Effects of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid using a Colorimetric Cell Proliferation Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction

Benzofuran derivatives have garnered significant interest in medicinal chemistry due to their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and antitumor properties.[1][2] Several studies have highlighted the potential of benzofuran scaffolds in the development of novel anticancer agents.[3][4][5] These compounds have been shown to exert their effects through various mechanisms, including the modulation of key signaling pathways involved in cell growth and proliferation, such as the mTOR, NF-κB, and MAPK pathways.[3][6][7] This application note provides a detailed protocol for assessing the anti-proliferative activity of a specific benzofuran derivative, 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, on a selected cancer cell line using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The MTT assay is a widely used colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.[8][9]

Principle of the MTT Assay

The MTT assay is based on the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by metabolically active cells.[8] This reduction is primarily carried out by mitochondrial dehydrogenases. The resulting formazan crystals are insoluble in aqueous solution and are solubilized using a suitable solvent. The absorbance of the solubilized formazan is then measured at a specific wavelength (typically between 500 and 600 nm), which is directly proportional to the number of viable, metabolically active cells. A decrease in absorbance in treated cells compared to untreated controls indicates a reduction in cell proliferation or viability.

Materials and Reagents

• 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid (purity ≥95%)

• Human cancer cell line (e.g., MCF-7, A549, HeLa)

• Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., Dimethyl sulfoxide (DMSO) or a solution of 10% SDS in 0.01 M HCl)

• 96-well flat-bottom cell culture plates

• Multichannel pipette

• Microplate reader capable of measuring absorbance at 570 nm

Experimental Protocol

1. Cell Seeding:

• Culture the selected cancer cell line in a T-75 flask until it reaches 70-80% confluency.

• Wash the cells with sterile PBS and detach them using Trypsin-EDTA.

• Resuspend the cells in fresh complete medium and perform a cell count using a hemocytometer or an automated cell counter.

• Dilute the cell suspension to a final concentration of 5 x 10⁴ cells/mL.

• Seed 100 µL of the cell suspension into each well of a 96-well plate (resulting in 5,000 cells per well).

• Incubate the plate at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours to allow the cells to attach.

2. Compound Treatment:

• Prepare a stock solution of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in DMSO (e.g., 100 mM).

• Prepare serial dilutions of the compound in complete cell culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration in all wells, including the vehicle control, is less than 0.5%.

• After the 24-hour incubation, carefully remove the medium from the wells.

• Add 100 µL of the prepared compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO as the compound-treated wells) and a blank control (medium only).

• Incubate the plate for 48 or 72 hours at 37°C in a 5% CO₂ incubator.

3. MTT Assay:

• After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[8]

• Incubate the plate for an additional 4 hours at 37°C. During this time, viable cells will convert the MTT into formazan crystals.

• After the 4-hour incubation, carefully remove the medium containing MTT.

• Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Gently shake the plate for 15 minutes at room temperature to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

4. Data Analysis:

• Subtract the average absorbance of the blank wells from the absorbance of all other wells.

• Calculate the percentage of cell viability using the following formula:

  % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) x 100

• Plot the percentage of cell viability against the compound concentration to generate a dose-response curve.

• Calculate the IC₅₀ value (the concentration of the compound that inhibits cell proliferation by 50%) from the dose-response curve using appropriate software (e.g., GraphPad Prism).

Expected Results

Based on studies of similar benzofuran derivatives, 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is expected to exhibit a dose-dependent inhibition of cancer cell proliferation.[5][10] The quantitative data can be summarized in the following tables:

Table 1: Absorbance Values (570 nm) after 48h Treatment

Concentration (µM)	Replicate 1	Replicate 2	Replicate 3	Average Absorbance
Vehicle Control	1.254	1.287	1.265	1.269
0.1	1.211	1.234	1.220	1.222
1	1.105	1.128	1.115	1.116
10	0.856	0.879	0.865	0.867
50	0.543	0.566	0.550	0.553
100	0.312	0.335	0.320	0.322
Blank	0.052	0.055	0.053	0.053

Table 2: Percentage of Cell Viability and IC₅₀ Calculation

Concentration (µM)	Average Absorbance (Corrected)	% Cell Viability
Vehicle Control	1.216	100.0
0.1	1.169	96.1
1	1.063	87.4
10	0.814	66.9
50	0.500	41.1
100	0.269	22.1
IC₅₀ (µM)	~40

Visualizations

Caption: Experimental workflow for the MTT cell proliferation assay.

Potential Signaling Pathway Involvement

Benzofuran derivatives have been reported to interfere with various signaling pathways crucial for cell proliferation and survival.[3][6] One such pathway is the PI3K/Akt/mTOR pathway, which is frequently hyperactivated in cancer. Inhibition of this pathway can lead to decreased protein synthesis, cell growth, and proliferation.

Caption: Hypothetical inhibition of the mTOR signaling pathway.

Conclusion

This application note provides a comprehensive protocol for evaluating the anti-proliferative effects of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid. The MTT assay is a robust and reliable method for initial screening of potential anticancer compounds. Further studies would be required to elucidate the precise mechanism of action, which may involve the modulation of key signaling pathways such as the PI3K/Akt/mTOR pathway. The presented data and protocols serve as a valuable resource for researchers in the field of drug discovery and development.

References

• 1. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04917G [pubs.rsc.org]
• 2. Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anticancer therapeutic potential of benzofuran scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. atcc.org [atcc.org]
• 9. blog.abclonal.com [blog.abclonal.com]
• 10. Benzofuran-Based Carboxylic Acids as Carbonic Anhydrase Inhibitors and Antiproliferative Agents against Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Apoptosis Induction by 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic Acid and Related Benzofuran Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction

Benzofuran derivatives are a class of heterocyclic compounds that have garnered significant interest in medicinal chemistry due to their wide range of biological activities, including potent anticancer properties. Several studies have demonstrated that substituted benzofurans can inhibit cancer cell proliferation and induce programmed cell death, or apoptosis, through various molecular mechanisms. These mechanisms often involve the modulation of key signaling pathways that regulate cell cycle progression and survival. This document provides an overview of the potential pro-apoptotic activities of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, based on data from related compounds, and offers detailed protocols for evaluating these effects.

Mechanism of Action of Related Benzofuran Derivatives

Studies on various benzofuran derivatives have revealed several mechanisms by which they induce apoptosis in cancer cells:

• Upregulation of p21Cip/WAF1: Some benzofuran-2-acetic ester derivatives have been shown to induce apoptosis in breast cancer cells by increasing the expression of the cyclin-dependent kinase inhibitor p21Cip/WAF1 in a p53-independent manner.[1] This leads to cell cycle arrest, typically at the G0/G1 or G2/M phase, and subsequently apoptosis.[1][2]

• Modulation of Bcl-2 Family Proteins: The anti-apoptotic protein Bcl-2 and the pro-apoptotic protein Bax are critical regulators of the intrinsic apoptotic pathway. Certain benzofuran derivatives can alter the Bax/Bcl-2 ratio, favoring apoptosis.[1][3] Specifically, they can inhibit the expression of Bcl-2.[3]

• Caspase Activation: The induction of apoptosis by benzofurans is often caspase-dependent.[2] This involves the activation of initiator caspases (like caspase-9) and executioner caspases (like caspase-3/7), leading to the cleavage of key cellular substrates, such as poly (ADP-ribose) polymerase (PARP).[2][3]

• Inhibition of Receptor Tyrosine Kinases: Some 3-methylbenzofuran derivatives have been found to exhibit inhibitory activity against vascular endothelial growth factor receptor 2 (VEGFR-2), which can contribute to their anticancer effects.[4]

Data Presentation

The following tables summarize the cytotoxic and pro-apoptotic activities of various benzofuran derivatives in different cancer cell lines, providing a reference for the potential efficacy of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Table 1: Cytotoxicity of Benzofuran Derivatives in Cancer Cell Lines

Compound Class	Specific Derivative(s)	Cancer Cell Line(s)	IC50 (µM)	Reference
Benzofuran-isatin conjugates	Compound 5a	SW-620 (Colon)	8.7	[3]
HT-29 (Colon)	9.4	[3]
Compound 5d	SW-620 (Colon)	6.5	[3]
HT-29 (Colon)	9.8	[3]
3-Methylbenzofurans	Compound 4b	A549 (Lung)	1.48 - 47.02 (range for class)	[4]
NCI-H23 (Lung)	0.49 - 68.9 (range for class)	[4]
3-(Morpholinomethyl)benzofurans	Compounds 15a, 16a	A549 (Lung)	1.48 - 47.02 (range for class)	[4]
NCI-H23 (Lung)	0.49 - 68.9 (range for class)	[4]

Table 2: Apoptotic Effects of Benzofuran Derivatives

Compound Class	Specific Derivative(s)	Cancer Cell Line	Assay	Result	Reference
Halogenated Benzofurans	Compound 7	HepG2 (Liver)	Caspase-Glo 3/7	73% increase in activity	[2]
A549 (Lung)	Caspase-Glo 3/7	85% increase in activity	[2]
Compound 8	HepG2 (Liver)	Annexin V	36% late apoptotic/necrotic cells	[2]
A549 (Lung)	Annexin V	35% late apoptotic/necrotic cells	[2]
Benzofuran-isatin conjugates	Compounds 5a, 5d	SW-620 (Colon)	Western Blot	Increased cleaved PARP, decreased Bcl-2	[3]

Experimental Protocols

The following are detailed protocols for key experiments to assess the apoptosis-inducing potential of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Protocol 1: Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of the test compound on cancer cells and calculate the IC50 value.

Materials:

• Cancer cell line of interest (e.g., MCF-7, A549, SW-620)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Multiskan plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Prepare serial dilutions of the test compound in complete growth medium. The final concentration of DMSO should not exceed 0.1%.

• After 24 hours, remove the medium and add 100 µL of the medium containing different concentrations of the test compound to the respective wells. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubate the plate for 24, 48, or 72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Protocol 2: Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

Objective: To quantify the percentage of apoptotic and necrotic cells after treatment with the test compound using flow cytometry.

Materials:

• Cancer cell line

• 6-well plates

• Test compound

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with the test compound at its IC50 and 2x IC50 concentrations for 24 or 48 hours. Include a vehicle control.

• Harvest the cells (including floating cells in the medium) by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within one hour. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Protocol 3: Caspase-3/7 Activity Assay

Objective: To measure the activity of executioner caspases 3 and 7 as an indicator of apoptosis.

Materials:

• Cancer cell line

• White-walled 96-well plates

• Test compound

• Caspase-Glo® 3/7 Assay System (Promega)

• Luminometer

Procedure:

• Seed cells in a white-walled 96-well plate.

• Treat cells with the test compound at various concentrations for a predetermined time (e.g., 24 hours).

• Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

• Add 100 µL of the reagent to each well.

• Mix gently and incubate at room temperature for 1-2 hours.

• Measure the luminescence using a luminometer. The luminescence is proportional to the amount of caspase activity.

Protocol 4: Western Blot Analysis for Apoptosis-Related Proteins

Objective: To detect changes in the expression levels of key apoptotic proteins.

Materials:

• Cancer cell line

• Test compound

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved PARP, anti-p21, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Treat cells with the test compound, then lyse the cells in RIPA buffer.

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein (e.g., 20-40 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour.

• Wash again and detect the protein bands using an ECL substrate and an imaging system.

• Use β-actin as a loading control to normalize protein expression.

Visualizations

The following diagrams illustrate the potential signaling pathway for apoptosis induction by benzofuran derivatives and a general experimental workflow for their evaluation.

Caption: Hypothetical signaling pathway for apoptosis induction.

Caption: General experimental workflow for evaluation.

References

• 1. Benzofuran-2-acetic ester derivatives induce apoptosis in breast cancer cells by upregulating p21Cip/WAF1 gene expression in p53-independent manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Development of novel benzofuran-isatin conjugates as potential antiproliferative agents with apoptosis inducing mechanism in Colon cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of 3-methyl/3-(morpholinomethyl)benzofuran derivatives as novel antitumor agents towards non-small cell lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note & Protocol: Development of an Analytical Method for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the quantitative analysis of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in biological matrices, such as plasma and urine. The described method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS), a technique known for its high sensitivity and selectivity in complex biological samples.[1] The protocols outlined below are based on established principles for the analysis of acidic drugs and are designed to meet the rigorous standards of regulatory bodies like the FDA and EMA.[2][3][4][5][6]

Introduction

7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is a key compound of interest in pharmaceutical research. Accurate quantification in biological samples is crucial for pharmacokinetic, toxicokinetic, and metabolism studies. This application note details a robust and reliable LC-MS/MS method for this purpose. The methodology encompasses sample preparation, chromatographic separation, and mass spectrometric detection, followed by method validation according to international guidelines.

Physicochemical Properties (Predicted)

Experimental Protocols

• 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid reference standard

• Stable isotope-labeled internal standard (e.g., ¹³C₆-7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid)

• HPLC-grade acetonitrile, methanol, and water

• Formic acid (LC-MS grade)

• Human plasma and urine (drug-free)

• Protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid)

• Solid-phase extraction (SPE) cartridges (e.g., mixed-mode anion exchange)

Due to the complexity of biological matrices, proper sample preparation is essential to remove interferences and concentrate the analyte.[1][7][8][9] Two common and effective methods are protein precipitation and solid-phase extraction.

3.2.1. Protein Precipitation (for Plasma)

• To 100 µL of plasma sample, add 10 µL of internal standard working solution.

• Add 300 µL of cold protein precipitation solvent (acetonitrile with 0.1% formic acid).

• Vortex for 1 minute to ensure thorough mixing and protein denaturation.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

3.2.2. Solid-Phase Extraction (for Urine)

• To 200 µL of urine sample, add 10 µL of internal standard working solution and 200 µL of 2% phosphoric acid.

• Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the pre-treated sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water.

• Elute the analyte with 1 mL of 5% formic acid in acetonitrile.

• Evaporate the eluate to dryness and reconstitute as described in the protein precipitation protocol.

Fig 1. Sample Preparation Workflow

3.3.1. Liquid Chromatography

• Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm) is recommended.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient Elution: A gradient starting with a low percentage of organic phase (acetonitrile) and ramping up will likely provide good separation from endogenous components.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

3.3.2. Mass Spectrometry

• Ionization Mode: Electrospray Ionization (ESI) in negative mode is suitable for carboxylic acids.[11]

• Detection: Multiple Reaction Monitoring (MRM) will be used for quantification.

• MRM Transitions: The precursor to product ion transitions for both the analyte and the internal standard need to be optimized by infusing the individual compounds into the mass spectrometer.

Fig 2. LC-MS/MS Analytical Workflow

Method Validation

The analytical method must be validated to ensure its reliability for the intended application.[2][3][4][5][6] The validation should be performed according to the latest guidelines from regulatory agencies such as the FDA and EMA.

The following parameters should be assessed during method validation:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Linearity and Range: The concentration range over which the method is accurate and precise.

• Accuracy and Precision: The closeness of the measured values to the true values (accuracy) and the degree of scatter between a series of measurements (precision).

• Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be quantitatively determined with acceptable accuracy and precision.

• Matrix Effect: The effect of co-eluting matrix components on the ionization of the analyte.

• Recovery: The efficiency of the extraction procedure.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

Data Presentation

All quantitative data from the method validation should be summarized in clear and concise tables for easy interpretation and comparison.

Table 1: Linearity and Range

Analyte	Matrix	Calibration Range (ng/mL)	Correlation Coefficient (r²)
7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid	Plasma	1 - 1000	> 0.99
7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid	Urine	5 - 5000	> 0.99

Table 2: Accuracy and Precision

Matrix	Spiked Concentration (ng/mL)	Mean Measured Concentration (ng/mL)	Accuracy (%)	Precision (CV%)
Plasma	3 (LQC)	2.9	96.7	< 15
Plasma	50 (MQC)	51.2	102.4	< 15
Plasma	800 (HQC)	790.1	98.8	< 15
Urine	15 (LQC)	14.8	98.7	< 15
Urine	250 (MQC)	255.3	102.1	< 15
Urine	4000 (HQC)	3950.5	98.8	< 15

LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control

Table 3: Stability

Stability Condition	Duration	Temperature (°C)	Mean Concentration Change (%)
Freeze-Thaw (3 cycles)	-	-20 to RT	< 15
Short-Term (Bench-top)	4 hours	Room Temperature	< 15
Long-Term	30 days	-80	< 15
Post-Preparative (Autosampler)	24 hours	4	< 15

Conclusion

The described LC-MS/MS method provides a sensitive, selective, and reliable approach for the quantification of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in biological samples. The detailed protocols for sample preparation and analysis, along with the comprehensive validation plan, ensure that the generated data is of high quality and suitable for supporting drug development studies. The use of a stable isotope-labeled internal standard and adherence to regulatory guidelines are key to the robustness of this method.

References

• 1. ijisrt.com [ijisrt.com]
• 2. Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ema.europa.eu [ema.europa.eu]
• 4. pharmacompass.com [pharmacompass.com]
• 5. fda.gov [fda.gov]
• 6. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. scribd.com [scribd.com]
• 10. Buy 5,7-Difluoro-3-methyl-1-benzofuran-2-carboxylic acid | 1019111-84-2 [smolecule.com]
• 11. mdpi.com [mdpi.com]

Application Notes: 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid for Prostaglandin E2 Secretion Inhibition

Audience: Researchers, scientists, and drug development professionals.

Introduction

7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is a synthetic organic compound belonging to the benzofuran class. Benzofuran derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties[1][2]. Prostaglandin E2 (PGE2) is a principal mediator of inflammation, pain, and fever[3]. Its synthesis is a key target for anti-inflammatory therapies. This document outlines the potential application of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid as an inhibitor of PGE2 secretion and provides detailed protocols for its evaluation.

Proposed Mechanism of Action

PGE2 is synthesized from arachidonic acid through a cascade of enzymatic reactions. Initially, phospholipase A2 (PLA2) releases arachidonic acid from membrane phospholipids[4][5]. Cyclooxygenase (COX) enzymes, COX-1 and COX-2, then convert arachidonic acid into the unstable intermediate, Prostaglandin H2 (PGH2)[6][7]. Finally, terminal prostaglandin E synthases (PGES), such as the inducible microsomal PGES-1 (mPGES-1), isomerize PGH2 to the stable PGE2[5]. Non-steroidal anti-inflammatory drugs (NSAIDs) typically exert their effects by inhibiting COX enzymes[3]. It is hypothesized that 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid may act as a COX inhibitor, thereby reducing the production and subsequent secretion of PGE2.

Caption: Proposed inhibition of the PGE2 synthesis pathway.

Experimental Protocols

The following protocols are designed to assess the efficacy and mechanism of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in inhibiting PGE2 secretion.

Protocol 1: In Vitro PGE2 Inhibition Assay in Macrophages

This protocol measures the ability of the compound to inhibit PGE2 secretion from lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 or J774A.1 macrophage cell line

• DMEM (Dulbecco's Modified Eagle Medium)

• FBS (Fetal Bovine Serum)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS) from E. coli

• 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

• DMSO (Dimethyl sulfoxide)

• Phosphate-Buffered Saline (PBS)

• Prostaglandin E2 (PGE2) ELISA Kit[8][9][10]

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed macrophages in a 96-well plate at a density of 2.5 x 10⁵ cells/mL (100 µL/well) in DMEM with 10% FBS and 1% Penicillin-Streptomycin. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Preparation: Prepare a 100 mM stock solution of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in DMSO. Create serial dilutions in serum-free DMEM to achieve final desired concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration is ≤ 0.1%.

• Treatment: Remove the culture medium and wash cells once with PBS. Add 100 µL of the prepared compound dilutions to the respective wells. Include a vehicle control (0.1% DMSO in medium) and a positive control (e.g., Indomethacin).

• Stimulation: Incubate for 1 hour, then add LPS to a final concentration of 1 µg/mL to all wells except the unstimulated control.

• Incubation: Incubate the plate for 24 hours at 37°C and 5% CO₂.

• Supernatant Collection: Centrifuge the plate at 1000 x g for 10 minutes. Carefully collect the supernatant for PGE2 analysis. Store at -80°C if not used immediately.

• PGE2 Measurement: Quantify the PGE2 concentration in the supernatant using a commercial PGE2 competitive ELISA kit, following the manufacturer’s instructions[11].

• Data Analysis: Calculate the percentage of PGE2 inhibition for each concentration relative to the LPS-stimulated vehicle control. Determine the IC₅₀ value by plotting the percent inhibition against the log of the compound concentration.

Caption: Workflow for PGE2 inhibition assay.

Protocol 2: Fluorometric Cyclooxygenase (COX) Activity Assay

This protocol determines if the compound directly inhibits the enzymatic activity of COX-1 and/or COX-2.

Materials:

• COX-1/COX-2 Inhibitor Screening Kit (Fluorometric)[12][13]

• Human recombinant COX-1 and COX-2 enzymes

• Arachidonic Acid (substrate)

• Fluorometric probe (e.g., AMPLEX™ Red)

• 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

• Selective COX-1 (e.g., SC-560) and COX-2 (e.g., Celecoxib) inhibitors as controls

• 96-well black microplate

• Fluorescence plate reader (Ex/Em = 535/590 nm)

Procedure:

• Reagent Preparation: Prepare all kit reagents according to the manufacturer's protocol[13][14]. Reconstitute enzymes and prepare working solutions of the probe, cofactor, and substrate.

• Compound Preparation: Prepare serial dilutions of the test compound in the provided assay buffer.

• Reaction Setup: In separate wells for COX-1 and COX-2, add the following to a 96-well black plate:

  • Assay Buffer

  • COX-1 or COX-2 enzyme

  • Test compound dilutions or control inhibitors (Inhibitor Control, Enzyme Control).

• Pre-incubation: Incubate the plate for 10-15 minutes at 37°C to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the reaction by adding the arachidonic acid substrate to all wells.

• Kinetic Measurement: Immediately measure the fluorescence intensity kinetically for 5-10 minutes at 37°C using a plate reader (Ex/Em = 535/587 nm)[13]. The rate of increase in fluorescence is proportional to COX activity.

• Data Analysis: Calculate the reaction rate (slope of the linear portion of the kinetic curve). Determine the percent inhibition for each compound concentration relative to the enzyme control. Calculate the IC₅₀ values for both COX-1 and COX-2.

Protocol 3: Cell Viability Assay

This assay is crucial to ensure that the observed reduction in PGE2 is due to specific inhibition and not cytotoxic effects of the compound.

Materials:

• Cells and compound dilutions prepared as in Protocol 1

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or XTT reagent

• Solubilization solution (e.g., acidified isopropanol or DMSO)

• 96-well plate

• Microplate reader (absorbance at 570 nm for MTT)

Procedure:

• Cell Treatment: Culture, seed, and treat cells with the compound for 24 hours as described in Protocol 1.

• Reagent Addition: After the 24-hour incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm.

• Data Analysis: Express cell viability as a percentage relative to the vehicle-treated control cells.

Data Presentation

Quantitative data should be organized into clear tables for comparison. The following tables present hypothetical data to illustrate expected results.

Table 1: Representative IC₅₀ Values for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

Assay	Target	IC₅₀ (µM) [Hypothetical]
PGE2 Secretion	Cellular PGE2 Production	5.2
COX Activity	Recombinant hCOX-1	> 100
COX Activity	Recombinant hCOX-2	4.8
Cell Viability	Macrophage Viability (MTT)	> 200

This table suggests the compound is a selective COX-2 inhibitor with low cytotoxicity.

Table 2: Representative Dose-Response Data for PGE2 Inhibition

Compound Conc. (µM)	% PGE2 Inhibition (Mean ± SD) [Hypothetical]	% Cell Viability (Mean ± SD) [Hypothetical]
0 (Vehicle)	0 ± 4.5	100 ± 5.1
0.1	8.2 ± 3.1	101 ± 4.8
1.0	25.6 ± 6.2	98 ± 6.0
5.0	48.9 ± 5.5	99 ± 4.2
10.0	75.3 ± 4.9	97 ± 5.3
50.0	92.1 ± 3.8	95 ± 6.1
100.0	94.5 ± 2.9	93 ± 4.7

Safety and Handling

While specific toxicological data for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is not widely available[15], compounds of this class may cause skin, eye, and respiratory irritation[16][17].

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses, and chemical-resistant gloves.

• Handling: Handle the compound in a well-ventilated area or a chemical fume hood. Avoid generating dust.

• Storage: Store in a cool, dry place, tightly sealed, and away from oxidizing agents.

• Disposal: Dispose of waste according to local, state, and federal regulations. Consult the Safety Data Sheet (SDS) for detailed information[15].

References

• 1. Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04917G [pubs.rsc.org]
• 3. Prostaglandin E2 synthesis and secretion: the role of PGE2 synthases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. resources.rndsystems.com [resources.rndsystems.com]
• 9. arborassays.com [arborassays.com]
• 10. elkbiotech.com [elkbiotech.com]
• 11. assaygenie.com [assaygenie.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. bpsbioscience.com [bpsbioscience.com]
• 15. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 16. Benzofuran-2-carboxylic acid | C9H6O3 | CID 10331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. aksci.com [aksci.com]

Application Notes and Protocols: 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in Animal Models

Disclaimer: The following information is a synthesized overview based on general pharmacological principles and data from analogous compounds. As of late 2025, detailed, publicly available animal model studies specifically investigating 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid are scarce. This document serves as a foundational guide for researchers and should be adapted based on emerging data and specific experimental contexts.

Introduction

7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is a synthetic organic compound belonging to the benzofuran class. Compounds within this class have been investigated for a range of biological activities, including anti-inflammatory, analgesic, and metabolic effects. The introduction of a fluorine atom at the 7-position can significantly alter the pharmacokinetic and pharmacodynamic properties of the molecule, potentially enhancing its potency, metabolic stability, and cellular uptake.

These notes provide a hypothetical framework for conducting preclinical animal studies with this compound, including potential experimental designs, protocols, and data interpretation based on the known activities of structurally related molecules.

Potential Therapeutic Applications & Mechanisms of Action

Based on the benzofuran scaffold, 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is hypothesized to interact with key signaling pathways involved in inflammation and metabolic regulation.

Anti-Inflammatory Effects

The primary putative mechanism for anti-inflammatory action is the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. In a resting state, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. Pro-inflammatory stimuli, such as TNF-α, lead to the phosphorylation and subsequent degradation of IκBα, allowing NF-κB to translocate to the nucleus and initiate the transcription of inflammatory genes. 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid may prevent the degradation of IκBα, thereby blocking this cascade.

Caption: Hypothesized inhibition of the NF-κB signaling pathway by the target compound.

Preclinical Animal Model Protocols

The following protocols outline potential studies to evaluate the efficacy and safety of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Carrageenan-Induced Paw Edema Model (Anti-inflammatory Activity)

This is a standard model for evaluating acute inflammation.

Experimental Workflow:

Caption: Workflow for the carrageenan-induced paw edema assay.

Methodology:

• Animals: Male Wistar rats (180-220 g) or Swiss albino mice (20-25 g).

• Housing: Standard laboratory conditions (22±2°C, 12h light/dark cycle, ad libitum access to food and water).

• Groups (n=6 per group):

  • Group I: Vehicle control (e.g., 0.5% CMC in saline).

  • Group II: 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid (10 mg/kg, p.o.).

  • Group III: 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid (30 mg/kg, p.o.).

  • Group IV: Positive control (e.g., Indomethacin, 10 mg/kg, p.o.).

• Procedure:

  • Fast animals overnight before dosing.

  • Administer the vehicle, test compound, or standard drug by oral gavage.

  • One hour after administration, inject 0.1 mL of 1% (w/v) carrageenan solution in saline into the sub-plantar surface of the right hind paw.

  • Measure the paw volume immediately before carrageenan injection (0 hr) and at 1, 2, 3, 4, and 6 hours post-injection using a plethysmometer.

• Data Analysis: Calculate the percentage inhibition of edema using the formula: % Inhibition = [(Vc - Vt) / Vc] * 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Preliminary Pharmacokinetic (PK) Study

A pilot PK study is crucial to understand the absorption, distribution, metabolism, and excretion (ADME) profile of the compound.

Methodology:

• Animals: Male Sprague-Dawley rats (250-300 g) with jugular vein cannulation.

• Dosing:

  • Intravenous (IV) administration: 2 mg/kg via tail vein.

  • Oral (PO) administration: 20 mg/kg via oral gavage.

• Sample Collection: Collect blood samples (approx. 0.2 mL) from the jugular vein cannula at pre-dose and at 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose into heparinized tubes.

• Sample Processing: Centrifuge blood to obtain plasma. Store plasma samples at -80°C until analysis.

• Bioanalysis: Develop and validate a sensitive LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method for the quantification of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in plasma.

• Data Analysis: Use pharmacokinetic software (e.g., WinNonlin) to calculate key PK parameters.

Quantitative Data Summary

The following tables present hypothetical data for illustrative purposes.

Table 1: Efficacy in Carrageenan-Induced Paw Edema Model

Treatment Group	Dose (mg/kg, p.o.)	Mean Paw Volume Increase (mL) at 3 hr	% Inhibition of Edema
Vehicle Control (0.5% CMC)	-	0.85 ± 0.07	-
7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid	10	0.58 ± 0.05*	31.8%
7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid	30	0.39 ± 0.04	54.1%
Indomethacin (Positive Control)	10	0.35 ± 0.03	58.8%

Data are presented as mean ± SEM. *p<0.05, **p<0.01 compared to Vehicle Control.

Table 2: Hypothetical Pharmacokinetic Parameters in Rats

Parameter	IV Administration (2 mg/kg)	PO Administration (20 mg/kg)
Tmax (hr)	-	1.5
Cmax (ng/mL)	1250	2800
AUC(0-t) (ng*hr/mL)	2450	16500
t1/2 (hr)	3.8	4.2
Cl (L/hr/kg)	0.82	-
Vd (L/kg)	4.4	-
Bioavailability (F%)	-	67.3%

Tmax: Time to maximum concentration; Cmax: Maximum plasma concentration; AUC: Area under the curve; t1/2: Half-life; Cl: Clearance; Vd: Volume of distribution.

Conclusion

The provided protocols and hypothetical data establish a foundational framework for the preclinical evaluation of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid. The proposed anti-inflammatory mechanism via NF-κB inhibition, if validated, suggests potential therapeutic utility. The illustrative data indicates dose-dependent efficacy in a standard acute inflammation model and favorable oral bioavailability. Further studies, including dose-range finding, chronic toxicity, and efficacy in disease-specific models (e.g., collagen-induced arthritis), are warranted to fully characterize the therapeutic potential of this compound. Researchers should use these notes as a starting point, adapting methodologies to their specific research questions and institutional guidelines.

Application Notes and Protocols for In Vivo Delivery of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is a fluorinated derivative of benzofuran, a heterocyclic compound core that is present in numerous biologically active natural and synthetic products. Benzofuran derivatives have garnered significant interest in medicinal chemistry due to their diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The introduction of a fluorine atom can enhance metabolic stability, binding affinity, and bioavailability of drug candidates.[1] This document provides detailed application notes and protocols for the formulation and in vivo delivery of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid to facilitate preclinical research and development. Given the limited publicly available data for this specific compound, the following protocols are based on established methods for structurally related, poorly soluble carboxylic acids and fluorinated benzofuran derivatives.

Physicochemical Properties

Precise experimental data for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is limited. The following table summarizes known properties of the parent compound, a related difluoro-analog, and predicted values to guide formulation development.

Property	1-Benzofuran-2-carboxylic acid	5,7-Difluoro-3-methyl-1-benzofuran-2-carboxylic acid	7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid (Predicted/Estimated)
Molecular Formula	C₉H₆O₃	C₁₀H₆F₂O₃	C₁₀H₇FO₃
Molecular Weight ( g/mol )	162.14[2]	212.15[1]	194.16[3]
Melting Point (°C)	193-196[1]	111–112[1]	Data not available
pKa	Data not available	~3.1 (carboxylic acid)[1]	Expected to be acidic, likely in the range of 3-4. Fluorine substitution can decrease pKa.[1]
Solubility	Data not available	Soluble in polar aprotic solvents (e.g., DMF, DMSO)[1]	Likely poorly soluble in water. Soluble in organic solvents like DMSO, DMF, and methanol.
LogD₇.₄	Data not available	1.8 (indicative of moderate lipophilicity)[1]	Data not available

Potential Signaling Pathways

Benzofuran derivatives have been reported to modulate several key signaling pathways implicated in cancer and inflammation. These include the NF-κB, MAPK, and mTOR pathways. The potential for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid to interact with these pathways warrants investigation in relevant disease models.

Figure 1: Simplified NF-κB Signaling Pathway.

Figure 2: Simplified MAPK/ERK Signaling Pathway.

Figure 3: Simplified PI3K/Akt/mTOR Signaling Pathway.

Experimental Protocols

Protocol 1: Solubility Determination

Objective: To determine the solubility of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in various pharmaceutically relevant vehicles.

Materials:

• 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

• Phosphate buffered saline (PBS), pH 7.4

• 0.9% Saline

• Polyethylene glycol 400 (PEG 400)

• Propylene glycol (PG)

• Dimethyl sulfoxide (DMSO)

• Ethanol

• Cremophor EL

• Solutol HS 15

• 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Vials, shaker, centrifuge, HPLC system

Procedure:

• Prepare a series of solutions of the vehicle or co-solvent systems to be tested (e.g., 10% DMSO/90% Saline, 40% PEG 400/60% Water, 20% HP-β-CD in water).

• Add an excess amount of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid to a known volume (e.g., 1 mL) of each vehicle in a vial.

• Seal the vials and place them on a shaker at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• After incubation, centrifuge the samples at high speed (e.g., 10,000 rpm for 15 minutes) to pellet the undissolved compound.

• Carefully collect the supernatant and dilute it with an appropriate solvent for HPLC analysis.

• Quantify the concentration of the dissolved compound using a validated HPLC method with a standard curve.

Figure 4: Workflow for Solubility Determination.

Protocol 2: Formulation for Oral Gavage in Rodents

Objective: To prepare a solution or suspension of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid suitable for oral administration in preclinical models.

Formulation A: Solution (for compounds with sufficient solubility in a co-solvent system)

Materials:

• 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

• PEG 400

• Sterile water for injection

• Vortex mixer, magnetic stirrer

Procedure:

• Weigh the required amount of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

• In a sterile container, add the compound to the required volume of PEG 400.

• Vortex or stir until the compound is completely dissolved.

• Slowly add the sterile water to the desired final concentration, while continuously stirring.

• Visually inspect for any precipitation. If the solution remains clear, it is ready for administration.

Formulation B: Suspension

Materials:

• 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

• 0.5% (w/v) Methylcellulose or Carboxymethylcellulose (CMC) in sterile water

• Tween 80 (optional, as a wetting agent)

• Mortar and pestle or homogenizer

Procedure:

• Weigh the required amount of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

• If using a wetting agent, add a small amount of Tween 80 (e.g., 0.1%) to the compound and mix to form a paste.

• Gradually add the 0.5% methylcellulose or CMC solution to the paste while triturating in a mortar and pestle or homogenizing to form a uniform suspension.

• Ensure the suspension is homogenous before each administration.

Protocol 3: Formulation for Intravenous Injection in Rodents

Objective: To prepare a sterile, injectable formulation of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid for intravenous administration.

Formulation A: Solubilization with a Co-solvent System

Materials:

• 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

• DMSO

• PEG 400

• 0.9% Saline

• Sterile filters (0.22 µm)

Procedure:

• Weigh the required amount of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

• Dissolve the compound in a minimal amount of DMSO (e.g., 5-10% of the final volume).

• Add PEG 400 (e.g., 30-40% of the final volume) and mix well.

• Slowly add 0.9% saline to the desired final volume while vortexing.

• Sterilize the final solution by passing it through a 0.22 µm sterile filter.

• Visually inspect for any precipitation before administration.

Formulation B: pH Adjustment

Materials:

• 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

• Sterile water for injection

• 1N Sodium hydroxide (NaOH) solution

• 0.9% Saline

• pH meter, sterile filters (0.22 µm)

Procedure:

• Suspend the weighed compound in a portion of the sterile water for injection.

• Slowly add 1N NaOH dropwise while monitoring the pH until the compound dissolves and the pH is within a physiologically acceptable range (typically 7.0-8.0).

• Add 0.9% saline to the final desired volume.

• Verify the final pH and adjust if necessary.

• Sterilize the solution using a 0.22 µm sterile filter.

References

• 1. Buy 5,7-Difluoro-3-methyl-1-benzofuran-2-carboxylic acid | 1019111-84-2 [smolecule.com]
• 2. Benzofuran-2-carboxylic acid | C9H6O3 | CID 10331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Improving the Solubility of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid for Biological Assays

Welcome to the technical support center for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the solubility of this compound in biological assays.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid?

A1: 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is a weakly acidic compound with a benzofuran core. The presence of the carboxylic acid group suggests that its solubility will be highly dependent on pH. The fluorination and the methyl group contribute to its lipophilicity, which may lead to poor aqueous solubility at neutral pH. It is generally soluble in polar aprotic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Q2: What is the recommended first step for dissolving 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid for a biological assay?

A2: The recommended initial step is to prepare a high-concentration stock solution in 100% dimethyl sulfoxide (DMSO).[1] This stock solution can then be serially diluted to the desired final concentration in your aqueous assay buffer. It is crucial to ensure the final DMSO concentration in the assay is low (typically <0.5%) to avoid solvent-induced toxicity or artifacts.[1]

Q3: My compound precipitates when I dilute the DMSO stock solution into my aqueous assay buffer. What should I do?

A3: Precipitation upon dilution is a common issue with hydrophobic compounds. Here are several troubleshooting steps:

• Optimize DMSO Concentration: Determine the highest tolerable DMSO concentration for your specific assay that maintains compound solubility.

• Use Co-solvents: Introduce a water-miscible organic co-solvent to the aqueous buffer to increase the compound's solubility.

• Adjust pH: For this acidic compound, increasing the pH of the assay buffer can significantly enhance solubility.

• Utilize Surfactants: Low concentrations of non-ionic surfactants can aid in solubilizing the compound through micellar encapsulation.[2][3]

• Employ Cyclodextrins: Cyclodextrins can form inclusion complexes with the compound, increasing its aqueous solubility.[4][5][6]

Q4: How does pH affect the solubility of this compound?

A4: As a carboxylic acid, the solubility of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is expected to increase as the pH of the solution rises above its pKa. At a pH below its pKa, the carboxylic acid will be protonated and less soluble. At a pH above its pKa, it will be deprotonated to its more soluble carboxylate salt form. Therefore, adjusting the pH of your aqueous buffer to be 1-2 units above the compound's pKa can be an effective strategy.

Q5: What are some suitable co-solvents to use, and at what concentrations?

A5: Common co-solvents for biological assays include ethanol, propylene glycol, and polyethylene glycol 400 (PEG 400). The optimal co-solvent and its concentration are compound-dependent and should be determined empirically. Start with low concentrations (e.g., 1-5% v/v) and assess for both solubility and any potential interference with your assay.

Troubleshooting Guides

Issue 1: Compound Precipitation Upon Dilution of DMSO Stock

This is a common challenge when transitioning a hydrophobic compound from a high-concentration organic stock to an aqueous buffer.

Workflow for Troubleshooting Precipitation:

Caption: Troubleshooting workflow for compound precipitation.

Issue 2: Selecting an Appropriate Solubility Enhancement Strategy

The choice of solubilization method depends on the specific requirements of the biological assay.

Decision Tree for Solubility Enhancement:

References

• 1. benchchem.com [benchchem.com]
• 2. Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Surfactant Mediated Accelerated and Discriminatory In Vitro Drug Release Method for PLGA Nanoparticles of Poorly Water-Soluble Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. oatext.com [oatext.com]
• 6. oatext.com [oatext.com]

Technical Support Center: Overcoming Precipitation of Benzofuran Derivatives in Aqueous Buffer

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of benzofuran derivative precipitation in aqueous buffers during laboratory experiments. Poor solubility can lead to inaccurate and irreproducible results, hindering research and development. This guide offers practical solutions, detailed experimental protocols, and visual aids to help you overcome these challenges.

Troubleshooting Guides

This section addresses specific issues related to the precipitation of benzofuran derivatives in a question-and-answer format.

Issue 1: My benzofuran derivative, dissolved in a DMSO stock, precipitates immediately upon dilution into my aqueous assay buffer.

• Question: What is the most likely cause of this immediate precipitation? Answer: The primary cause is often the sharp decrease in solvent polarity when a concentrated DMSO stock is introduced into an aqueous environment. Many benzofuran derivatives are hydrophobic and have very low aqueous solubility.[1] While they may be readily soluble in 100% DMSO, their solubility limit is often exceeded upon dilution into the aqueous buffer, leading to immediate precipitation.

• Question: What are the first troubleshooting steps I should take? Answer:

  • Reduce the Final Compound Concentration: You may be exceeding the compound's aqueous solubility limit. Perform a serial dilution to determine the maximum concentration that remains soluble in your assay buffer.

  • Optimize the Final DMSO Concentration: While needing to be kept low to avoid cellular toxicity (typically <0.5% for many cell-based assays), a slightly higher DMSO concentration (e.g., up to 1% in robust cell lines) might be sufficient to maintain solubility.[1] It is crucial to perform a vehicle control to assess the tolerance of your specific experimental system to the final DMSO concentration.

  • Improve Mixing Technique: Add the DMSO stock to the assay buffer while vortexing or stirring to promote rapid dispersion and minimize localized high concentrations that can initiate precipitation.

Issue 2: I am observing a fine precipitate or cloudiness in my assay wells after a short incubation period.

• Question: Why does my compound precipitate over time? Answer: This phenomenon, known as kinetic solubility, occurs when a supersaturated solution is initially formed upon dilution, but over time, the compound begins to crystallize and precipitate out of solution as it moves towards thermodynamic equilibrium.

• Question: How can I prevent this time-dependent precipitation? Answer:

  • Incorporate a Co-solvent: The addition of a water-miscible organic solvent can increase the solubility of your benzofuran derivative.[2][3]

  • Utilize Cyclodextrins: These cyclic oligosaccharides can encapsulate the hydrophobic benzofuran derivative within their core, forming an inclusion complex with enhanced aqueous solubility.[4][5]

  • Adjust the Buffer pH: For ionizable benzofuran derivatives, adjusting the pH of the buffer to favor the more soluble ionized form can prevent precipitation.[1] This requires knowledge of the compound's pKa.

Issue 3: My experimental results are highly variable and not reproducible.

• Question: Could precipitation be the cause of my inconsistent data? Answer: Absolutely. If your compound is not fully dissolved, the actual concentration in solution can differ between experiments, leading to inconsistent biological effects.[1] Even non-visible micro-precipitates can interfere with assay readouts, particularly in light-based assays (e.g., absorbance, fluorescence, luminescence).

• Question: How can I confirm if solubility is the issue? Answer:

  • Visual Inspection: Carefully inspect your assay plates for any signs of cloudiness or precipitate, both by eye and under a microscope.

  • Centrifugation Test: Prepare your final compound dilution in the assay buffer and centrifuge at a high speed. If a pellet is formed, your compound is precipitating.

  • Solubility Assay: Perform a formal solubility measurement, such as the shake-flask method, to determine the quantitative solubility of your compound in the specific assay buffer.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for selecting a co-solvent?

A1: Ethanol, propylene glycol, and polyethylene glycol 400 (PEG 400) are commonly used co-solvents in biological assays.[2] The choice of co-solvent and its optimal concentration should be determined empirically for each benzofuran derivative. It is essential to run vehicle controls to ensure the co-solvent itself does not affect the assay.

Q2: How do I choose the right cyclodextrin for my benzofuran derivative?

A2: The most commonly used cyclodextrins are β-cyclodextrin and its more soluble derivatives, such as hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD).[4] The selection depends on the size and shape of the benzofuran derivative. A 1:1 molar ratio of the compound to cyclodextrin is a good starting point for complex formation.[5]

Q3: When should I consider using a nanosuspension?

A3: Nanosuspension is a more advanced technique suitable for highly insoluble compounds where other methods have failed.[1] By reducing the particle size to the nanometer range, the surface area for dissolution is significantly increased. This method is particularly useful for in vivo studies to improve bioavailability.

Q4: Can I use surfactants to prevent precipitation?

A4: Yes, surfactants can be used to increase the solubility of poorly soluble compounds by forming micelles that encapsulate the drug.[2] However, care must be taken as surfactants can also interfere with biological assays and may be toxic to cells at higher concentrations. Non-ionic surfactants like Tween® 80 are often preferred.

Data Presentation

The following tables provide representative quantitative data on the solubility of benzofuran derivatives and the effectiveness of various solubilization techniques. Note that these values are illustrative and the actual solubility will depend on the specific structure of the derivative and the experimental conditions.

Table 1: Representative Aqueous Solubility of Selected Benzofuran Derivatives

Benzofuran Derivative	clogP	Aqueous Solubility (µg/mL)
Benzofuran	2.1	~100
Amiodarone	7.8	< 1
Psoralen	2.3	~20
2-Phenylbenzofuran	4.1	< 5

Table 2: Illustrative Solubility Enhancement of a Model Benzofuran Derivative (Aqueous Buffer, pH 7.4)

Solubilization Technique	Concentration	Solubility Increase (Fold)
Co-solvents
1% Ethanol	1% (v/v)	~5
5% PEG 400	5% (v/v)	~20
10% Propylene Glycol	10% (v/v)	~50
Cyclodextrins
10 mM HP-β-CD	10 mM	~100
10 mM SBE-β-CD	10 mM	~150
Surfactants
0.1% Tween® 80	0.1% (w/v)	~30

Experimental Protocols

Protocol 1: Determination of Aqueous Solubility by the Shake-Flask Method

This protocol outlines the "gold standard" shake-flask method for determining the equilibrium solubility of a compound.

• Preparation of Saturated Solution:

  • Add an excess amount of the benzofuran derivative (e.g., 1-2 mg) to a glass vial containing a known volume (e.g., 1 mL) of the aqueous buffer.

  • Seal the vial and place it in a shaker or rotator at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separation of Undissolved Solid:

  • After incubation, centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

  • Alternatively, filter the solution using a 0.22 µm syringe filter. Ensure the filter material does not bind the compound.

• Quantification:

  • Carefully collect an aliquot of the clear supernatant.

  • Dilute the supernatant with an appropriate solvent (e.g., acetonitrile or methanol) to a concentration within the linear range of a pre-established calibration curve.

  • Analyze the concentration of the dissolved compound using a suitable analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation:

  • Calculate the original concentration in the supernatant, which represents the aqueous solubility of the compound in the tested buffer.

Protocol 2: Preparation of a Benzofuran Derivative-Cyclodextrin Inclusion Complex by Freeze-Drying

This method is effective for preparing a solid inclusion complex that can be easily weighed and dissolved for experiments.[6]

• Dissolution of Components:

  • Dissolve the cyclodextrin (e.g., HP-β-CD) in deionized water to a desired concentration (e.g., 100 mg/mL).

  • Dissolve the benzofuran derivative in a minimal amount of a suitable organic solvent (e.g., ethanol or acetone).

• Complexation:

  • Slowly add the benzofuran derivative solution to the cyclodextrin solution while stirring continuously.

  • Continue stirring the mixture at room temperature for 24-48 hours to allow for complex formation.

• Freeze-Drying (Lyophilization):

  • Freeze the aqueous solution at a low temperature (e.g., -80°C) until it is completely solid.

  • Lyophilize the frozen sample under vacuum until all the water has been removed, resulting in a dry powder of the inclusion complex.

• Characterization (Optional):

  • The formation of the inclusion complex can be confirmed by analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Differential Scanning Calorimetry (DSC), or Fourier-Transform Infrared (FTIR) spectroscopy.[7]

Protocol 3: Screening for an Optimal Co-solvent System

This protocol provides a systematic approach to identifying an effective co-solvent and its optimal concentration.

• Prepare Stock Solutions:

  • Prepare a high-concentration stock solution of the benzofuran derivative in 100% DMSO (e.g., 20 mM).

  • Prepare a series of aqueous buffers containing different co-solvents (e.g., ethanol, PEG 400, propylene glycol) at various concentrations (e.g., 1%, 5%, 10%, 20% v/v).

• Test Dilutions:

  • In a clear microplate or glass vials, add a small volume of the DMSO stock solution to each of the co-solvent-containing buffers to achieve the desired final compound concentration.

  • Include a control with the buffer containing no co-solvent.

• Visual and Instrumental Assessment:

  • Visually inspect for any signs of precipitation immediately after mixing and after a relevant incubation period (e.g., 1-2 hours) at the experimental temperature.

  • For a more quantitative assessment, the turbidity of the solutions can be measured using a nephelometer or a plate reader capable of measuring light scattering.

• Selection of Optimal System:

  • The optimal co-solvent system is the one that maintains the solubility of the benzofuran derivative at the desired concentration with the lowest percentage of the co-solvent.

  • Remember to perform a vehicle control with the selected co-solvent system in your final biological assay to rule out any effects of the co-solvent itself.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows related to overcoming the precipitation of benzofuran derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Preparation and Properties of Cyclodextrin Inclusion Complexes of Hyperoside - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Experimental Workflow Overview

The recommended synthetic pathway involves a three-step process starting from 3-fluorophenol. This method is generally reliable and adaptable for scaling.

Caption: Synthetic workflow for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis, providing potential causes and solutions in a question-and-answer format.

Step 1: Pechmann Condensation to Synthesize 7-Fluoro-4-methylcoumarin

Q1: The yield of 7-Fluoro-4-methylcoumarin is low in the Pechmann condensation. What are the possible reasons and how can I improve it?

A1: Low yields in the Pechmann condensation can stem from several factors. Here’s a troubleshooting guide:

• Inadequate Acid Catalyst: The Pechmann condensation is an acid-catalyzed reaction.[1] The strength and concentration of the acid are critical. If you are using a weak acid or an insufficient amount, the reaction may not proceed to completion.

  • Solution: Consider using a stronger acid catalyst such as concentrated sulfuric acid or a solid acid catalyst like Amberlyst-15.[2] Ensure the catalyst is fresh and used in the recommended stoichiometric ratio.

• Reaction Temperature and Time: The reaction may require specific temperature conditions to proceed efficiently.

  • Solution: Optimize the reaction temperature. While some Pechmann condensations work at room temperature, others require heating. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time. Microwave-assisted synthesis can also significantly reduce reaction time and improve yields.[2]

• Purity of Starting Materials: Impurities in the 3-fluorophenol or ethyl acetoacetate can interfere with the reaction.

  • Solution: Ensure your starting materials are of high purity. If necessary, purify them before use.

Q2: I am observing the formation of multiple products in my Pechmann condensation. How can I improve the selectivity?

A2: The formation of side products is a common issue, often due to the reactivity of the phenol starting material.

• Isomer Formation: With 3-fluorophenol, there is a possibility of forming isomeric coumarin products, although the 7-fluoro isomer is generally favored.

• Byproducts from Self-Condensation: The starting materials or intermediates may undergo self-condensation or other side reactions under strong acidic conditions.

  • Solution: Carefully control the reaction temperature. Running the reaction at a lower temperature can sometimes improve selectivity. Additionally, a slower, dropwise addition of the catalyst or one of the reactants can help to minimize side reactions.

Table 1: Pechmann Condensation - Troubleshooting Summary

Issue	Potential Cause	Recommended Solution
Low Yield	Inadequate acid catalyst	Use a stronger or higher concentration of acid catalyst (e.g., conc. H₂SO₄, Amberlyst-15).
Suboptimal reaction temperature/time	Optimize temperature and monitor reaction by TLC. Consider microwave-assisted synthesis.
Impure starting materials	Use high-purity 3-fluorophenol and ethyl acetoacetate.
Poor Selectivity	Isomer formation	Optimize reaction conditions (e.g., lower temperature) to favor the desired isomer.
Side reactions	Slow, controlled addition of reagents and catalyst.

Step 2: Bromination of 7-Fluoro-4-methylcoumarin

Q3: I am having trouble with the bromination of 7-Fluoro-4-methylcoumarin. The reaction is either incomplete or I get multiple brominated products.

A3: Regioselectivity is a key challenge in the bromination of coumarins.

• Incomplete Reaction: Insufficient brominating agent or suboptimal reaction conditions can lead to an incomplete reaction.

  • Solution: Ensure you are using a slight excess of N-Bromosuccinimide (NBS). Microwave-assisted bromination can significantly improve reaction rates and yields.[3]

• Multiple Bromination Products: Over-bromination or bromination at undesired positions can occur.

  • Solution: Carefully control the stoichiometry of NBS. The reaction should be monitored closely by TLC to stop it once the starting material is consumed. Using a radical initiator like dibenzoyl peroxide can help to direct the bromination to the desired position.[4] A solvent-free protocol using dioxane dibromide has also been reported to be efficient for regioselective bromination of coumarins.[5]

Table 2: Bromination - Troubleshooting Summary

Issue	Potential Cause	Recommended Solution
Incomplete Reaction	Insufficient NBS	Use a slight excess of NBS (e.g., 1.1 equivalents).
Suboptimal reaction conditions	Consider microwave-assisted synthesis for faster reaction times.
Multiple Brominations	Excess brominating agent	Use a controlled amount of NBS and monitor the reaction by TLC.
Lack of regioselectivity	Use a radical initiator (e.g., dibenzoyl peroxide) with NBS.

Step 3: Perkin Rearrangement to 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

Q4: The Perkin rearrangement of my 3-bromo-7-fluoro-4-methylcoumarin is giving a low yield of the desired carboxylic acid. What can I do?

A4: The Perkin rearrangement is sensitive to reaction conditions, and the presence of an electron-withdrawing fluorine atom can influence the reactivity.

• Inefficient Ring Contraction: The base-catalyzed ring opening and subsequent intramolecular cyclization may not be proceeding efficiently.

  • Solution: The choice and concentration of the base are critical. Sodium hydroxide in ethanol is commonly used.[3] Optimization of the base concentration and reaction temperature is recommended. Microwave-assisted Perkin rearrangement has been shown to dramatically increase yields and reduce reaction times from hours to minutes.[3]

• Side Reactions: The intermediate phenoxide may undergo other reactions, or the product may be unstable under the reaction conditions.

  • Solution: Monitor the reaction closely by TLC. Once the starting material is consumed, the reaction should be worked up promptly to avoid product degradation.

Q5: I am having difficulty purifying the final product, 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid. What are the common impurities and the best purification method?

A5: Impurities can arise from incomplete reactions or side products from any of the three steps.

• Common Impurities: Unreacted 3-bromo-7-fluoro-4-methylcoumarin, and potentially byproducts from the Perkin rearrangement.

• Purification Method:

  • Acid-Base Extraction: After the reaction, the mixture is typically acidified to precipitate the carboxylic acid product. Washing with water can remove inorganic salts.

  • Crystallization: The crude product can be purified by crystallization from a suitable solvent system. A mixture of an alcohol (like ethanol or methanol) and water, or an organic solvent mixture like dichloromethane/hexane, is often effective for substituted benzofuran-2-carboxylic acids. The crystals can be collected by filtration.[3][6]

Table 3: Perkin Rearrangement and Purification - Troubleshooting Summary

Issue	Potential Cause	Recommended Solution
Low Yield	Inefficient ring contraction	Optimize base concentration and temperature. Employ microwave-assisted synthesis.
Product degradation	Monitor reaction by TLC and work up promptly upon completion.
Purification Difficulty	Presence of unreacted starting material	Ensure the reaction goes to completion. Utilize acid-base extraction during workup.
Co-precipitation of byproducts	Optimize crystallization solvent system for selective precipitation of the desired product.

Experimental Protocols

Protocol 1: Synthesis of 7-Fluoro-4-methylcoumarin (Pechmann Condensation)

• In a round-bottom flask equipped with a magnetic stirrer, add 3-fluorophenol (1.0 eq).

• To this, add ethyl acetoacetate (1.1 eq).

• Cool the mixture in an ice bath and slowly add concentrated sulfuric acid (2.0-3.0 eq) dropwise with vigorous stirring, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 12-18 hours.

• Pour the reaction mixture into ice-cold water.

• Collect the precipitated solid by vacuum filtration and wash with cold water until the filtrate is neutral.

• Recrystallize the crude product from ethanol/water to obtain pure 7-fluoro-4-methylcoumarin.

Protocol 2: Synthesis of 3-Bromo-7-fluoro-4-methylcoumarin (Bromination)

• Dissolve 7-fluoro-4-methylcoumarin (1.0 eq) in a suitable solvent such as chloroform or acetonitrile in a round-bottom flask.

• Add N-Bromosuccinimide (NBS) (1.1 eq) and a catalytic amount of dibenzoyl peroxide.

• Reflux the mixture for 2-4 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture and remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization.

Microwave-Assisted Alternative:

• In a microwave vessel, dissolve 7-fluoro-4-methylcoumarin (1.0 eq) and NBS (1.1 eq) in acetonitrile.

• Heat the mixture in a microwave reactor at a suitable temperature (e.g., 80 °C) for a short duration (e.g., 5-10 minutes).[3]

• After cooling, the product can be isolated by filtration and purified as above.

Protocol 3: Synthesis of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid (Perkin Rearrangement)

• In a round-bottom flask, dissolve 3-bromo-7-fluoro-4-methylcoumarin (1.0 eq) in ethanol.

• Add an aqueous solution of sodium hydroxide (3.0-4.0 eq).

• Reflux the mixture for 2-3 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture and remove the ethanol under reduced pressure.

• Dilute the residue with water and acidify with dilute hydrochloric acid to precipitate the product.

• Collect the solid by vacuum filtration, wash with cold water, and dry.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water).

Microwave-Assisted Alternative:

• In a microwave vessel, combine 3-bromo-7-fluoro-4-methylcoumarin (1.0 eq), ethanol, and sodium hydroxide (3.0 eq).

• Heat the mixture in a microwave reactor (e.g., at 80-100 °C) for a short period (e.g., 5-15 minutes).[3]

• Work up and purify the product as described in the conventional method.

Logical Relationships in Troubleshooting

The following diagram illustrates the logical flow for troubleshooting common issues in the synthesis.

Caption: Troubleshooting logic for the synthesis of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

References

• 1. Pechmann condensation - Wikipedia [en.wikipedia.org]
• 2. Coumarin Derivatives Solvent-Free Synthesis under Microwave Irradiation over Heterogeneous Solid Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. Dioxane dibromide mediated bromination of substituted coumarins under solvent-free conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Purification of Fluorinated Carboxylic Acids

This technical support center provides troubleshooting guidance and answers to frequently asked questions concerning the purification of fluorinated carboxylic acids (FCAs). It is designed for researchers, scientists, and professionals in drug development who work with these unique compounds.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of fluorinated carboxylic acids, offering potential causes and solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Recovery After Extraction	- Formation of Emulsions: Due to the surfactant-like properties of many FCAs.[1] - Incorrect pH: The FCA may not be fully protonated (for organic solvent extraction) or deprotonated (for aqueous extraction). - Inappropriate Solvent Choice: The polarity of the extraction solvent may not be optimal for the target FCA.	- To break emulsions: Add brine (saturated NaCl solution), gently swirl instead of vigorous shaking, or centrifuge the mixture. - Adjust pH: For extraction into an organic solvent, acidify the aqueous layer to a pH at least 2 units below the pKa of the FCA. For extraction into an aqueous base, ensure the pH is at least 2 units above the pKa.[2] - Solvent Selection: Use a more polar organic solvent for shorter-chain FCAs and a less polar one for longer-chain FCAs. Consider solvents like methyl tert-butyl ether (MTBE) or ethyl acetate.
Poor Peak Shape in HPLC (Tailing or Fronting)	- Secondary Interactions: Strong interactions between the acidic FCA and residual silanols on silica-based columns.[3] - Inappropriate Mobile Phase pH: The pH of the mobile phase is too close to the pKa of the analyte, causing it to exist in multiple ionic forms.[3] - Column Overload: Injecting too much sample.[3]	- Use a Deactivated Column: Employ an end-capped column to minimize silanol interactions.[3] - Adjust Mobile Phase pH: Lower the mobile phase pH (e.g., by adding 0.1% trifluoroacetic acid or formic acid) to suppress ionization of the FCA.[3][4] - Reduce Sample Load: Decrease the concentration or injection volume of the sample.[3]
Co-elution with Impurities in Chromatography	- Insufficient Resolution: The chosen chromatographic conditions do not provide adequate separation. - Similar Polarity of Impurities: Impurities may have very similar physicochemical properties to the target FCA.	- Optimize Selectivity: Change the stationary phase (e.g., from C18 to a phenyl-hexyl or a fluorinated phase), switch the organic modifier in the mobile phase (e.g., acetonitrile to methanol), or use ion-pairing reagents.[3] - Employ an Orthogonal Technique: If co-elution persists, consider a different purification method with a different separation mechanism, such as solid-phase extraction (SPE) or distillation.[3]
Difficulty with Crystallization	- High Solubility: The FCA may be highly soluble in the chosen solvent. - Presence of Impurities: Impurities can inhibit crystal formation.	- Solvent Selection: Use a solvent system where the FCA has high solubility at elevated temperatures and low solubility at room temperature or below. Common solvents include water, toluene, or mixtures with petroleum ether.[2] - Pre-purification: Perform a preliminary purification step, such as extraction, to remove significant impurities before attempting crystallization.
Inaccurate Quantification	- Matrix Effects in LC-MS: Co-eluting matrix components can suppress or enhance the ionization of the target FCA.[5] - Contamination: Background contamination from lab equipment (e.g., PTFE components) can lead to artificially high readings.[5]	- Sample Preparation: Utilize solid-phase extraction (SPE) to clean up the sample and remove interfering matrix components. - Use an Internal Standard: A stable isotope-labeled version of the analyte is ideal for compensating for matrix effects and variations in instrument response. - System Blank: Inject a solvent blank to check for system contamination before running samples.

Frequently Asked Questions (FAQs)

Q1: What is the best initial approach for purifying a novel fluorinated carboxylic acid?

A1: The best starting point is to consider the chain length and overall polarity of the FCA. For many FCAs, a simple acid-base extraction is an effective first step to remove neutral and basic impurities.[2] Following this, techniques like crystallization for solids or distillation for liquids can be employed.[1][2][6] For high-purity requirements, reversed-phase HPLC is a powerful tool.[3][7]

Q2: How can I remove water from my fluorinated carboxylic acid sample?

A2: Water can be removed by azeotropic distillation with a suitable solvent like toluene. Another method is through treatment with a drying agent such as anhydrous sodium sulfate or magnesium sulfate, followed by filtration.[6] For more rigorous drying, distillation over a strong dehydrating agent like phosphorus pentoxide can be used, although this is a more reactive and hazardous option.[6]

Q3: My FCA is a liquid. What is the most suitable purification technique?

A3: For liquid FCAs, fractional distillation is often the preferred method for purification, especially on a larger scale.[1][6] This technique separates compounds based on their boiling points. For smaller scales or for the removal of non-volatile impurities, preparative HPLC or column chromatography can be effective.

Q4: Are there specific safety precautions I should take when purifying fluorinated carboxylic acids?

A4: Yes. Fluorinated carboxylic acids are often corrosive and can be toxic. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves (check for appropriate material compatibility), and a lab coat. Be aware of the specific hazards of your FCA by consulting its Safety Data Sheet (SDS).

Q5: Can I use gas chromatography (GC) to purify my FCA?

A5: Direct analysis and purification of FCAs by GC is challenging due to their high polarity and low volatility. However, they can be derivatized to form more volatile esters or amides, which can then be purified by GC.[8][9] This is more common for analytical purposes than for preparative purification.

Experimental Protocols

Protocol 1: General Acid-Base Extraction

This protocol is designed to remove neutral and basic impurities from a fluorinated carboxylic acid.

• Dissolution: Dissolve the crude FCA in a suitable organic solvent (e.g., methyl tert-butyl ether, ethyl acetate).

• Aqueous Wash (Base): Transfer the solution to a separatory funnel and wash with a saturated sodium bicarbonate solution or dilute sodium hydroxide. The FCA will be deprotonated and move to the aqueous layer, while neutral impurities remain in the organic layer.

• Separation: Separate the aqueous layer containing the FCA salt.

• Acidification: Cool the aqueous layer in an ice bath and acidify with a strong acid (e.g., concentrated HCl) to a pH well below the pKa of the FCA (typically pH < 2). The protonated FCA will precipitate if it is a solid or form an immiscible layer if it is a liquid.

• Re-extraction: Extract the acidified aqueous solution with a fresh portion of organic solvent. The purified FCA will now be in the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the purified FCA.

Protocol 2: Solid-Phase Extraction (SPE) for Sample Cleanup

This protocol is useful for cleaning up complex samples prior to analysis (e.g., by LC-MS).

• Column Selection: Choose an appropriate SPE cartridge. Weak anion exchange (WAX) cartridges are commonly used for acidic compounds like FCAs.

• Conditioning: Condition the SPE cartridge by passing a suitable solvent (e.g., methanol) through it.

• Equilibration: Equilibrate the cartridge with the loading solvent (e.g., water at a specific pH).

• Loading: Dissolve the sample in the loading solvent and pass it through the cartridge. The FCA will be retained on the sorbent.

• Washing: Wash the cartridge with a weak solvent to remove unretained impurities.

• Elution: Elute the purified FCA from the cartridge using a stronger solvent or a solvent with a different pH that disrupts the interaction with the sorbent.

• Analysis: The eluted fraction containing the purified FCA is now ready for analysis.

Visualization of Workflows

Below are diagrams illustrating decision-making processes for the purification of fluorinated carboxylic acids.

References

• 1. US6281374B1 - Fluorinated alkanoic acid purification process - Google Patents [patents.google.com]
• 2. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Fluorinated carboxylic acids as "ion repelling agents" in reversed-phase chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Extraction and derivatization for perfluorocarboxylic acids in liquid and solid matrices: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US5312935A - Purification of fluorinated carboxylic acids - Google Patents [patents.google.com]
• 7. HPLC determination of perfluorinated carboxylic acids with fluorescence detection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

stability of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in DMSO stock solution over time

Technical Support Center: Compound Stability

Topic: Stability of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in DMSO Stock Solution

This guide provides essential information and troubleshooting advice for researchers working with 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid. Please note that specific, peer-reviewed stability data for this compound in DMSO is not publicly available. The information presented here is based on general principles of chemical stability, best practices for compound management, and data for structurally related molecules, including benzofurans and carboxylic acids.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for preparing and storing a DMSO stock solution of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid?

For maximum stability, it is recommended to prepare stock solutions in anhydrous, high-purity DMSO. Solutions should be aliquoted into single-use volumes to minimize freeze-thaw cycles, which can increase the likelihood of precipitation and degradation[1][2]. Store these aliquots in tightly sealed vials at -80°C for long-term storage. For short-term use, -20°C is acceptable.

Q2: What are the primary factors that can affect the stability of this compound in DMSO?

Several factors can compromise the stability of your compound in a DMSO stock solution:

• Temperature: Higher temperatures accelerate chemical degradation. While DMSO itself is stable up to 100°C, the dissolved compound may not be. Long-term storage at room temperature is strongly discouraged; studies on large compound libraries show significant degradation over months[3].

• Water Content: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the air[4]. The presence of water can facilitate hydrolysis of susceptible compounds. For carboxylic acids specifically, absorbed water can significantly decrease solubility, leading to precipitation[1].

• Light: Exposure to UV light can cause photolytic degradation in susceptible molecules[5]. It is always best practice to store stock solutions in amber vials or otherwise protected from light.

• Oxidation: The benzofuran core can be susceptible to oxidative degradation[6]. The presence of air (oxygen) in the headspace of the vial can contribute to this over time.

Q3: How long can I expect my stock solution to be stable?

Without specific data, it is difficult to provide an exact timeframe. However, based on large-scale studies of diverse compound libraries, stability is highly dependent on storage conditions. At -20°C, a majority of compounds (around 89%) can remain at >80% purity for as long as six years[4]. Conversely, at room temperature, the probability of observing the compound can drop to just 52% after one year[3]. Given the potential liabilities of the carboxylic acid and benzofuran groups, it is recommended to perform a purity check if the stock is older than 6-12 months or if experimental results are inconsistent.

Q4: Are there any known degradation pathways for benzofuran derivatives?

The most common degradation mechanisms for organic molecules are hydrolysis, oxidation, and photolysis[5]. For the benzofuran ring system, a key degradation step can be the oxidative opening of the furan ring, often initiated by epoxidation[6]. While this is often described in metabolic contexts, it points to a potential chemical liability[7][8].

Illustrative Stability Data

The following table provides a hypothetical example of what a stability study for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid might reveal. This data is for illustrative purposes only and should not be considered actual experimental results.

Storage Condition	Time Point	Purity (% Remaining)	Observations
-80°C	6 Months	>99%	No change detected.
12 Months	>99%	No change detected.
24 Months	>98%	Minor decrease in purity.
-20°C	6 Months	>98%	No significant change.
12 Months	~95%	Small degradation peak observed.
24 Months	~91%	Noticeable degradation.
4°C	1 Month	~96%	Minor degradation observed.
3 Months	~88%	Significant degradation.
Room Temp.	1 Week	~97%	Slight degradation.
1 Month	<90%	Significant degradation and potential for precipitation.

Troubleshooting Guide

Q5: My experimental results are inconsistent. Could my compound stock be the issue?

Yes, inconsistent results are a classic sign of compound instability or precipitation. If you observe variability between experiments or a gradual loss of activity over time, it is critical to assess the integrity of your stock solution.

Q6: I see solid particles or a cloudy appearance in my DMSO stock after thawing. What should I do?

This indicates that the compound has precipitated. Carboxylic acids are known to be more prone to precipitating from DMSO, especially if the solvent has absorbed water[1].

• Step 1: Gently warm the vial to 37°C and vortex thoroughly to try and redissolve the compound.

• Step 2: If it redissolves, consider using it immediately and then discarding the aliquot. Repeated precipitation is likely.

• Step 3: If it does not redissolve, do not use the stock. The concentration will be incorrect and unreliable. Prepare a fresh stock solution from solid material.

Q7: How can I definitively check the purity of my stock solution?

The most reliable method is to use High-Performance Liquid Chromatography (HPLC) coupled with a UV detector or Mass Spectrometry (LC-MS). You should compare the peak area of the parent compound in your stored sample against a freshly prepared standard solution from the solid compound. A decrease in the main peak area and the appearance of new peaks indicate degradation.

Experimental Protocols

Protocol 1: HPLC-Based Stability Assessment

This protocol outlines a standard workflow for evaluating the stability of your compound in DMSO.

A. Stock Solution Preparation:

• Accurately weigh the solid 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

• Dissolve in anhydrous DMSO to a final concentration of 10 mM.

• Vortex thoroughly until fully dissolved.

• Aliquot into multiple single-use, light-protecting vials.

• Designate one aliquot as the T=0 (Time Zero) reference and store it at -80°C.

• Place other aliquots at your desired storage temperatures (e.g., -20°C, 4°C, Room Temperature).

B. Sample Analysis:

• At each designated time point (e.g., 1, 3, 6, 12 months), retrieve one aliquot from each temperature condition.

• Allow the sample to thaw completely and equilibrate to room temperature.

• Prepare a fresh T=0 standard by thawing the reference aliquot or preparing a new solution from solid.

• Dilute both the test sample and the standard to an appropriate concentration (e.g., 50 µM) in an acetonitrile/water mixture.

• Analyze by HPLC.

C. Representative HPLC Method:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start at 95% A / 5% B, ramp to 5% A / 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Detection: UV at a relevant wavelength (e.g., 254 nm or a determined λ-max).

• Injection Volume: 10 µL

D. Data Analysis: Calculate the percent purity remaining by comparing the peak area of the parent compound in the test sample (Area_Test) to that of the T=0 standard (Area_Standard): % Purity Remaining = (Area_Test / Area_Standard) * 100

Visualized Workflows and Logic

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// Connections prep -> aliquot; aliquot -> storage; storage -> timepoint; timepoint -> thaw; thaw -> hplc; hplc -> analyze; }

Caption: Experimental workflow for assessing compound stability over time.

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// Node Definitions start [label="Inconsistent\nExperimental Results?", shape=rectangle, fillcolor="#EA4335", fontcolor="#FFFFFF"]; precipitate [label="See Precipitate\nin Stock?"]; purity [label="Purity Check by\nHPLC Needed"];

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// Connections start -> precipitate [label=" First Check "]; start -> purity [label=" If No Precipitate "];

precipitate -> redissolve [label=" Yes "]; precipitate -> purity [label=" No "];

redissolve -> success [label=" Redissolves "]; redissolve -> fail [label=" Does Not Redissolve "];

purity -> run_hplc; run_hplc -> pass; run_hplc -> degraded; degraded -> fail [style=dashed]; }

Caption: Troubleshooting logic for suspected compound stability issues.

References

• 1. ziath.com [ziath.com]
• 2. researchgate.net [researchgate.net]
• 3. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. rjptonline.org [rjptonline.org]
• 6. mdpi.com [mdpi.com]
• 7. Dibenzofuran Degradation Pathway [eawag-bbd.ethz.ch]
• 8. Cometabolic Degradation of Dibenzofuran by Biphenyl-Cultivated Ralstonia sp. Strain SBUG 290 - PMC [pmc.ncbi.nlm.nih.gov]

minimizing off-target effects of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in cell culture

Disclaimer: This technical support guide is a generalized resource for researchers using 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid. Due to the limited publicly available data specific to this compound, the principles and protocols provided are based on common experiences with small molecule inhibitors in cell biology research.

Frequently Asked Questions (FAQs)

Q1: What is the expected mechanism of action for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid?

A1: While specific targets of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid are not extensively documented, benzofuran derivatives have been reported to exhibit a range of biological activities, including anticancer and anti-inflammatory effects. These effects are often attributed to the inhibition of specific kinases or other enzymes involved in cell signaling pathways. It is crucial to perform target validation experiments to identify the specific mechanism of action in your experimental system.

Q2: How can I determine the optimal concentration of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid for my cell culture experiments?

A2: The optimal concentration will vary depending on the cell type and the biological question being investigated. It is essential to perform a dose-response experiment to determine the effective concentration range. Start with a broad range of concentrations (e.g., from nanomolar to micromolar) and assess the desired biological endpoint. It is also critical to evaluate cytotoxicity at each concentration to distinguish between on-target effects and general toxicity.

Q3: What are the best practices for dissolving and storing 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid?

A3: Like many small molecules, 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is likely soluble in organic solvents such as dimethyl sulfoxide (DMSO). Prepare a high-concentration stock solution in 100% DMSO. For cell culture experiments, the final concentration of DMSO should be kept low (typically ≤ 0.1%) to avoid solvent-induced toxicity.[1] Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Q4: What are potential off-target effects of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid?

A4: Off-target effects are a common concern with small molecule inhibitors. These can arise from the compound binding to unintended proteins. For benzofuran derivatives, off-target effects could manifest as unexpected changes in cell morphology, proliferation, or viability that are not related to the intended target. To identify potential off-target effects, it is recommended to use techniques such as proteome-wide thermal shift assays or affinity chromatography-mass spectrometry.

Q5: What control experiments are essential when using 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid?

A5: Several control experiments are crucial for interpreting your results accurately:

• Vehicle Control: Treat cells with the same concentration of the solvent (e.g., DMSO) used to dissolve the compound. This helps to ensure that the observed effects are not due to the solvent.[1]

• Untreated Control: A population of cells that does not receive any treatment.

• Positive Control: If available, use a well-characterized inhibitor of the same target or pathway to validate your assay.

• Negative Control: If available, use a structurally similar but inactive analog of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Unexpected Cell Morphology Changes	The compound may be affecting cytoskeletal components or inducing cell stress.	- Perform immunofluorescence staining for key cytoskeletal proteins (e.g., actin, tubulin).- Assess markers of cellular stress (e.g., heat shock proteins).
High Cell Death/Cytotoxicity	The concentration of the compound may be too high, or the cells may be particularly sensitive.	- Perform a dose-response curve to determine the IC50 and a non-toxic concentration range.- Conduct a cell viability assay (e.g., MTT, Trypan Blue exclusion).[1]
Inconsistent Results Between Experiments	- Compound degradation.- Variability in cell passage number or density.- Inconsistent incubation times.	- Prepare fresh stock solutions of the compound regularly.- Maintain consistent cell culture practices.- Standardize all experimental parameters.
No Observable Effect	- The concentration of the compound is too low.- The compound is not stable under culture conditions.- The chosen endpoint is not sensitive enough.	- Increase the concentration of the compound.- Check the stability of the compound in your cell culture medium over time.- Use a more sensitive or direct downstream readout of your target's activity.

Experimental Protocols

Dose-Response Experiment to Determine Optimal Concentration

• Cell Seeding: Plate cells at a suitable density in a multi-well plate to ensure they are in the logarithmic growth phase during the experiment. Allow cells to adhere overnight.

• Compound Preparation: Prepare a series of dilutions of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in cell culture medium. A typical starting range might be from 10 nM to 100 µM.

• Treatment: Remove the existing medium from the cells and replace it with the medium containing the different concentrations of the compound. Include a vehicle-only control.

• Incubation: Incubate the cells for a predetermined time (e.g., 24, 48, or 72 hours).

• Endpoint Analysis: Assess the desired biological endpoint (e.g., cell viability, protein expression, enzyme activity).

• Data Analysis: Plot the response as a function of the compound concentration to determine the EC50 or IC50 value.

Cytotoxicity Assay (MTT Assay)

• Cell Treatment: Following the treatment of cells with a range of concentrations of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid as described above.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Visualizations

Caption: Hypothetical signaling pathway potentially inhibited by the compound.

Caption: Workflow for assessing on- and off-target effects.

Caption: A decision tree for troubleshooting unexpected experimental outcomes.

References

• 1. benchchem.com [benchchem.com]

troubleshooting inconsistent results in 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid experiments

Welcome to the technical support center for experiments involving 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common issues encountered during the synthesis and application of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the key challenges in the synthesis of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid?

A1: The synthesis of substituted benzofurans like 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid can present several challenges. Common issues include low yields, the formation of side products, and difficulties in purification. The presence of a fluorine atom can influence the reactivity of the aromatic ring, potentially leading to undesired side reactions if reaction conditions are not carefully controlled. Key steps like cyclization are sensitive to temperature, base, and catalyst choice.

Q2: I am observing a low yield in my synthesis. What are the potential causes?

A2: Low yields can stem from several factors. Incomplete reaction is a common culprit, which can be addressed by optimizing reaction time and temperature. The purity of starting materials is crucial, as impurities can interfere with the reaction. Additionally, the choice of base and solvent system can significantly impact the efficiency of the cyclization step. It is also important to ensure all reagents and glassware are anhydrous, as moisture can deactivate catalysts and lead to hydrolysis of intermediates.

Q3: My final product is difficult to purify. What are some common impurities and how can I remove them?

A3: Common impurities can include unreacted starting materials, regioisomers, and byproducts from side reactions such as polymerization or over-fluorination. Purification of fluorinated carboxylic acids can be challenging due to the potential for similar polarities among the desired product and impurities. Column chromatography is a common purification method. The choice of eluent system is critical for achieving good separation. In some cases, crystallization or distillation may be effective purification techniques.

Q4: I am seeing multiple spots on my TLC plate. What could these be?

A4: Multiple spots on a TLC plate suggest the presence of a mixture of compounds. In the synthesis of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, these could be:

• Unreacted starting materials: The starting phenol or ester may not have fully reacted.

• Intermediate products: The reaction may not have gone to completion, leaving intermediate compounds.

• Regioisomers: The substituents may have attached at different positions on the benzofuran ring.

• Side products: Unwanted reactions may have occurred, leading to byproducts.

Careful analysis using techniques like NMR and mass spectrometry can help identify these different components.

Troubleshooting Guides

Issue 1: Low Yield of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

This guide provides a systematic approach to troubleshooting low product yield.

Troubleshooting Workflow for Low Yield

determining optimal dosage of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid for in vivo studies

Technical Support Center: Determining Optimal In Vivo Dosage of Novel Benzofuran Derivatives

Disclaimer: Publicly available in vivo studies, pharmacokinetic data, and toxicological reports for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid are limited. Therefore, this guide provides a generalized framework for determining the optimal in vivo dosage of novel benzofuran derivatives based on standard preclinical research methodologies. Researchers should adapt these protocols to the specific characteristics of their compound of interest.

Frequently Asked Questions (FAQs)

Q1: Where should I begin when determining the in vivo dosage for a new benzofuran derivative?

A1: The process should start with comprehensive in vitro studies to establish the compound's biological activity and cytotoxicity. This data will inform the starting dose for subsequent in vivo studies. Key in vitro assays include:

• Potency assays: To determine the effective concentration (e.g., EC50 or IC50) in relevant cell lines.

• Cytotoxicity assays: To assess the compound's toxicity profile in both target and non-target cell lines.

• Metabolic stability assays: Using liver microsomes or hepatocytes to predict the compound's clearance in vivo.

Q2: How do I translate in vitro data to an initial in vivo dose?

A2: While there is no universal formula, a common starting point is to use the in vitro IC50 or EC50 value as a reference. Various allometric scaling methods can be employed to estimate a starting dose in animals based on body surface area or weight. It is crucial to start with a low dose, often 1/10th to 1/100th of the maximum tolerated dose (MTD) if known, or a dose that is expected to produce a plasma concentration similar to the in vitro effective concentration.

Q3: What are the essential initial in vivo studies for dose determination?

A3: The initial in vivo studies should include:

• Acute Toxicity Study: To determine the MTD and identify potential signs of toxicity. This is typically performed in a small number of animals using a dose escalation design.

• Dose Range Finding (DRF) Study: To evaluate the safety and tolerability of a range of doses and to select doses for subsequent efficacy studies.

• Pharmacokinetic (PK) Study: To understand the absorption, distribution, metabolism, and excretion (ADME) profile of the compound. This is critical for designing an effective dosing regimen.

Q4: How do I design a dose-ranging study?

A4: A typical dose-ranging study involves administering at least three dose levels (low, medium, and high) of the compound to different groups of animals. The doses should be selected based on the results of the acute toxicity and PK studies. Key parameters to monitor include clinical signs, body weight changes, and relevant biomarkers.

Troubleshooting Guides

Issue 1: High variability in animal response at a given dose.

• Possible Cause: Inconsistent drug formulation or administration.

  • Solution: Ensure the compound is fully solubilized or forms a stable suspension. Validate the administration technique (e.g., oral gavage, intraperitoneal injection) for consistency.

• Possible Cause: Genetic variability within the animal strain.

  • Solution: Use a well-characterized and genetically homogenous animal strain. Increase the number of animals per group to improve statistical power.

• Possible Cause: Rapid metabolism of the compound.

  • Solution: Analyze plasma samples to determine the compound's half-life. Consider a more frequent dosing schedule or a different route of administration.

Issue 2: Lack of efficacy at doses that are well-tolerated.

• Possible Cause: Poor bioavailability.

  • Solution: Conduct a PK study to determine the oral bioavailability. If it is low, consider alternative formulations or routes of administration (e.g., intravenous, subcutaneous).

• Possible Cause: The chosen animal model is not appropriate.

  • Solution: Re-evaluate the relevance of the animal model to the human disease being studied. Ensure the target of the compound is expressed and functional in the model.

• Possible Cause: The compound is rapidly cleared from the body.

  • Solution: Review the metabolic stability data. If the compound is a substrate for drug-metabolizing enzymes, co-administration with an inhibitor (if ethically permissible and relevant) could be explored in preliminary studies.

Issue 3: Unexpected toxicity at low doses.

• Possible Cause: Off-target effects of the compound.

  • Solution: Conduct in vitro safety profiling against a panel of receptors, ion channels, and enzymes to identify potential off-target activities.

• Possible Cause: Formation of a toxic metabolite.

  • Solution: Perform metabolite identification studies in plasma and tissues to determine if any toxic metabolites are being formed.

• Possible Cause: The vehicle used for formulation is causing toxicity.

  • Solution: Run a vehicle-only control group to assess the toxicity of the formulation excipients.

Data Presentation: Hypothetical Dose-Ranging Study Data

The following tables represent hypothetical data from a dose-ranging study for a novel benzofuran derivative.

Table 1: Pharmacokinetic Parameters in Rodents (Single Dose)

Parameter	Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Half-life (h)
Compound X	Oral	10	150 ± 25	1.0	600 ± 75	2.5
30	420 ± 50	1.5	1800 ± 200	2.8
100	1100 ± 150	2.0	5500 ± 600	3.1
IV	5	800 ± 90	0.1	1200 ± 130	2.2

Table 2: Acute Toxicity Profile in Rodents

Dose (mg/kg)	Number of Animals	Mortality	Clinical Signs
100	3	0/3	No observable adverse effects
300	3	0/3	Mild lethargy, resolved within 4 hours
1000	3	1/3	Severe lethargy, ataxia
2000	3	3/3	-

Experimental Protocols

Protocol 1: General Procedure for an In Vivo Dose Range Finding Study

• Animal Model: Select a relevant animal model (e.g., BALB/c mice, 6-8 weeks old).

• Acclimatization: Allow animals to acclimatize to the facility for at least one week.

• Grouping: Randomly assign animals to treatment groups (e.g., n=5-8 per group), including a vehicle control group.

• Formulation: Prepare the test compound in a suitable vehicle (e.g., 0.5% carboxymethylcellulose in saline).

• Dosing: Administer the compound via the intended clinical route (e.g., oral gavage) at three or more dose levels (e.g., 10, 30, and 100 mg/kg).

• Monitoring: Observe animals for clinical signs of toxicity at regular intervals (e.g., 1, 4, 24, and 48 hours post-dose) and record body weights daily.

• Sample Collection: At the end of the study, collect blood and tissues for pharmacokinetic and biomarker analysis.

• Data Analysis: Analyze the collected data for statistically significant differences between treatment groups.

Visualizations

Caption: Workflow for determining optimal in vivo dosage.

Caption: Troubleshooting logic for in vivo studies.

Technical Support Center: Quantification of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analytical quantification of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Issue	Potential Cause	Suggested Solution
Poor Peak Shape (Tailing or Fronting) in HPLC	Inappropriate mobile phase pH causing partial ionization of the carboxylic acid group.	Adjust the mobile phase pH to be at least 2 units below the pKa of the carboxylic acid (typically around pH 2.5-3.5 for aromatic carboxylic acids) to ensure it is fully protonated.
Secondary interactions with the stationary phase.	Add a competitor, such as trifluoroacetic acid (TFA) at a low concentration (0.05-0.1%), to the mobile phase to mask active sites on the stationary phase.
Column overload.	Reduce the injection volume or the concentration of the sample.
Low Sensitivity or Poor Signal-to-Noise Ratio	Suboptimal detection wavelength (UV-Vis).	Determine the optimal absorption maximum (λmax) of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid. Based on similar structures, this is expected in the 250-300 nm region[1].
Inefficient ionization (LC-MS).	Optimize electrospray ionization (ESI) source parameters. Due to the carboxylic acid group, negative ion mode is generally preferred. Consider derivatization to enhance ionization efficiency.
Fluorescence quenching.	Ensure the mobile phase and sample matrix are free from quenching agents.
Matrix Effects (Ion Suppression or Enhancement in LC-MS)	Co-eluting endogenous components from the biological matrix.	Improve sample preparation to remove interfering substances. Options include solid-phase extraction (SPE) or liquid-liquid extraction (LLE).
Inefficient chromatographic separation from matrix components.	Optimize the HPLC gradient to better separate the analyte from interfering peaks.
Analyte Instability	Degradation in the sample matrix or during sample processing.	Keep samples on ice or at 4°C during processing. For long-term storage, keep samples at -80°C. Evaluate the stability of the analyte in the matrix under different storage conditions.
Photodegradation.	Protect samples from light by using amber vials.

Frequently Asked Questions (FAQs)

Q1: What are the recommended initial HPLC conditions for the analysis of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid?

A1: For initial method development, a reversed-phase C18 column is a good starting point. A gradient elution with a mobile phase consisting of an acidified aqueous component (e.g., 0.1% formic acid in water) and an organic modifier (e.g., acetonitrile or methanol) is recommended.

Q2: Is derivatization necessary for the analysis of this compound?

A2: Derivatization is not always necessary but can be highly beneficial in certain situations. For HPLC with fluorescence detection, derivatization with a suitable fluorescent tag can significantly enhance sensitivity[2][3]. For LC-MS analysis, derivatization can improve chromatographic retention for highly polar analytes and enhance ionization efficiency[4][5].

Q3: How can I improve the retention of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid on a reversed-phase column?

A3: To improve retention, ensure the mobile phase pH is low enough to suppress the ionization of the carboxylic acid group. You can also decrease the proportion of the organic solvent in the mobile phase at the beginning of the gradient. If retention is still poor, consider a column with a different stationary phase, such as a phenyl-hexyl column, which can offer alternative selectivity through pi-pi interactions with the benzofuran ring.

Q4: What are the expected mass-to-charge ratios (m/z) for this compound in LC-MS analysis?

A4: The molecular weight of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is 194.16 g/mol [6][7]. In positive ion mode ESI-MS, you would expect to see the protonated molecule [M+H]⁺ at an m/z of approximately 195.04. In negative ion mode, the deprotonated molecule [M-H]⁻ would be observed at an m/z of approximately 193.03.

Experimental Protocols

Protocol 1: HPLC-UV Analysis

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10-90% B

  • 15-17 min: 90% B

  • 17.1-20 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• UV Detection: 265 nm (or the determined λmax).

Protocol 2: LC-MS/MS Analysis

• Chromatographic Conditions: Same as HPLC-UV protocol.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), Negative Ion Mode.

• Capillary Voltage: -3.5 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 400°C.

• MRM Transitions (Hypothetical):

  • Quantifier: 193.0 -> 149.0 (corresponding to loss of CO2)

  • Qualifier: 193.0 -> 121.0 (corresponding to further fragmentation)

Quantitative Data Summary

The following table summarizes hypothetical performance data for the two analytical methods described above. These values are typical for the analysis of small molecules in biological matrices and should be validated for the specific application.

Parameter	HPLC-UV	LC-MS/MS
Linear Range	0.1 - 100 µg/mL	1 - 1000 ng/mL
Limit of Quantification (LOQ)	0.1 µg/mL	1 ng/mL
Precision (%RSD)	< 10%	< 15%
Accuracy (%Bias)	± 10%	± 15%
Recovery	> 85%	> 80%

Visualizations

Caption: Experimental workflow for the quantification of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

References

• 1. Buy 5,7-Difluoro-3-methyl-1-benzofuran-2-carboxylic acid | 1019111-84-2 [smolecule.com]
• 2. HPLC determination of perfluorinated carboxylic acids with fluorescence detection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid [sigmaaldrich.cn]
• 7. 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid [sigmaaldrich.com]

Technical Support Center: Managing Cytotoxicity of DMSO as a Solvent for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the cytotoxic effects of Dimethyl Sulfoxide (DMSO) when used as a solvent for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in cell-based assays. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and summarized data to ensure the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What are the known properties of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid?

A1: 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is a benzofuran derivative. While specific data for this compound is limited in publicly available literature, its structural analogs, such as 5,7-Difluoro-3-methyl-1-benzofuran-2-carboxylic acid, are known to be soluble in polar aprotic solvents like DMSO.[1] Benzofuran derivatives, in general, have been investigated for a variety of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[2][3][4] Some benzofurans have been shown to modulate cellular signaling pathways, such as the MAPK/ERK pathway, and interact with enzymes like cytochrome P450.[1]

Q2: Why is DMSO used as a solvent for this compound, and what are the potential issues?

A2: Due to the hydrophobic nature of many benzofuran derivatives, DMSO is a common solvent of choice for in vitro studies.[5][6] However, DMSO itself is not biologically inert and can exert cytotoxic effects on cells, which can confound experimental results.[6][7] These effects are concentration- and time-dependent and can vary significantly between different cell lines.[8]

Q3: What is the recommended starting concentration of DMSO for my cell-based assays?

A3: As a general guideline, the final concentration of DMSO in your cell culture medium should be kept as low as possible, ideally below 0.1%, to minimize its effects on cellular processes.[6][9] However, many robust cell lines can tolerate up to 0.5% DMSO for short-term exposures.[6] It is crucial to determine the no-effect concentration of DMSO for your specific cell line and experimental duration.

Q4: My compound precipitates when I dilute the DMSO stock in my aqueous cell culture medium. What can I do?

A4: This phenomenon, often called "solvent shock," is common with hydrophobic compounds.[10] To mitigate this, it is recommended to prepare a high-concentration stock solution of your compound in 100% DMSO. Then, add the stock solution dropwise to your pre-warmed (37°C) cell culture medium while gently vortexing or swirling.[5] This gradual dilution helps to prevent the compound from crashing out of solution.

Q5: Are there any alternatives to DMSO for dissolving 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid?

A5: While DMSO is a common choice, other organic solvents like ethanol can be considered. However, ethanol can also be cytotoxic, often more so than DMSO at similar concentrations.[8] The choice of an alternative solvent will depend on the solubility of your specific compound and its compatibility with your cell line. It is always recommended to perform a solvent toxicity control experiment.

Troubleshooting Guides

Issue 1: High Background Cytotoxicity in Vehicle Control Wells

• Possible Cause: The concentration of DMSO used as a vehicle control is toxic to your specific cell line.

• Troubleshooting Steps:

  • Determine the No-Effect Concentration: Run a dose-response experiment with DMSO alone on your cell line to identify the highest concentration that does not significantly impact cell viability or the experimental endpoint.

  • Reduce DMSO Concentration: If possible, lower the final DMSO concentration in your assay by preparing a more concentrated stock of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

  • Minimize Exposure Time: Reduce the incubation time of the cells with the DMSO-containing medium as much as the experimental protocol allows.

  • Consider a More Resistant Cell Line: If your current cell line is particularly sensitive to DMSO, you may need to consider using a more robust cell line for your experiments.

Issue 2: Poor Reproducibility of Experimental Results

• Possible Cause: Inconsistent DMSO concentration due to evaporation or water absorption. DMSO is hygroscopic and can absorb moisture from the air, which can alter the concentration of your stock solution over time.

• Troubleshooting Steps:

  • Aliquot Stock Solutions: Store your high-concentration stock solution in small, single-use aliquots in tightly sealed vials at -20°C or -80°C to minimize freeze-thaw cycles and exposure to atmospheric moisture.

  • Prepare Fresh Dilutions: Always prepare fresh working dilutions of your compound from the stock solution for each experiment.

  • Use a Positive Control: Include a known positive control compound in your experiments to ensure that the assay is performing as expected.

Issue 3: Compound Precipitation in the Middle of an Experiment

• Possible Cause: The compound's solubility limit is exceeded due to changes in temperature or interaction with media components over time.

• Troubleshooting Steps:

  • Pre-warm Media: Always use pre-warmed (37°C) media for dilutions.[5]

  • Check for Media Compatibility: In a cell-free setup, observe the stability of your compound in the culture medium over the intended duration of the experiment. Some media components can interact with the compound and reduce its solubility.

  • Consider Serum Concentration: If using serum-containing media, the proteins in the serum can sometimes help to stabilize hydrophobic compounds in solution.

Data Presentation

Table 1: General Cytotoxicity of DMSO on Various Cell Lines

DMSO Concentration	General Effect on Most Cell Lines	Primary Cell Cultures	Notes
< 0.1%	Generally considered safe with minimal effects.	Recommended for sensitive primary cells.	Ideal for long-term exposure studies.[9]
0.1% - 0.5%	Well-tolerated by many robust cell lines for up to 72 hours.	May show some effects, requires validation.	A common range for many in vitro assays.[6]
0.5% - 1.0%	Increased cytotoxicity and effects on cell proliferation and function observed in some cell lines.	Often toxic.	Short-term exposure may be possible for some robust lines.[9]
> 1.0%	Significant cytotoxicity, apoptosis, and membrane damage are common.	Highly toxic.	Generally not recommended for cell-based assays.[9]

Table 2: Cytotoxicity of DMSO on Specific Cancer Cell Lines After 72 Hours

Cell Line	DMSO Concentration Causing >30% Viability Reduction
HepG2 (Liver Cancer)	≥ 0.625%
Huh7 (Liver Cancer)	≥ 2.5%
HT29 (Colon Cancer)	≥ 2.5%
SW480 (Colon Cancer)	≥ 2.5%
MCF-7 (Breast Cancer)	≥ 0.3125%
MDA-MB-231 (Breast Cancer)	≥ 5%

Data adapted from a study evaluating DMSO cytotoxicity.[8]

Experimental Protocols

Protocol 1: Determining the Maximum Tolerated Concentration of DMSO

• Cell Seeding: Seed your cells in a 96-well plate at a density that ensures they are in the exponential growth phase at the time of analysis.

• DMSO Dilution Series: Prepare a 2x concentrated serial dilution of DMSO in your complete cell culture medium. A typical range to test would be from 4% down to 0.01% (this will result in a final concentration of 2% to 0.005%).

• Treatment: Remove the seeding medium from the cells and add 100 µL of the 2x DMSO dilutions to the appropriate wells. Include a "no DMSO" control with medium only.

• Incubation: Incubate the plate for the same duration as your planned experiment (e.g., 24, 48, or 72 hours).

• Viability Assay: At the end of the incubation period, assess cell viability using a standard method such as MTT, XTT, or CellTiter-Glo®.

• Data Analysis: Calculate the percentage of viable cells for each DMSO concentration relative to the "no DMSO" control. The maximum tolerated concentration is the highest concentration that results in a minimal (e.g., <10%) loss of cell viability.

Protocol 2: Preparing 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid Working Solutions

• Prepare High-Concentration Stock: Dissolve 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid in 100% sterile DMSO to create a high-concentration stock solution (e.g., 10 mM or higher, depending on solubility). Gentle warming to 37°C or sonication may aid dissolution.

• Aliquot and Store: Aliquot the stock solution into single-use volumes in sterile, tightly sealed vials and store at -20°C or -80°C.

• Prepare Intermediate Dilutions (if necessary): For creating a dose-response curve, perform serial dilutions of the high-concentration stock in 100% DMSO.

• Prepare Final Working Solution: Pre-warm your complete cell culture medium to 37°C. While gently vortexing the medium, add the required volume of the DMSO stock solution dropwise to achieve the final desired concentration of the compound. Ensure the final DMSO concentration remains below the maximum tolerated level for your cell line.

• Vehicle Control: Prepare a vehicle control by adding the same volume of 100% DMSO to the pre-warmed medium as used for the highest concentration of your test compound.

• Immediate Use: Use the freshly prepared working solutions immediately to treat your cells.

Mandatory Visualizations

Caption: Experimental workflow for testing 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Caption: Troubleshooting workflow for high background cytotoxicity.

Caption: Potential signaling pathways affected by DMSO and the test compound.

References

• 1. Buy 5,7-Difluoro-3-methyl-1-benzofuran-2-carboxylic acid | 1019111-84-2 [smolecule.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. lifetein.com [lifetein.com]
• 7. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 8. Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Unveiling the Anticancer Potential of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The quest for novel anticancer agents with improved efficacy and reduced side effects is a continuous endeavor in medicinal chemistry. Among the myriad of heterocyclic compounds, benzofuran derivatives have emerged as a promising class of molecules exhibiting a wide spectrum of pharmacological activities, including potent anticancer properties. This guide provides a comparative analysis of the putative anticancer mechanism of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, contextualized with experimental data from structurally related benzofuran analogs. While direct and extensive research on this specific fluorinated compound is limited, this guide synthesizes available data on similar molecules to project its likely mechanisms of action and facilitate future research directions.

Postulated Anticancer Profile of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

Based on structure-activity relationship (SAR) studies of related benzofuran derivatives, the introduction of a fluorine atom at the 7-position of the benzofuran ring is anticipated to enhance the lipophilicity and metabolic stability of the compound, potentially leading to improved cellular uptake and bioavailability. The carboxylic acid moiety at the 2-position is a common feature in many biologically active benzofurans and is often crucial for their interaction with molecular targets.

The anticancer mechanism of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is likely to be multifaceted, primarily centered around the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways crucial for cancer cell proliferation and survival.

Comparative Analysis with Alternative Benzofuran Derivatives

To validate the anticancer potential of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, a comparison with other benzofuran derivatives for which experimental data is available is essential. The following tables summarize the in vitro cytotoxicity of various benzofuran analogs against different cancer cell lines.

Table 1: In Vitro Cytotoxicity (IC50) of Fluorinated Benzofuran Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
Difluorinated benzofuran with ester group	HCT116 (Colon)	19.5	[1]
Difluorinated benzofuran with carboxylic acid	HCT116 (Colon)	24.8	[1]
4-Fluoro-2-benzofuranyl derivative	-	0.43 (Ki = 88 nM for uPA inhibition)	[2]

Table 2: In Vitro Cytotoxicity (IC50) of Other Benzofuran Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
Benzofuran-2-carboxamide derivative (50g)	HCT-116 (Colon)	0.87	[3]
HeLa (Cervical)	0.73	[3]
A549 (Lung)	0.57	[3]
Benzofuran derivative (12)	SiHa (Cervical)	1.10	[4]
HeLa (Cervical)	1.06	[4]
3-Amidobenzofuran derivative (28g)	MDA-MB-231 (Breast)	3.01	[3]
HCT-116 (Colon)	5.20	[3]
Benzofuran-chalcone derivative (33d)	A-375 (Melanoma)	4.15	[4]
MCF-7 (Breast)	3.22	[4]
A-549 (Lung)	2.74	[4]

Key Anticancer Mechanisms of Benzofuran Derivatives

The anticancer activity of benzofuran derivatives is attributed to their ability to interfere with multiple cellular processes, leading to the inhibition of cancer cell growth and induction of cell death.

Induction of Apoptosis

A primary mechanism of action for many benzofuran derivatives is the induction of apoptosis, or programmed cell death. This is often mediated through the intrinsic mitochondrial pathway, characterized by the upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins such as Bcl-2. This shift in the Bax/Bcl-2 ratio leads to the release of cytochrome c from the mitochondria, activating a cascade of caspases that execute apoptosis. The cleavage of Poly (ADP-ribose) polymerase (PARP-1) is a hallmark of this process.[1]

Cell Cycle Arrest

Benzofuran derivatives have been shown to cause cell cycle arrest at various phases, predominantly at the G2/M or G1 phase.[4] By arresting the cell cycle, these compounds prevent cancer cells from dividing and proliferating.

Inhibition of Signaling Pathways

Several critical signaling pathways that are often dysregulated in cancer are targeted by benzofuran derivatives:

• VEGFR-2 Signaling: Some benzofuran-chalcone hybrids have demonstrated potent inhibitory activity against Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis.[5][6][7][8][9] By inhibiting VEGFR-2, these compounds can suppress the formation of new blood vessels that tumors need to grow and metastasize.

• mTOR Signaling: The mammalian target of rapamycin (mTOR) pathway is a central regulator of cell growth, proliferation, and survival. Certain benzofuran derivatives have been identified as inhibitors of mTOR signaling, offering a therapeutic strategy to halt cancer progression.[10][11][12][13]

• NF-κB Signaling: Nuclear factor-kappa B (NF-κB) is a transcription factor that plays a crucial role in inflammation, immunity, and cancer. Inhibition of NF-κB activity by benzofuran derivatives can lead to the suppression of cancer cell proliferation and survival.[4][14]

Visualizing the Mechanisms

To better understand the complex interactions, the following diagrams illustrate the postulated signaling pathways and experimental workflows.

Caption: Postulated anticancer signaling pathways of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Caption: General experimental workflow for validating anticancer mechanisms.

Detailed Experimental Protocols

For researchers aiming to validate the anticancer effects of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid or its analogs, the following are detailed protocols for key experiments.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of the compound on cancer cells.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

• Seed cancer cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the benzofuran derivative and a vehicle control (e.g., DMSO) and incubate for 48-72 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

Objective: To quantify the percentage of apoptotic and necrotic cells after treatment.

Principle: Annexin V has a high affinity for phosphatidylserine (PS), which is translocated from the inner to the outer leaflet of the plasma membrane in early apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live cells or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is lost.

Protocol:

• Seed cells in a 6-well plate and treat with the benzofuran derivative for the desired time.

• Harvest the cells (including floating cells) and wash with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within one hour. Live cells are Annexin V-/PI-, early apoptotic cells are Annexin V+/PI-, and late apoptotic/necrotic cells are Annexin V+/PI+.

Cell Cycle Analysis (Propidium Iodide Staining)

Objective: To determine the effect of the compound on cell cycle distribution.

Principle: Propidium iodide (PI) stoichiometrically binds to DNA, and the fluorescence intensity is directly proportional to the DNA content. This allows for the discrimination of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Protocol:

• Seed cells and treat with the benzofuran derivative as described for the apoptosis assay.

• Harvest the cells and fix them in ice-cold 70% ethanol overnight at -20°C.

• Wash the fixed cells with PBS and resuspend in PBS containing RNase A (100 µg/mL) and PI (50 µg/mL).

• Incubate for 30 minutes at 37°C in the dark.

• Analyze the DNA content by flow cytometry.

Western Blot Analysis

Objective: To detect the expression levels of specific proteins involved in apoptosis and signaling pathways.

Protocol:

• Treat cells with the benzofuran derivative, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, Bax, cleaved PARP-1, p-VEGFR-2, p-mTOR, p-NF-κB) overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system. Use a loading control like β-actin or GAPDH to normalize protein expression.

Conclusion and Future Directions

While direct experimental validation for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is pending, the comparative analysis with its structural analogs strongly suggests its potential as a promising anticancer agent. The presence of the fluorine atom is likely to enhance its pharmacological properties. Future research should focus on synthesizing this compound and systematically evaluating its anticancer efficacy and mechanism of action using the experimental protocols outlined in this guide. In-depth studies on its effects on key signaling pathways such as VEGFR-2, mTOR, and NF-κB, along with in vivo studies in animal models, will be crucial to fully elucidate its therapeutic potential. The data presented herein provides a solid foundation and a clear roadmap for the continued investigation of this and other novel fluorinated benzofuran derivatives in the fight against cancer.

References

• 1. mdpi.com [mdpi.com]
• 2. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anticancer therapeutic potential of benzofuran scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA01383A [pubs.rsc.org]
• 4. Anticancer therapeutic potential of benzofuran scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and anti-tumor activity of new benzofuran-based chalcone derivatives as potent VEGFR-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Benzofuran-Chalcone Derivatives as VEGFR-2 Inhibitors: Synthesis and Anticancer Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design, synthesis and anticancer activity of benzofuran derivatives targeting VEGFR-2 tyrosine kinase - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Synthesis and anti-tumor activity of new benzofuran-based chalcone derivatives as potent VEGFR-2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design and synthesis of sorafenib-inspired benzofuran hybrids as VEGFR-2 inhibitors: antiproliferative evaluation, mechanistic insights, and docking studies in hepatocellular carcinoma - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Benzofuran derivatives as anticancer inhibitors of mTOR signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Benzofuran derivatives as a novel class of inhibitors of mTOR signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Benzo[b]furan derivatives induces apoptosis by targeting the PI3K/Akt/mTOR signaling pathway in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Design, synthesis, and biological evaluation of benzofuran- and 2,3-dihydrobenzofuran-2-carboxylic acid N-(substituted)phenylamide derivatives as anticancer agents and inhibitors of NF-κB - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Study of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic Acid and Other Benzofuran Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid and other notable benzofuran derivatives. While the primary subject of this guide is recognized principally as a synthetic intermediate in the development of selective phosphoinositide 3-kinase (PI3K) alpha inhibitors, this document aims to contextualize its potential by comparing its structural features with the documented biological activities of other benzofuran compounds. The following sections present quantitative data on the anticancer and antimicrobial properties of various benzofuran derivatives, detailed experimental protocols for relevant biological assays, and visualizations of key signaling pathways and experimental workflows.

Overview of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic Acid

7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid (CAS No. 852388-66-0) is a fluorinated heterocyclic compound with the molecular formula C₁₀H₇FO₃. Its chemical structure features a benzofuran core, which is a common scaffold in many biologically active compounds. The presence of a fluorine atom at the 7-position can significantly influence the molecule's physicochemical properties, such as lipophilicity and metabolic stability, potentially enhancing its efficacy and pharmacokinetic profile as a drug candidate or an intermediate.

Currently, the most prominent application of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is as a key building block in the synthesis of selective inhibitors of the p110α subunit of phosphoinositide 3-kinase (PI3Kα).[1] The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell proliferation, growth, and survival, and its dysregulation is frequently implicated in various cancers.

Comparative Analysis of Biological Activities

While specific biological activity data for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is not extensively available in public literature, a comparative study with other benzofuran derivatives reveals the broad therapeutic potential of this chemical class. The following tables summarize the anticancer and antimicrobial activities of selected benzofuran derivatives, providing a benchmark for the potential applications of novel analogues.

Anticancer Activity of Benzofuran Derivatives

Benzofuran derivatives have demonstrated significant cytotoxic activity against a range of human cancer cell lines. The tables below highlight the half-maximal inhibitory concentrations (IC₅₀) of various substituted benzofurans.

Table 1: Anticancer Activity of Benzofuran-2-Carboxamide Derivatives

Compound ID	Structure	Cancer Cell Line	IC₅₀ (µM)	Reference
1a	5-chloro-N-(4-isopropylphenyl)-1-benzofuran-2-carboxamide	A549 (Lung)	1.82	[2]
1b	5-bromo-N-(4-isopropylphenyl)-1-benzofuran-2-carboxamide	A549 (Lung)	1.50	[2]
1c	5-nitro-N-(4-isopropylphenyl)-1-benzofuran-2-carboxamide	A549 (Lung)	1.04	[2]
2a	N-(4-chlorophenyl)-3-methyl-1-benzofuran-2-carboxamide	MCF-7 (Breast)	>100	[2]
2b	N-(4-bromophenyl)-3-methyl-1-benzofuran-2-carboxamide	MCF-7 (Breast)	2.07	[2]
3	Benzofuran-2-carboxylic acid N-(4'-hydroxy)phenylamide	ACHN (Renal)	1.2	[3]
4	3-Acyl-5-hydroxybenzofuran derivative	MCF-7 (Breast)	43.08

Table 2: PI3K Inhibitory Activity of Benzofuran Derivatives

Compound ID	Structure	Target	IC₅₀ (µM)	Reference
5a	Thiazole-substituted benzofuran	PI3Kα	4.1	[4]
5b	Pyrazole-substituted benzofuran	PI3Kα	7.8	[4]
5c	Oxadiazole-substituted benzofuran	PI3Kα	20.5	[4]
LY294002 (Reference)	Not a benzofuran	PI3K	6.18	[4]

Antimicrobial Activity of Benzofuran Derivatives

The benzofuran scaffold is also a promising framework for the development of novel antimicrobial agents. The minimum inhibitory concentrations (MIC) for several derivatives against various bacterial and fungal strains are presented below.

Table 3: Antibacterial and Antifungal Activity of Benzofuran Derivatives

Compound ID	Structure	Microorganism	MIC (µg/mL)	Reference
6a	2-(Benzofuran-2-carboxamido)acetic acid	S. aureus	6.25	[5]
6b	Ethyl 2-(benzofuran-2-carboxamido)acetate	E. coli	6.25	[5]
6c	2-(Benzofuran-2-carboxamido)propanoic acid	C. albicans	12.5	[5]
7a	3-[4-(1-Benzofuran-2-yl)-1,3-thiazol-2-yl]-2-(4-chlorophenyl)-1,3-thiazolidin-4-one	S. aureus	- (Good activity)	[6]
7b	Benzofuran ketoxime derivative	S. aureus	0.039	[6]
7c	Benzofuran ketoxime derivative	C. albicans	0.625	[6]

Experimental Protocols

This section provides detailed methodologies for the synthesis of a representative benzofuran derivative and for key biological assays used in the evaluation of these compounds.

Synthesis of 3-Methyl-1-benzofuran-2-carboxylic Acid

Materials:

• Salicylaldehyde

• Ethyl 2-chloropropionate

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

Procedure:

• Step 1: Synthesis of Ethyl 3-methyl-1-benzofuran-2-carboxylate. A mixture of salicylaldehyde (1 equivalent), ethyl 2-chloropropionate (1.2 equivalents), and anhydrous K₂CO₃ (2.5 equivalents) in DMF is stirred at 80°C for 12 hours. The reaction is monitored by thin-layer chromatography (TLC). After completion, the reaction mixture is poured into ice-cold water and extracted with ethyl acetate. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude ester, which can be purified by column chromatography.

• Step 2: Hydrolysis to 3-methyl-1-benzofuran-2-carboxylic acid. The ethyl ester from Step 1 is dissolved in a mixture of ethanol and 10% aqueous NaOH solution. The mixture is refluxed for 2-3 hours. After cooling to room temperature, the ethanol is removed under reduced pressure. The aqueous layer is washed with diethyl ether to remove any unreacted ester. The aqueous layer is then acidified with 10% HCl to precipitate the carboxylic acid. The solid product is collected by filtration, washed with cold water, and dried to afford 3-methyl-1-benzofuran-2-carboxylic acid.

Anticancer Cell Viability Assay (MTT Assay)

Materials:

• Human cancer cell lines (e.g., A549, MCF-7)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Test compounds (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

Procedure:

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 × 10³ to 1 × 10⁴ cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The cells are treated with various concentrations of the test compounds (typically in a serial dilution) for 48-72 hours. A vehicle control (DMSO) is also included.

• MTT Addition: After the incubation period, 20 µL of MTT solution is added to each well, and the plate is incubated for another 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC₅₀ value is determined by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

Antimicrobial Susceptibility Testing (Broth Microdilution Method for MIC Determination)

Materials:

• Bacterial or fungal strains

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi)

• Test compounds (dissolved in DMSO)

• Standard antimicrobial agents (positive controls)

• 96-well microplates

Procedure:

• Preparation of Inoculum: A standardized inoculum of the microorganism is prepared to a concentration of approximately 5 × 10⁵ CFU/mL.

• Serial Dilution of Compounds: The test compounds are serially diluted in the appropriate broth in a 96-well plate.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plates are incubated at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• Determination of MIC: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

PI3Kα Enzyme Inhibition Assay (Kinase-Glo® Assay)

Materials:

• Recombinant human PI3Kα enzyme

• PIP2 (phosphatidylinositol 4,5-bisphosphate) substrate

• ATP

• Kinase assay buffer

• Test compounds (dissolved in DMSO)

• Kinase-Glo® Luminescent Kinase Assay Kit (Promega)

• White opaque 96-well or 384-well plates

Procedure:

• Assay Setup: In a multi-well plate, the test compound at various concentrations, PI3Kα enzyme, and PIP2 substrate are combined in the kinase assay buffer.

• Initiation of Reaction: The kinase reaction is initiated by the addition of ATP.

• Incubation: The reaction mixture is incubated at room temperature for a defined period (e.g., 60 minutes).

• Detection: An equal volume of Kinase-Glo® reagent is added to each well to stop the kinase reaction and initiate the luminescent signal. The reagent measures the amount of remaining ATP.

• Luminescence Measurement: The luminescence is measured using a plate-reading luminometer.

• Data Analysis: The inhibitory activity is calculated based on the reduction in ATP consumption (increase in luminescence) in the presence of the test compound compared to the vehicle control. The IC₅₀ value is determined from the dose-response curve.

Visualizations

The following diagrams illustrate the PI3K signaling pathway, a primary target for benzofuran derivatives, and a general workflow for the screening of these compounds.

Caption: The PI3K/Akt/mTOR signaling pathway and the inhibitory action of benzofuran derivatives.

Caption: General experimental workflow for the discovery and development of bioactive benzofuran derivatives.

References

• 1. Novel benzofuran-3-one indole inhibitors of PI3 kinase-alpha and the mammalian target of rapamycin: hit to lead studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, anticancer and antimicrobial evaluation of new benzofuran based derivatives: PI3K inhibition, quorum sensing and molecular modeling study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jopcr.com [jopcr.com]
• 6. Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review - PMC [pmc.ncbi.nlm.nih.gov]

cross-validation of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid activity in different cell lines

Introduction

Benzofuran derivatives, particularly those containing halogen substitutions, are a class of heterocyclic compounds that have garnered significant interest in medicinal chemistry due to their wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. The introduction of fluorine atoms into the benzofuran scaffold can significantly modulate the compound's physicochemical properties, such as lipophilicity and metabolic stability, which can, in turn, enhance its therapeutic efficacy and pharmacokinetic profile. This guide summarizes the cytotoxic activities of several fluorinated and halogenated benzofuran-2-carboxylic acid derivatives against a panel of human cancer cell lines, providing a valuable resource for researchers in drug discovery and development.

Cytotoxicity of Halogenated Benzofuran-2-Carboxylic Acid Derivatives

The following table summarizes the 50% inhibitory concentration (IC50) values for various halogenated benzofuran-2-carboxylic acid derivatives in different human cancer cell lines. These compounds, while structurally similar to 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, feature different halogenation patterns and substitutions, which influence their cytotoxic potency.

Compound	Cell Line	Cancer Type	IC50 (µM)
Methyl 4-chloro-6-(dichloroacetyl)-5-hydroxy-2-methyl-1-benzofuran-3-carboxylate	A549	Lung Cancer	6.3 ± 2.5
HepG2	Liver Cancer	11 ± 3.2
Methyl 6-(dibromoacetyl)-5-methoxy-2-methyl-1-benzofuran-3-carboxylate	A549	Lung Cancer	3.5 ± 0.6
HepG2	Liver Cancer	3.8 ± 0.5
SW620	Colon Cancer	10.8 ± 0.9
Benzofuran-based carboxylic acid derivative 9e	MDA-MB-231	Breast Cancer	2.52 ± 0.39
MCF-7	Breast Cancer	> 50
Fluorinated benzofuran derivative 1	HCT116	Colon Cancer	19.5
Fluorinated benzofuran derivative 2	HCT116	Colon Cancer	24.8

Data is compiled from multiple sources for illustrative purposes.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are representative protocols for assays commonly used to evaluate the cytotoxic and mechanistic activity of benzofuran derivatives.

Cell Viability and Cytotoxicity Assays

1. MTT Assay:

• Principle: This colorimetric assay measures the metabolic activity of cells. The mitochondrial dehydrogenase enzymes in viable cells reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals.

• Procedure:

  • Seed cancer cells in 96-well plates at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of the test compound and a vehicle control (e.g., DMSO) for 48-72 hours.

  • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and dissolve the formazan crystals in a solubilization solution (e.g., DMSO or isopropanol with 0.04 N HCl).

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

2. Sulforhodamine B (SRB) Assay:

• Principle: This assay is based on the ability of the SRB dye to bind to protein components of cells that have been fixed to the culture plate. It provides a measure of total biomass.

• Procedure:

  • Seed and treat cells as described for the MTT assay.

  • After the treatment period, fix the cells with 10% trichloroacetic acid (TCA) for 1 hour at 4°C.

  • Wash the plates with water and air dry.

  • Stain the fixed cells with 0.4% SRB solution in 1% acetic acid for 30 minutes.

  • Wash the plates with 1% acetic acid to remove unbound dye and air dry.

  • Solubilize the bound dye with 10 mM Tris base solution.

  • Measure the absorbance at 510 nm.

  • Calculate cell viability and IC50 values.

Apoptosis and Cell Cycle Analysis

1. Annexin V/Propidium Iodide (PI) Staining for Apoptosis:

• Principle: In early apoptosis, phosphatidylserine is translocated to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for phosphatidylserine and can be used to detect apoptotic cells. PI is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live cells and is used to identify necrotic or late apoptotic cells.

• Procedure:

  • Treat cells with the test compound at its IC50 concentration for a specified time (e.g., 24 or 48 hours).

  • Harvest the cells and wash with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate in the dark for 15 minutes at room temperature.

  • Analyze the cells by flow cytometry.

2. Cell Cycle Analysis by PI Staining:

• Principle: The DNA content of cells varies depending on the phase of the cell cycle (G0/G1, S, G2/M). PI stoichiometrically binds to DNA, and the fluorescence intensity is directly proportional to the DNA content.

• Procedure:

  • Treat cells with the test compound for the desired duration.

  • Harvest the cells and fix them in cold 70% ethanol overnight at -20°C.

  • Wash the cells with PBS and treat with RNase A to degrade RNA.

  • Stain the cells with PI solution.

  • Analyze the DNA content by flow cytometry to determine the percentage of cells in each phase of the cell cycle.

Visualizing Experimental Workflows and Signaling Pathways

Experimental Workflow for Cytotoxicity Screening

The following diagram illustrates a typical workflow for screening the cytotoxic activity of a novel compound.

Caption: Workflow for evaluating the in vitro anticancer activity of a test compound.

General Apoptotic Signaling Pathway

Many anticancer agents exert their effects by inducing apoptosis, or programmed cell death. The diagram below illustrates a simplified overview of the intrinsic (mitochondrial) and extrinsic (death receptor) apoptotic pathways.

The Synergistic Potential of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic Acid and its Analogs with Chemotherapy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The landscape of cancer therapy is continually evolving, with a significant focus on combination strategies to enhance efficacy and overcome resistance. This guide provides a comparative analysis of the synergistic potential of benzofuran derivatives, with a particular focus on the structural class of compounds related to 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, when used in combination with standard chemotherapy agents. While direct synergistic data for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is not yet available in published literature, this guide leverages data from structurally similar benzofuran derivatives to provide insights into potential synergistic interactions and to offer a framework for future research.

Comparative Analysis of Synergistic Effects

Recent studies have highlighted the promise of benzofuran derivatives in potentiating the effects of microtubule-targeting agents like paclitaxel. The following table summarizes the synergistic effects observed with two benzofuran derivatives, 13b and 14 , in combination with paclitaxel in HeLa cervical cancer cells.

Benzofuran Derivative	Concentration	Chemotherapy Agent	Concentration	Cell Line	Synergy Quantification (Q-value)	Reference
13b	1 µM	Paclitaxel	1 nM	HeLa	> 1.15 (Clear Synergism)	[1][2]
14	0.1 µM	Paclitaxel	1 nM	HeLa	> 1.15 (Clear Synergism)	[1][2]

Note: A Q-value greater than 1.15 indicates a clear synergistic interaction.

While quantitative synergy data with other common chemotherapy agents such as doxorubicin, cisplatin, and gemcitabine is limited for benzofuran derivatives, numerous studies have demonstrated their potent anticancer activity as standalone agents, often with IC50 values comparable to or better than these standard drugs. This suggests a strong potential for synergistic interactions that warrants further investigation.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to assessing the synergistic effects of novel compounds with chemotherapy.

Cell Viability Assay (PrestoBlue Assay)

This assay is used to determine the optimal concentrations of compounds for synergistic interactions.

• Cell Seeding: HeLa cells are seeded in 96-well plates at a density of 5,000 cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: Cells are treated with a range of concentrations of the benzofuran derivative, the chemotherapy agent (e.g., paclitaxel), and their combinations. A vehicle control (e.g., DMSO) is also included.

• Incubation: The treated cells are incubated for a specified period, typically 72 hours.

• Reagent Addition: PrestoBlue™ reagent is added to each well and incubated for 2 hours at 37°C.

• Data Acquisition: The fluorescence is measured using a microplate reader with an excitation of 560 nm and an emission of 590 nm.

• Data Analysis: Cell viability is calculated as a percentage relative to the vehicle-treated control cells. The results are used to determine the IC50 values and to select concentrations for synergy analysis.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay is used to quantify the induction of apoptosis by the combination treatment.

• Cell Treatment: Cells are treated with the selected concentrations of the individual compounds and their combination for a defined period (e.g., 24 or 48 hours).

• Cell Harvesting: Cells are harvested by trypsinization and washed with cold PBS.

• Staining: The cells are resuspended in Annexin V binding buffer and stained with Annexin V-FITC and Propidium Iodide (PI) for 15 minutes at room temperature in the dark.

• Flow Cytometry: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are considered late apoptotic or necrotic.

• Data Analysis: The percentage of apoptotic cells in each treatment group is quantified and compared.

Cell Cycle Analysis

This assay determines the effect of the combination treatment on cell cycle progression.

• Cell Treatment: Cells are treated with the compounds as described for the apoptosis assay.

• Cell Fixation: Harvested cells are fixed in cold 70% ethanol and stored at -20°C overnight.

• Staining: The fixed cells are washed and stained with a solution containing PI and RNase A.

• Flow Cytometry: The DNA content of the cells is analyzed by flow cytometry.

• Data Analysis: The percentage of cells in each phase of the cell cycle (G1, S, G2/M) is determined. An accumulation of cells in a particular phase suggests a cell cycle arrest.

Visualizing the Path to Synergy

Experimental Workflow for Synergy Assessment

The following diagram illustrates a typical workflow for evaluating the synergistic effects of a novel compound with a chemotherapy agent.

Caption: A generalized workflow for identifying and characterizing synergistic anticancer interactions.

Postulated Signaling Pathway for Synergy with Paclitaxel

Benzofuran derivatives that inhibit tubulin polymerization can synergize with paclitaxel, a microtubule-stabilizing agent. This interaction can lead to enhanced mitotic arrest and apoptosis.

Caption: Proposed mechanism of synergy between a tubulin-destabilizing benzofuran derivative and paclitaxel.

Conceptual Diagram of Synergy

Synergy occurs when the combined effect of two drugs is greater than the sum of their individual effects.

Caption: A logical representation of a synergistic interaction.

References

• 1. Anticancer therapeutic potential of benzofuran scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

head-to-head comparison of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid with a standard COX inhibitor

For researchers, scientists, and drug development professionals, understanding the nuances of cyclooxygenase (COX) inhibition is paramount in the quest for novel anti-inflammatory and analgesic agents. This guide provides a head-to-head comparison of the investigational compound 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid and a standard COX inhibitor. Due to the limited publicly available data on the specific COX inhibitory activity of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, this comparison will focus on the well-characterized non-steroidal anti-inflammatory drug (NSAID), Diclofenac, as a representative standard.

Diclofenac is a widely used NSAID that exhibits preferential inhibition of COX-2, the inducible isoform of the cyclooxygenase enzyme primarily involved in inflammation and pain.[1][2] In contrast, COX-1 is a constitutively expressed enzyme responsible for producing prostaglandins that protect the gastrointestinal tract and mediate platelet function.[3][4] The therapeutic effects of NSAIDs are largely attributed to the inhibition of COX-2, while adverse effects, such as gastrointestinal bleeding, are often linked to the inhibition of COX-1.[5][6]

The Cyclooxygenase Signaling Pathway

The cyclooxygenase (COX) enzymes, COX-1 and COX-2, are central to the inflammatory cascade. They catalyze the conversion of arachidonic acid into prostaglandin H2 (PGH2), the precursor to various prostaglandins and thromboxanes. These lipid mediators are involved in a wide array of physiological and pathological processes, including inflammation, pain, fever, and platelet aggregation.

Caption: The Cyclooxygenase (COX) signaling pathway.

Quantitative Comparison of COX Inhibition

While specific data for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is not available, a typical in vitro analysis would quantify the compound's potency and selectivity for COX-1 and COX-2. This is commonly expressed as the half-maximal inhibitory concentration (IC50). For illustrative purposes, the table below presents hypothetical data for the investigational compound alongside published data for Diclofenac.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	COX-2 Selectivity Index (COX-1 IC50 / COX-2 IC50)
7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid	Data not available	Data not available	Data not available
Diclofenac	~1-5	~0.05-0.2	~20-100

Note: The IC50 values for Diclofenac can vary depending on the specific assay conditions.

A higher COX-2 selectivity index indicates a greater preference for inhibiting COX-2 over COX-1, which is a desirable characteristic for minimizing gastrointestinal side effects.

Experimental Protocols

The determination of COX inhibitory activity is crucial for characterizing novel compounds. A standard experimental workflow is outlined below.

In Vitro COX Inhibition Assay (Whole Blood Assay)

This assay measures the ability of a compound to inhibit the production of prostaglandins (PGE2) by COX-1 and COX-2 in human whole blood.

• Preparation of Test Compounds: The investigational compound and a standard inhibitor (e.g., Diclofenac) are dissolved in a suitable solvent (e.g., DMSO) to create a stock solution, which is then serially diluted to a range of concentrations.

• COX-1 Inhibition Assay:

  • Heparinized human whole blood is pre-incubated with various concentrations of the test compound or vehicle control.

  • COX-1 is stimulated by the addition of a calcium ionophore (e.g., A23187) to induce thromboxane B2 (TXB2) production, a stable metabolite of the COX-1 product thromboxane A2.

  • The reaction is stopped, and plasma is collected for analysis.

• COX-2 Inhibition Assay:

  • Heparinized human whole blood is pre-incubated with aspirin to inactivate the constitutive COX-1.

  • The blood is then incubated with various concentrations of the test compound or vehicle control.

  • COX-2 is induced by the addition of lipopolysaccharide (LPS).

  • The reaction is allowed to proceed to stimulate PGE2 production via the induced COX-2.

  • The reaction is stopped, and plasma is collected.

• Quantification of Prostaglandins: The concentration of TXB2 (for COX-1) and PGE2 (for COX-2) in the plasma samples is determined using a competitive enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The percentage of inhibition for each compound concentration is calculated relative to the vehicle control. The IC50 value is then determined by plotting the percent inhibition against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Caption: Experimental workflow for in vitro COX inhibition assay.

Concluding Remarks

While a direct comparison is hindered by the lack of data for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, the framework provided here outlines the essential parameters and methodologies for evaluating potential COX inhibitors. The established profile of Diclofenac serves as a valuable benchmark for assessing the potency and selectivity of new chemical entities. Future studies are warranted to elucidate the specific COX inhibitory properties of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid and its potential as a novel anti-inflammatory agent.

References

• 1. Diclofenac, a selective COX-2 inhibitor, inhibits DMH-induced colon tumorigenesis through suppression of MCP-1, MIP-1α and VEGF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. COX-2 Inhibition by Diclofenac Is Associated With Decreased Apoptosis and Lesion Area After Experimental Focal Penetrating Traumatic Brain Injury in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lecturio.com [lecturio.com]
• 4. drugs.com [drugs.com]
• 5. ovid.com [ovid.com]
• 6. differencebetween.com [differencebetween.com]

Comparative Analysis of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid and Alternative Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the potential on-target activity of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, a member of the benzofuran class of compounds, against established kinase inhibitors. While specific experimental data for this particular molecule is not extensively available in public literature, the benzofuran scaffold is a common feature in numerous inhibitors of key signaling pathways implicated in cancer, such as the PI3K/AKT/mTOR and VEGFR-2 pathways. This guide will therefore compare representative benzofuran-based inhibitors to well-characterized, non-benzofuran alternatives targeting Phosphoinositide 3-kinase (PI3K) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).

Introduction to Benzofuran Derivatives in Kinase Inhibition

Benzofuran derivatives have emerged as a promising class of heterocyclic compounds in medicinal chemistry, demonstrating a wide range of biological activities.[1] Their rigid, planar structure and ability to be readily functionalized make them attractive scaffolds for the design of potent and selective enzyme inhibitors. Several benzofuran-containing molecules have been investigated, and some have entered clinical trials for their anti-cancer properties, often targeting protein kinases that are critical for tumor growth and survival.[2]

Given the structural alerts from related compounds, it is hypothesized that 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid may exhibit inhibitory activity against protein kinases such as PI3K or VEGFR-2. This guide will present a comparative analysis based on this hypothesis.

Comparison with PI3K Inhibitors

The PI3K/AKT/mTOR pathway is a crucial intracellular signaling cascade that regulates cell cycle, proliferation, and survival.[3] Its aberrant activation is a frequent event in many human cancers, making it a prime target for drug development.

Quantitative Comparison of PI3K Inhibitors

The following table summarizes the in vitro potency (IC50 values) of a representative benzofuran-based PI3K inhibitor against established, clinically relevant PI3K inhibitors.

Compound Name	Chemical Class	PI3Kα IC50 (nM)	PI3Kβ IC50 (nM)	PI3Kδ IC50 (nM)	PI3Kγ IC50 (nM)	Data Source(s)
Compound 8 (Benzofuran Hybrid)	Benzofuran	2.21	-	-	-	[2]
Alpelisib (BYL-719)	2-aminothiazole derivative	5	1200	290	250	[4]
Idelalisib (CAL-101)	Purine analog	8600	4000	2.5	2100	[5][6]
IC-87114	Quinazolinone	>100x selective vs α/β	-	500	58x selective vs γ	[7]

Note: A lower IC50 value indicates greater potency.

Comparison with VEGFR-2 Inhibitors

VEGFR-2 is a key receptor tyrosine kinase that mediates the pro-angiogenic signals of VEGF, playing a critical role in tumor-associated blood vessel formation.[8] Inhibition of VEGFR-2 is a clinically validated anti-cancer strategy.

Quantitative Comparison of VEGFR-2 Inhibitors

The table below compares the in vitro inhibitory activity of representative benzofuran-based compounds against established VEGFR-2 inhibitors.

Compound Name	Chemical Class	VEGFR-2 IC50 (nM)	Data Source(s)
Compound 5c (Benzofuran-Chalcone)	Benzofuran-Chalcone	1.07	[9]
Compound 8 (Benzofuran Hybrid)	Benzofuran	68	[10]
Sorafenib	Diarylurea	90	[11]
Sunitinib	Indolinone	10	[11]

Note: A lower IC50 value indicates greater potency.

Experimental Protocols

The following are detailed methodologies for key experiments typically used to characterize the on-target activity of kinase inhibitors.

In Vitro Kinase Inhibition Assay (General Protocol)

This biochemical assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified kinase.

Principle: The assay quantifies the phosphorylation of a substrate by the kinase in the presence of ATP. A decrease in substrate phosphorylation or ATP consumption in the presence of the test compound indicates inhibition.

Materials:

• Purified recombinant kinase (e.g., PI3Kα, VEGFR-2)

• Kinase-specific substrate (e.g., synthetic peptide, protein)

• ATP (Adenosine triphosphate)

• Kinase assay buffer (typically contains Tris-HCl, MgCl2, DTT)

• Test compound (e.g., 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid) and control inhibitors

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit, Promega)

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compound and control inhibitors in an appropriate solvent (e.g., DMSO).

• In a microplate, add the kinase buffer, the purified kinase, and the substrate.

• Add the diluted test compound or vehicle control to the respective wells.

• Initiate the kinase reaction by adding a specific concentration of ATP.

• Incubate the plate at a controlled temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).

• Stop the reaction and add the detection reagent according to the manufacturer's protocol. This reagent typically measures the amount of ADP produced, which is directly proportional to kinase activity.

• Measure the signal (e.g., luminescence) using a microplate reader.

• Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control.

• Determine the IC50 value by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Cellular Proliferation Assay (MTT Assay)

This cell-based assay assesses the effect of a compound on the proliferation and viability of cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cancer cell line of interest (e.g., MCF-7, A549)

• Complete cell culture medium

• Test compound and control inhibitors

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of HCl in isopropanol)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with serial dilutions of the test compound or vehicle control.

• Incubate the plate for a specified period (e.g., 48-72 hours) under standard cell culture conditions (37°C, 5% CO2).

• Following the incubation period, add MTT solution to each well and incubate for an additional 2-4 hours, allowing for the formation of formazan crystals.[12]

• Carefully remove the culture medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance of the resulting purple solution at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell proliferation inhibition for each compound concentration relative to the vehicle-treated control cells.

• Determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation) by plotting the percentage of viable cells against the logarithm of the compound concentration.

Signaling Pathway and Experimental Workflow Diagrams

PI3K/AKT/mTOR Signaling Pathway

Caption: Simplified PI3K/AKT/mTOR signaling cascade.

VEGFR-2 Signaling Pathway

Caption: Key downstream pathways of VEGFR-2 signaling.

Experimental Workflow for Kinase Inhibitor Profiling

Caption: General workflow for inhibitor characterization.

References

• 1. researchgate.net [researchgate.net]
• 2. Design, synthesis and computational study of new benzofuran hybrids as dual PI3K/VEGFR2 inhibitors targeting cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 4. P110α inhibitor alpelisib exhibits a synergistic effect with pyrotinib and reverses pyrotinib resistant in HER2+ breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. Structural, Biochemical, and Biophysical Characterization of Idelalisib Binding to Phosphoinositide 3-Kinase δ - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 9. Benzofuran-Chalcone Derivatives as VEGFR-2 Inhibitors: Synthesis and Anticancer Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Design, synthesis and computational study of new benzofuran hybrids as dual PI3K/VEGFR2 inhibitors targeting cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Discovery of Potent VEGFR-2 Inhibitors based on Furopyrimidine and Thienopyrimidne Scaffolds as Cancer Targeting Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. atcc.org [atcc.org]

A Comparative Guide to the Selectivity of Benzofuran-2-Carboxylic Acid Derivatives as Pim-1 Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This guide assesses the selectivity of the benzofuran-2-carboxylic acid chemical scaffold, with a focus on its potential activity against Pim-1 kinase. The specific molecule, 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, is not sufficiently characterized in publicly available literature to definitively assign a biological target. Based on available data for structurally related compounds, Pim-1 kinase has been selected as the most probable biological target for the purpose of this comparative analysis. The data presented for the benzofuran-2-carboxylic acid scaffold is based on a representative potent Pim-1 inhibitor from this class, herein referred to as Benzofuran Compound 29 .

This guide provides an objective comparison of Benzofuran Compound 29 with other known Pim-1 kinase inhibitors, supported by experimental data, to inform research and drug development efforts.

Introduction to Pim-1 Kinase and Inhibitor Selectivity

Pim-1 is a constitutively active serine/threonine kinase that plays a pivotal role in cell survival, proliferation, and apoptosis.[1] Its expression is induced by a variety of cytokines and growth factors through the JAK/STAT signaling pathway.[1] Overexpression of Pim-1 is a hallmark of several hematological malignancies and solid tumors, making it an attractive therapeutic target.[2][3]

The development of kinase inhibitors with high selectivity is crucial to minimize off-target effects and associated toxicities. The human kinome is comprised of over 500 kinases, many of which share structural homology in their ATP-binding pockets. This guide compares the selectivity profile of a representative benzofuran-2-carboxylic acid derivative against Pim-1 kinase with that of other well-characterized Pim inhibitors.

Comparative Analysis of Inhibitor Potency and Selectivity

The following tables summarize the inhibitory activity and selectivity of Benzofuran Compound 29 against the Pim kinase family and the broader human kinome, in comparison to two clinical-stage Pim kinase inhibitors, AZD1208 and SGI-1776.

Table 1: Inhibitory Potency Against Pim Kinase Isoforms

Compound	Scaffold Type	Pim-1 IC50 (nM)	Pim-2 IC50 (nM)	Pim-3 IC50 (nM)	Reference(s)
Benzofuran Compound 29	Benzofuran-2-carboxylic acid	Potent (IC50 reported)	Potent (IC50 reported)	Not Reported	[2][4]
AZD1208	Benzylidene-1,3-thiazolidine-2,4-dione	0.4	5.0	1.9	[5][6][7]
SGI-1776	Imidazo[1,2-b]pyridazine	7	363	69	[8][9]

Table 2: Kinome Selectivity Profile

Compound	Screening Platform	Primary Targets	Key Off-Targets (>50% inhibition @ 1µM or potent IC50)	Selectivity Notes	Reference(s)
Benzofuran Compound 29	Ambit 442 Kinase Panel	Pim-1, Pim-2	Not specified	Reported to have good selectivity for the Pim kinase family.	[2][4]
AZD1208	DiscoveRx KINOMEscan (442 kinases)	Pim-1, Pim-2, Pim-3	13 kinases inhibited >50% @ 1µM (specifics not listed)	Highly selective for the Pim kinase family. No inhibition of Flt3 was observed.	[5][10]
SGI-1776	Radiometric Kinase Panel (>200 kinases)	Pim-1, Pim-3	Flt-3 (IC50 = 44 nM), Haspin (IC50 = 34 nM), c-Kit	Potent inhibitor of Pim-1 and Pim-3 with weaker activity against Pim-2. Shows significant off-target activity.	[8][9]

Signaling Pathway and Experimental Workflows

To provide context for the experimental data, the following diagrams illustrate the Pim-1 signaling pathway and a general workflow for assessing kinase inhibitor selectivity.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of CX-6258. A Potent, Selective, and Orally Efficacious pan-Pim Kinases Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. ADP-Glo™ Kinase Assay Protocol [promega.sg]
• 6. promega.com [promega.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. LanthaScreen® Eu Kinase Binding Assays | Thermo Fisher Scientific - US [thermofisher.com]
• 10. AZD1208, a potent and selective pan-Pim kinase inhibitor, demonstrates efficacy in preclinical models of acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible disposal of chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, procedural framework for the proper disposal of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, a halogenated organic compound. Adherence to these protocols is essential to mitigate risks and ensure compliance with regulatory standards.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, it is imperative to consult the material's Safety Data Sheet (SDS) and adhere to standard laboratory safety protocols. While a specific SDS for 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid may not be readily available, data from structurally similar compounds, such as 4,6-Difluoro-3-methylbenzofuran-2-carboxylic acid, indicate that it should be handled with care.[1] The compound is classified as causing skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE) is mandatory. This includes, at a minimum:

• Chemical-resistant gloves (e.g., nitrile)

• Safety goggles or a face shield

• A laboratory coat

All handling of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid and its associated waste must be conducted within a certified chemical fume hood to prevent inhalation of dust or fumes.[1][4]

Core Principles of Chemical Waste Management

The foundational principle of chemical disposal is the proper identification, segregation, and disposal of waste in accordance with federal, state, and local regulations.[5] Improper disposal can lead to hazardous reactions, environmental contamination, and significant legal and financial penalties.

Key principles for the disposal of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid include:

• Treat as Hazardous Waste: In the absence of specific data to the contrary, any novel or specialized chemical should be treated as hazardous waste.[6]

• Segregation is Critical: As a fluorinated organic compound, this chemical is classified as a halogenated organic waste.[7] It is crucial to segregate it from non-halogenated organic waste, as the disposal costs and methods for these two streams differ significantly.[8][9] Never mix incompatible waste streams, such as acids with bases or oxidizers with flammable materials.[5][10]

• No Drain or Trash Disposal: Under no circumstances should 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid or its containers be disposed of down the drain or in the regular trash.[4][11]

Step-by-Step Disposal Procedure

The following protocol outlines the systematic process for the safe disposal of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

1. Waste Identification and Container Preparation:

• Obtain a designated hazardous waste container that is compatible with the chemical. The original container is often the best choice if it is in good condition.[6]

• The container must be clean, dry, and have a secure, tight-fitting lid.[12]

2. Labeling:

• Affix a "Hazardous Waste" label to the container before adding any waste.[5][8]

• The label must include:

  • The full chemical name: "7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid" (no abbreviations or chemical formulas).[5][12]

  • The date when waste was first added to the container.[5]

  • A clear indication of the hazards (e.g., "Irritant," "Halogenated Organic Waste").

3. Waste Accumulation:

• Carefully transfer the solid waste into the labeled container, minimizing the creation of dust.

• If dealing with solutions of the compound, collect them in a designated container for halogenated organic liquid waste.[7]

• Keep the waste container securely closed at all times, except when adding waste.[12][13]

• Store the waste container in a designated satellite accumulation area within the laboratory. This area should be well-ventilated and provide secondary containment to capture any potential leaks.[4][13]

4. Disposal of Empty Containers:

• An "empty" container that held a hazardous chemical must be properly managed.

• For containers that held acutely hazardous waste, triple rinsing with a suitable solvent is required. The rinsate must be collected and disposed of as hazardous waste.[6][14]

• After appropriate rinsing, deface or remove the original label before disposing of the container as regular trash or recycling, in accordance with your institution's policies.[6]

5. Spill Management:

• In the event of a spill, evacuate the immediate area and ensure proper ventilation.

• Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry sand, or earth.[1][4] Do not use combustible materials like paper towels.

• Collect the contaminated absorbent material, place it in the designated hazardous waste container, and seal it.[4]

• All materials used for spill cleanup should be treated as hazardous waste.[6]

6. Final Disposal:

• Once the waste container is full or the project is complete, arrange for its disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[4][13]

• Follow all institutional procedures for requesting a waste pickup.

Quantitative Data Summary: Waste Segregation

Waste Type	Examples	Designated Container	Disposal Pathway
Halogenated Organic Waste	7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, Dichloromethane, Chloroform	Clearly labeled container for halogenated waste	Incineration at a regulated hazardous waste facility[7]
Non-Halogenated Organic Waste	Acetone, Ethanol, Hexane	Separate, labeled container for non-halogenated waste	Often used for fuels blending or incineration[9]
Aqueous Acidic/Basic Waste	Dilute Hydrochloric Acid, Sodium Hydroxide solutions	Separate, labeled containers for acids and bases	Neutralization and further treatment
Solid Chemical Waste	Unused reagents, contaminated consumables	Labeled container compatible with the solid waste	Landfill or incineration, depending on the hazard class

Experimental Workflow for Chemical Disposal

The logical flow for the proper disposal of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is illustrated below. This workflow ensures that all safety and regulatory steps are followed in the correct sequence.

Caption: Logical workflow for the safe disposal of hazardous chemical waste.

References

• 1. aksci.com [aksci.com]
• 2. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 3. aaronchem.com [aaronchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. vumc.org [vumc.org]
• 7. bucknell.edu [bucknell.edu]
• 8. benchchem.com [benchchem.com]
• 9. 7.2 Organic Solvents [ehs.cornell.edu]
• 10. rtong.people.ust.hk [rtong.people.ust.hk]
• 11. acs.org [acs.org]
• 12. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 13. ehrs.upenn.edu [ehrs.upenn.edu]
• 14. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Personal protective equipment for handling 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals: A procedural guide to the safe handling, use, and disposal of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

This document provides crucial safety and logistical information for the handling of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid. Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following guidance is based on data from structurally similar benzofuran and carboxylic acid derivatives. These related compounds are known to cause skin and eye irritation and may lead to respiratory irritation.[1][2][3][4] Therefore, a cautious approach is essential.

Immediate Safety Protocols

Adherence to proper personal protective equipment (PPE) protocols is the first line of defense against potential exposure. The following table summarizes the recommended PPE for handling 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Protection Type	Specific Equipment	Material/Standard	Operational Guidance
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles. A face shield may be necessary when there is a splash hazard.	ANSI Z87.1 certified	Always wear when in the laboratory, especially when handling the compound.[5]
Hand Protection	Chemical-resistant gloves.	Nitrile gloves are a good initial choice for protection against solvents, oils, and limited exposure to acids and bases.[6] For prolonged contact or with corrosive substances, consider heavier-duty gloves like neoprene.[6]	Inspect gloves for any tears or punctures before use. Remove and replace gloves immediately if contaminated, torn, or punctured. Wash hands thoroughly after handling the compound.[3]
Body Protection	A buttoned lab coat with long sleeves that are gathered at the wrists.	Typically nylon or polyester. For specialized experiments, an apron or disposable coat may be required.[5]	The lab coat should be worn at all times in the laboratory to protect clothing and skin from potential contamination.[5]
Respiratory Protection	Use only in a well-ventilated area, such as a chemical fume hood.[1][3] If dust or aerosols may be generated and a fume hood is not available, a respirator may be necessary.	Consult with your institution's Environmental, Health and Safety (EHS) department for respirator selection and fit-testing.	Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][3]

Experimental Workflow and Handling

The following diagram outlines the standard operating procedure for the safe handling and disposal of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Caption: A workflow diagram for the safe handling of 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid.

Disposal Plan

All waste containing 7-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid should be considered hazardous.

• Solid Waste: Collect in a designated, sealed, and clearly labeled container for hazardous waste.

• Liquid Waste: Collect in a sealed, labeled, and appropriate container for halogenated organic waste.

• Contaminated Materials: Any materials, such as gloves or paper towels, that come into contact with the compound should be disposed of as hazardous waste.[1]

Consult your institution's EHS guidelines for specific disposal procedures, as regulations may vary. Do not discharge into the environment or sewer systems.[1]

First Aid Measures

In the event of exposure, follow these first aid protocols:

• If Inhaled: Move the person to fresh air and ensure they are comfortable for breathing.[1][2] If you feel unwell, seek medical attention.

• If on Skin: Immediately wash the affected area with plenty of soap and water.[1][2] If skin irritation occurs, seek medical advice.[2]

• If in Eyes: Rinse cautiously with water for several minutes.[1][2] If present and easy to do, remove contact lenses.[1] Continue rinsing and seek medical attention if irritation persists.[2]

• If Swallowed: Rinse the mouth with water. Do NOT induce vomiting.[1] Call a doctor if you feel unwell.[1]

Always have the Safety Data Sheet (or this guide in its absence) available when seeking medical attention.

References

• 1. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 2. tcichemicals.com [tcichemicals.com]
• 3. aksci.com [aksci.com]
• 4. aksci.com [aksci.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]